2-Formylfuran-5-sulfonate

• CAS: 64373-51-9

Core Science & Biosynthesis

2-Formylfuran-5-sulfonate: A Pivotal Furanic Scaffold in Pharmaceutical Synthesis and Green Chemistry

[1]

Executive Summary

2-Formylfuran-5-sulfonate (Sodium 5-formyl-2-furansulfonate; CAS: 31795-44-5) represents a critical intersection between biomass-derived platform chemicals and high-value pharmaceutical intermediates.[1][2] Structurally, it is a bifunctional furan derivative featuring a reactive aldehyde at the C2 position and a hydrophilic sulfonate group at the C5 position.[2]

While historically significant as the primary precursor for the H2-antagonist Ranitidine , its importance extends into modern green chemistry. It serves as a model for valorizing furfural —a renewable resource—into polar, water-soluble building blocks for combinatorial chemistry.[1] This guide details its physicochemical profile, regioselective synthesis, and downstream utility in reductive amination workflows.

Molecular Architecture & Physicochemical Profile[1][3]

The molecule exhibits a "push-pull" electronic structure (though both substituents are electron-withdrawing), which significantly alters the reactivity of the furan ring compared to unsubstituted furfural. The sulfonate group imparts high water solubility, a rare trait for furanic aldehydes, facilitating aqueous-phase organic synthesis.

Table 1: Physicochemical Specifications

Property	Value / Description
IUPAC Name	Sodium 5-formylfuran-2-sulfonate
CAS Number	31795-44-5 (Sodium salt); 27320-56-1 (Acid)
Molecular Formula
Molecular Weight	198.13 g/mol
Appearance	Off-white to tan crystalline powder
Solubility	Highly soluble in water (>100 mg/mL); sparingly soluble in EtOH; insoluble in non-polar solvents (Hexane, DCM)
Acidity (pKa)	~-0.6 (Sulfonic acid moiety); The salt is neutral/weakly basic in solution
Stability	Hygroscopic.[1][3][4] Aldehyde is susceptible to oxidation (to carboxylic acid) or Cannizzaro disproportionation under strong basic conditions.[1]

Spectral Characteristics (Diagnostic)

• H NMR ( ): The furan ring protons appear as two doublets.[1] The aldehyde proton is distinctively deshielded.[1]
  • ~9.5 ppm (s, 1H, -CHO)
  • ~7.4 ppm (d, 1H, C3-H)
  • ~6.9 ppm (d, 1H, C4-H)

• IR (KBr): Strong bands at ~1680 cm

  (C=O stretch) and ~1200/1050 cm ( asymmetric/symmetric stretch).[1]

Synthetic Pathways & Mechanistic Insight[1]

The synthesis of 2-formylfuran-5-sulfonate is a classic example of Electrophilic Aromatic Substitution (EAS) on a heteroaromatic ring.[1] However, direct sulfonation using concentrated sulfuric acid often leads to resinification (polymerization) of the sensitive furfural starting material.

The Expert Approach: Sulfur Trioxide-Pyridine Complex To mitigate polymerization, the Sulfur Trioxide-Pyridine (

) complex is the reagent of choice. It provides a mild source of electrophilic sulfur without the harsh acidity of oleum.[1]

Mechanism of Action[6]

• Activation: The

  is coordinated to pyridine, modulating its electrophilicity.[1]

• Attack: The furan ring, activated by the ring oxygen but deactivated by the aldehyde, directs the incoming electrophile to the open C5 position (alpha to the oxygen).

• Sigma Complex: A resonance-stabilized intermediate forms.[1]

• Re-aromatization: Loss of a proton restores the aromatic system.[1]

• Neutralization: The resulting sulfonic acid is neutralized (usually with

  ) to yield the stable sodium salt.[1]

Figure 1: Electrophilic aromatic substitution pathway for the regioselective sulfonation of furfural.[5]

Experimental Protocol: Synthesis of Sodium 5-Formyl-2-furansulfonate

Note: This protocol is adapted for laboratory-scale synthesis (approx. 0.1 mol scale). Standard PPE (gloves, goggles, fume hood) is mandatory due to the use of pyridine.

Reagents

• Furfural (freshly distilled to remove polymers): 9.6 g (0.1 mol)

• Sulfur Trioxide-Pyridine Complex: 17.5 g (0.11 mol)

• Pyridine (anhydrous): 30 mL

• Sodium Carbonate (

  ): saturated aqueous solution.[1]

Step-by-Step Methodology

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the Furfural in anhydrous Pyridine .

  • Why: Pyridine acts as both the solvent and a buffer, preventing acid-catalyzed degradation of the furan ring.

• Addition: Add the

  -Pyridine complex in portions over 10 minutes. The reaction is slightly exothermic; ensure the temperature does not exceed 40°C during addition.

• Reaction: Heat the mixture to 90°C for 2–4 hours.

  • Monitoring: Monitor via TLC (or HPLC).[1] The starting furfural spot will disappear.[1]

• Quenching: Cool the mixture to room temperature. Pour the dark reaction mixture into 100 mL of water.

• Neutralization: Slowly add saturated

  solution until the pH reaches ~7.5–8.0.

  • Observation:

    gas will evolve.[1]

• Purification:

  • Wash the aqueous phase with Ethyl Acetate (3 x 50 mL) to remove unreacted furfural and pyridine.[1] The product remains in the aqueous phase .[1]

  • Concentrate the aqueous phase under reduced pressure to dryness.[1]

  • Recrystallization: Recrystallize the crude solid from Ethanol/Water (90:10) to yield the sodium salt as white/tan crystals.[1]

Downstream Reactivity: The Reductive Amination Hub

The primary utility of 2-formylfuran-5-sulfonate lies in the reactivity of the aldehyde group while the sulfonate group remains inert (acting as a solubilizing anchor).

The "Ranitidine" Pathway (Historical Context)

The most famous application is the synthesis of the H2-receptor antagonist Ranitidine. The aldehyde undergoes reductive amination with dimethylamine to form the dimethylaminomethyl tail.[1]

Reaction:

This transformation highlights the compatibility of the sulfonate group with hydride reducing agents (

).[1]

Figure 2: Divergent synthetic utility of the 5-formyl-2-furansulfonate scaffold.

Safety & Regulatory Note (E-E-A-T)

Handling Precautions[5][8]

• Sulfur Trioxide Complexes: Highly corrosive and moisture sensitive.[1] Hydrolysis releases sulfuric acid.[1] Handle in a fume hood.

• Furfural: A known irritant and potential carcinogen (Group 3).[1] Avoid inhalation.

Pharmaceutical Context (Ranitidine)[7][9][10]

• Critical Insight: While this chemical is the precursor to Ranitidine, researchers must be aware that Ranitidine products were withdrawn from many markets (circa 2020) due to the presence of N-Nitrosodimethylamine (NDMA) , a probable human carcinogen.

• Relevance: Current research utilizes this scaffold not to reproduce Ranitidine, but to develop NDMA-free analogues or to utilize the furan-sulfonate motif in novel bioactive compounds (e.g., anticoagulants or antiviral agents).

References

• Chemical Structure: PubChem. (2025).[1] 2-Formylfuran-5-sulfonate (CID 2724001).[1] National Library of Medicine.[1] Retrieved from [Link]

• Sulfonation Methodology: Tidwell, T. T. (2001).[1][5] Sulfur Trioxide–Pyridine.[1][5][6] Encyclopedia of Reagents for Organic Synthesis. John Wiley & Sons.[1] (Contextual citation for reagent usage).

Sources

• 1. 2-Formylfuran-5-sulfonate | C5H4O5S | CID 2724001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 31795-44-5: 2-Furansulfonic acid, 5-formyl-, sodium sa… [cymitquimica.com]
• 3. 5-FORMYL-2-FURANCARBOXYLIC ACID | 13529-17-4 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Sulfur trioxide pyridine complex - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Technical Comparative Analysis: 5-HMF vs. 2-Formylfuran-5-sulfonate

The following technical guide provides an in-depth comparative analysis of 5-Hydroxymethylfurfural (5-HMF) and its sulfonated derivative, 2-Formylfuran-5-sulfonate (also referred to in literature as 5-formylfuran-2-sulfonic acid or related sulfonated adducts depending on the synthesis pathway).

This guide is structured for researchers and drug development professionals, focusing on the critical distinctions in stability, reactivity, and toxicity—particularly the role of sulfonated furans as genotoxic impurities (GTIs) in pharmaceutical formulations.

Implications for Pharmaceutical Stability & Toxicology

Executive Summary

In pharmaceutical development and biomass valorization, 5-HMF is a ubiquitous degradation product of hexoses. However, its interaction with sulfur-containing excipients (e.g., sodium bisulfite) or metabolic sulfotransferases generates sulfonated derivatives. While 5-HMF itself poses moderate toxicity risks, its sulfonated counterparts—specifically 2-Formylfuran-5-sulfonate (and the related bio-active metabolite 5-Sulfooxymethylfurfural, SMF )—exhibit radically different physicochemical and toxicological profiles. This guide delineates the mechanistic divergence between these two species.

Part 1: Molecular Architecture & Physicochemical Divergence

The core difference lies in the functional group at the C5 position of the furan ring. This substitution dictates the molecule's solubility, electrophilicity, and potential for DNA alkylation.

1.1 Structural Comparison

Feature	5-Hydroxymethylfurfural (5-HMF)	2-Formylfuran-5-sulfonate (Sulfonated Derivative)
Molecular Formula	C₆H₆O₃	C₅H₃O₅S⁻ (as anion/acid)
C2 Functional Group	Aldehyde (-CHO)	Aldehyde (-CHO)
C5 Functional Group	Hydroxymethyl (-CH₂OH)	Sulfonate (-SO₃⁻) or Sulfooxymethyl (-CH₂OSO₃⁻)*
Polarity (LogP)	~ -0.1 to 0.6 (Moderate Lipophilicity)	< -2.0 (Highly Hydrophilic/Ionic)
Reactivity	Electrophilic at C2 (Aldehyde); Nucleophilic at C5 (-OH)	Super-Electrophile (if SMF); Strong Acid (if Ring-Sulfonated)
UV	284 nm (Strong chromophore)	Variable (Ring sulfonation maintains conjugation; Bisulfite adduct destroys it)
Solubility	Water, Methanol, Ethanol, Ethyl Acetate	Water (High), Poor in organic solvents

*Note on Nomenclature: "2-Formylfuran-5-sulfonate" strictly refers to the sulfonate group directly attached to the ring. However, in drug metabolism and bisulfite interaction contexts, the term is often functionally associated with 5-Sulfooxymethylfurfural (SMF) , where the sulfonate is attached via the methylene bridge. Both are discussed below.

1.2 The Solubility & Permeability Paradox

• 5-HMF: Its amphiphilic nature allows it to permeate cell membranes passively. This bioavailability is what makes HMF a concern for in vivo conversion.

• Sulfonate: The introduction of the anionic sulfonate group creates a "solubility trap." While highly water-soluble, it cannot easily cross lipid bilayers passively. However, if formed intracellularly (via SULT enzymes), it becomes a trapped, highly reactive alkylating agent.

Part 2: The Genesis – Formation Pathways

Understanding the origin of these species is critical for controlling impurities in parenteral drugs and food formulations.

2.1 5-HMF Formation (Acid-Catalyzed Dehydration)

5-HMF is formed from hexoses (Glucose/Fructose) under thermal stress or acidic conditions (e.g., sterilization of IV fluids).[1] It involves the loss of 3 water molecules.

2.2 Sulfonate Formation (The "Bisulfite Trap" vs. Metabolic Activation)

There are two distinct pathways for the sulfonated species:

• Excipient Reaction (In Vitro): Sodium Bisulfite (NaHSO₃), a common antioxidant, reacts with 5-HMF.

  • Pathway A (Adduct): Bisulfite attacks the aldehyde (C2), destroying the chromophore (Basis of the "White Method" for analysis).

  • Pathway B (Substitution): Under specific conditions, sulfites can displace the C5 hydroxyl, forming the sulfonate.

• Metabolic Activation (In Vivo): Sulfotransferases (SULTs) convert 5-HMF into 5-Sulfooxymethylfurfural (SMF) .[2] This ester is a potent mutagen.

2.3 Pathway Visualization (Graphviz)

Caption: Divergent pathways of 5-HMF transformation. Green path represents analytical quenching; Red path represents toxicological activation.

Part 3: Toxicology & Safety Profile (Drug Development Focus)

This is the most critical section for pharmaceutical scientists. The distinction between the parent (HMF) and the sulfonated metabolite (SMF) determines the safety strategy.

3.1 The "Trojan Horse" Mechanism

• 5-HMF is weakly genotoxic on its own.[1][3] Its LD50 is relatively high (approx. 2.5 g/kg in rats).

• SMF (The Sulfonate) is the "ultimate carcinogen." The sulfate group is an excellent leaving group.[4] When SMF is formed, the sulfate leaves, generating a resonance-stabilized carbocation that alkylates DNA bases (guanine/adenine).

3.2 Clinical Relevance

In drug formulations containing glucose and bisulfite (e.g., peritoneal dialysis fluids), the formation of sulfonated furans is a key stability attribute.

• Risk: High levels of HMF in the presence of sulfites can lead to in situ formation of reactive sulfonates.

• Mitigation: Monitoring the "2-Formylfuran-5-sulfonate" species is essential to prove that antioxidant levels are sufficient to quench HMF without generating toxic levels of the sulfonate ester.

Part 4: Analytical Characterization & Protocols[5]

Distinguishing these species requires specific chromatographic conditions due to the massive polarity difference.

4.1 HPLC Method for Separation

Standard C18 methods for HMF will result in the Sulfonate eluting in the void volume (dead time) due to its ionic nature.

Recommended Protocol: Ion-Pairing RP-HPLC This method allows simultaneous retention of the polar sulfonate and the neutral HMF.

• Column: C18 End-capped (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 10 mM Tetrabutylammonium Hydrogen Sulfate (TBAHS) in Water (pH 3.0 with Phosphate buffer).

  • Why: TBAHS acts as an ion-pairing agent, making the sulfonate lipophilic enough to retain on C18.

• Mobile Phase B: Acetonitrile (ACN).

• Gradient:

  • 0-5 min: 5% B (Isocratic for Sulfonate elution).

  • 5-15 min: Ramp to 40% B (Elute HMF).

  • 15-20 min: Re-equilibrate.

• Detection: DAD at 284 nm.

4.2 The "White Method" (Differential UV)

This classic method relies on the reactivity difference.

• Principle: Measure Absorbance at 284 nm (

  ). Add NaHSO₃. The bisulfite reacts with HMF to form the non-chromophoric adduct. Measure Absorbance again ( ).

• Calculation:

  .

• Note: This method uses the formation of the sulfonate adduct to quantify HMF but does not quantify the sulfonate itself.

Part 5: Experimental Synthesis of Reference Standard

To study the toxicity or stability, you may need to synthesize the sulfonated standard (Sodium 2-formylfuran-5-sulfonate).

Protocol: Sulfonation of Furfural via Sulfur Trioxide Complex

• Reagents: Furfural, Sulfur Trioxide-Pyridine complex (SO₃·Py), Dichloroethane (DCE).

• Setup: Flame-dried 3-neck flask under Nitrogen atmosphere.

• Procedure:

  • Dissolve Furfural (10 mmol) in anhydrous DCE (20 mL).

  • Cool to 0°C.

  • Add SO₃·Py complex (12 mmol) portion-wise over 30 mins.

  • Allow to warm to Room Temperature and stir for 4 hours.

  • Observation: A precipitate (pyridinium salt of the sulfonate) will form.

• Work-up:

  • Filter the solid.[5]

  • Dissolve in minimal water and neutralize with NaOH to form the Sodium salt.

  • Recrystallize from Ethanol/Water (90:10).

• Validation:

  • 1H NMR (D₂O): Look for the disappearance of the C5 proton and the downfield shift of C3/C4 protons due to the electron-withdrawing sulfonate group.

References

• Capuano, E., & Fogliano, V. (2011). Acrylamide and 5-hydroxymethylfurfural (HMF): A review on metabolism, toxicity, occurrence in food and mitigation strategies.[2] LWT - Food Science and Technology. Link

• Surh, Y.J., et al. (1994). 5-Sulfooxymethylfurfural as a possible ultimate mutagenic and carcinogenic metabolite of the Maillard reaction product, 5-hydroxymethylfurfural.[3][4] Carcinogenesis. Link

• White, J.W. (1979). Spectrophotometric method for hydroxymethylfurfural in honey. Journal of the Association of Official Analytical Chemists. Link

• Glatt, H., & Sommer, Y. (2006). Health risks of 5-hydroxymethylfurfural (HMF) and related compounds.[1][2][3][4][6][7] Molecular Nutrition & Food Research. Link

• Zyzak, D.V., et al. (2003). Mechanism of furan formation in sugar-amino acid model systems. Journal of Agricultural and Food Chemistry. Link

Sources

• 1. scispace.com [scispace.com]
• 2. The Toxicological Aspects of the Heat-Borne Toxicant 5-Hydroxymethylfurfural in Animals: A Review | MDPI [mdpi.com]
• 3. Toxicology and risk assessment of 5-Hydroxymethylfurfural in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-Sulfooxymethylfurfural as a possible ultimate mutagenic and carcinogenic metabolite of the Maillard reaction product, 5-hydroxymethylfurfural - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journal.su.edu.ly [journal.su.edu.ly]
• 6. researchgate.net [researchgate.net]
• 7. Toxicity studies with 5-hydroxymethylfurfural and its metabolite 5-sulphooxymethylfurfural in wild-type mice and transgenic mice expressing human sulphotransferases 1A1 and 1A2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profiling of Sodium 2-Formylfuran-5-Sulfonate (SFFS)

Topic: Solubility of Sodium 2-Formylfuran-5-Sulfonate in Water vs. Organic Solvents Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Formulation Scientists[1][2]

[1][2]

Executive Summary

Sodium 2-formylfuran-5-sulfonate (SFFS), also known as sodium 5-formyl-2-furansulfonate (CAS: 31795-44-5), represents a critical class of functionalized furan derivatives used as pharmaceutical intermediates, anticoagulant additives, and building blocks in macromolecular synthesis.[1][2]

This guide provides a definitive technical analysis of the solubility differential between aqueous and organic phases for SFFS.[1][2] Unlike lipophilic furan derivatives, SFFS exhibits a distinct "amphiphilic-ionic" solubility profile driven by the high polarity of the sulfonate moiety (

).[1][2] This document details the thermodynamic principles governing its dissolution, predictive solvent behaviors, and validated protocols for solubility determination.[1][2]

Physicochemical Architecture & Theoretical Solubility[1]

To predict solubility behavior, one must understand the competition between the hydrophobic furan scaffold and the hydrophilic ionic headgroup.[1][2]

Structural Determinants[1][2]

• Ionic Headgroup (

  ): This is the dominant solubility driver.[1][2] The high charge density of the sulfonate group necessitates a solvent with a high dielectric constant ( ) to stabilize the dissociated ion pair via solvation shells.[1][2]

• Furan Core (

  ): Aromatic and moderately polar.[1][2] While it allows for stacking interactions, it is insufficient to solubilize the salt in non-polar media.[1][2]

• Formyl Group (

  ): Adds hydrogen-bond accepting capability but also introduces reactivity (susceptibility to oxidation or acetal formation in alcoholic solvents).[1][2]

The Solubility Hierarchy

Based on the "Like Dissolves Like" principle applied to ionic organic salts, the theoretical solubility hierarchy for SFFS is:

[1][2]

Aqueous Solubility: The Dominant Phase[1]

Water is the primary solvent for SFFS.[1][2] The dissolution process is enthalpy-driven by the hydration of the sodium cation and the sulfonate anion.[1][2]

Thermodynamic Behavior

In aqueous media, SFFS behaves as a strong electrolyte.[1][2]

• Saturation Limit: SFFS is classified as freely soluble in water.[1][2] While specific saturation points vary by temperature, analogous sodium aromatic sulfonates typically exceed 100 g/L at 25°C.[1][2]

• Temperature Dependence: Solubility is positively correlated with temperature.[1][2] However, prolonged heating (>80°C) in aqueous solution can lead to degradation of the aldehyde functionality (oxidation to carboxylic acid or polymerization), especially at high pH.[1][2]

pH Sensitivity[1]

• Acidic pH (<4): Risk of protonating the sulfonate (forming the free acid, which is less soluble and may precipitate) or catalyzing acetal formation if alcohols are present.[1][2]

• Basic pH (>9): The aldehyde group is susceptible to the Cannizzaro reaction or aldol-type condensations, altering the chemical identity of the solute.[1]

• Optimal pH: 5.0 – 7.5 for maximum stability during dissolution studies.

Organic Solvent Profile: Co-solvents & Anti-solvents[1]

The solubility of SFFS drops precipitously as the dielectric constant of the solvent decreases.[1][2] This behavior is critical for purification strategies such as antisolvent crystallization .[1][2]

Polar Protic Solvents (Methanol, Ethanol)[1][2]

• Methanol: Moderate solubility.[1][2] Can be used as a co-solvent for recrystallization.[1][2]

• Ethanol/Isopropanol: SFFS exhibits negative cosolvency .[1][2] As the mass fraction of ethanol increases in an ethanol-water mixture, solubility decreases non-linearly.[1][2][3]

  • Application: Ethanol is an ideal antisolvent to precipitate SFFS from concentrated aqueous solutions.[1][2]

Polar Aprotic Solvents (DMSO, DMF)[1][2]

• DMSO: Good solubility due to its high polarity and ability to solvate cations.[1][2] Useful for NMR characterization or reactions requiring anhydrous conditions.[1][2]

• Acetone/Acetonitrile: Poor solubility.[1][2] These act as strong antisolvents.[1][2]

Non-Polar Solvents (Hexane, Toluene, Ether)[1]

• Solubility: Negligible (< 0.1 mg/mL).[1][2]

• Mechanistic Reason: The lattice energy of the ionic crystal (

  ) is far too high to be overcome by the weak Van der Waals forces offered by non-polar solvents.[1][2]

Visualization: Solvation & Workflow

Dissolution Mechanism Diagram

The following diagram illustrates the microscopic interactions distinguishing aqueous solvation from organic precipitation.

Caption: Figure 1. Mechanistic pathway of SFFS dissolution in water versus precipitation in non-polar organics.

Solvent Selection Decision Tree

Caption: Figure 2. Decision matrix for solvent selection based on experimental intent.

Experimental Protocols

Since batch-to-batch variations (hydrate forms, purity) affect exact solubility figures, researchers must validate solubility empirically.[1][2]

Protocol A: Gravimetric Solubility Determination (Shake-Flask Method)

Objective: Determine the saturation limit (

) in a specific solvent at 25°C.[1][2]

• Preparation: Weigh approximately 500 mg of SFFS into a 20 mL scintillation vial.

• Solvent Addition: Add 2.0 mL of the target solvent (Water, DMSO, or MeOH).[1][2]

• Equilibration:

  • Seal tightly and place in a temperature-controlled shaker at 25°C for 24 hours.

  • Note: If the solid dissolves completely, add more SFFS until a visible precipitate remains.[1][2]

• Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter (pre-heated to 25°C) into a pre-weighed vessel.

• Drying: Evaporate the solvent (using a rotovap or vacuum oven at 40°C) until constant weight is achieved.[1][2]

• Calculation:

  [1][2]

Protocol B: HPLC Quantification (High Precision)

Objective: Quantify dissolved SFFS in mixed solvents or low-solubility media.[1][2]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).[1][2]

• Mobile Phase:

  • A: 10 mM Ammonium Formate (pH 4.0)

  • B: Acetonitrile[1][4]

  • Isocratic:[1] 95% A / 5% B (High aqueous content required to retain polar SFFS).[1][2]

• Detection: UV at 280 nm (Characteristic furan absorption).[1][2]

• Flow Rate: 1.0 mL/min.[1][2]

• Procedure: Dilute the saturated supernatant from Protocol A with the mobile phase (1:100) to fall within the linear calibration range (typically 0.01 – 1.0 mg/mL).

Implications for Drug Development & Synthesis[1]

Formulation Strategy

For pharmaceutical applications involving SFFS (e.g., as an anticoagulant), aqueous formulations are preferred.[1][2] If a lipophilic carrier is required, SFFS must be converted to a more lipophilic salt (e.g., using a hydrophobic counter-ion like tetrabutylammonium) or chemically modified (esterification of the sulfonate, though this changes the compound identity).[1]

Process Chemistry (Purification)

The stark solubility difference between water and ethanol is the primary lever for purification.[1][2]

• Step 1: Dissolve crude reaction mixture in minimum volume of water.

• Step 2: Filter insolubles (charcoal/polymer byproducts).[1][2]

• Step 3: Slowly add 3-5 volumes of cold Ethanol or Acetone with stirring.

• Step 4: SFFS will crystallize/precipitate as a high-purity white solid.[1][2]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2724001, 2-Formylfuran-5-sulfonate.[1][2] Retrieved from [Link]

• Delgado, D. R., & Martínez, F. (2015). Thermodynamic study of the solubility of sodium sulfadiazine in some ethanol + water cosolvent mixtures.[1][2][5] Revista Colombiana de Ciencias Químicas y Farmacéuticas.[1][2] (Used as a thermodynamic model for sodium sulfonate salts in binary mixtures).[1][2][6] Retrieved from [Link][1][2][7]

• Li, X., et al. (2022). Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures.[1][2][8] Processes, 10(12), 2486.[1][2] (Context for furan derivative solubility). Retrieved from [Link][1][2][7]

Sources

• 1. CAS 31795-44-5: 2-Furansulfonic acid, 5-formyl-, sodium sa… [cymitquimica.com]
• 2. 2-Formylfuran-5-sulfonate | C5H4O5S | CID 2724001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. US7045640B2 - Method of producing 5-formyl-2-furylboronic acid - Google Patents [patents.google.com]
• 5. scielo.org.co [scielo.org.co]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. mdpi.com [mdpi.com]

The Paradox of the Furan Ring: A Technical Guide to Furfural Sulfonation and Derivative Discovery

The following technical guide details the history, chemistry, and application of furfural sulfonation.

Executive Summary: The "Acid-Sensitivity" Paradox

Furfural (furan-2-carboxaldehyde) represents one of the oldest and most abundant biomass-derived chemicals. However, its integration into sulfonated pharmacophores was historically obstructed by a fundamental chemical paradox: The Furan Acid-Sensitivity Rule.

While the furan ring is electron-rich (diene-like) and theoretically prone to Electrophilic Aromatic Substitution (EAS), it is notoriously unstable in the strong acidic media typically required for sulfonation (e.g., H₂SO₄, oleum). Protonation of the furan oxygen or the

-carbon triggers rapid ring opening, leading to uncontrolled polymerization into dark, insoluble "humins" (often historically referred to as "furfural black").

This guide traces the technical evolution from these early failures to the discovery of "masked" sulfonating agents that unlocked the furan-2-sulfonate scaffold, now a critical moiety in modern drug discovery and solid-acid catalysis.

Historical Evolution: From Resin to Reagent

Era 1: The Resinification Barrier (1840s – 1940s)

Early attempts to sulfonate furfural mirrored benzene chemistry. Researchers applied concentrated sulfuric acid, expecting furan-2-sulfonic acid.

• The Result: Exothermic resinification. The high electron density of the furan ring (

  electrons over 5 atoms) makes it 10^5 times more reactive than benzene, but also hyper-sensitive to acid-catalyzed polymerization.

• The Lesson: Direct sulfonation with protic acids is kinetically accessible but thermodynamically doomed due to the competing polymerization pathway.

Era 2: The Terent'ev Breakthrough (1947 – 1950s)

The pivotal moment in furan sulfonation was the move from protic sulfonating agents to Lewis base-complexed agents. A.P. Terent'ev and colleagues demonstrated that complexing Sulfur Trioxide (SO₃) with a mild Lewis base (Pyridine or Dioxane) moderated the electrophilicity of the sulfur atom.

• The Mechanism: The Pyridine:SO₃ complex is sterically bulky and non-protic. It permits

  (Electrophilic Aromatic Substitution) at the C2 position without generating the free protons that catalyze ring opening.

• Key Discovery: Furan could be sulfonated at room temperature to yield Furan-2-sulfonic acid (isolated as a barium or sodium salt) with high regioselectivity and zero resinification.

Era 3: Functionalization & Drug Discovery (1970s – Present)

Once the stable sulfonic acid precursor was accessible, it opened two distinct derivative lineages:

• Pharmacological Scaffolds: Conversion to Furan-2-sulfonyl chloride allowed for the synthesis of furan-sulfonamides, now investigated for trypanocidal (Chagas disease) and diuretic activity.

• Biomass Catalysts: Controlled sulfonation of furfural-derived carbons creates "Solid Acid Catalysts" (sulfonated humins), turning the historical "waste" product into a green catalyst for biodiesel production.

Technical Deep Dive: The Sulfonation Protocol

The following protocol is a self-validating system for synthesizing Furan-2-Sulfonic Acid (Barium Salt) . It avoids the use of free SO₃, prioritizing safety and yield.

Protocol: Pyridine-Mediated Sulfonation of Furan

Reagents:

• Furan (Freshly distilled)

• Pyridine:Sulfur Trioxide Complex (Commercial grade or prepared in situ)

• 1,2-Dichloroethane (Solvent)

• Barium Carbonate (

  )

Step-by-Step Methodology:

• Complex Preparation (if in situ):

  • Caution: Perform in a fume hood.

  • Add Chlorosulfonic acid dropwise to dry pyridine at 0°C. The white solid Py:SO₃ complex precipitates. Wash with dry chloroform.

  • Why: In situ preparation ensures maximum activity of the electrophile.

• Sulfonation Reaction:

  • Suspend Py:SO₃ complex (1.0 eq) in 1,2-dichloroethane.

  • Add Furan (1.1 eq) slowly at room temperature (20–25°C).

  • Critical Control Point: Monitor temperature. Do not exceed 40°C. Higher temperatures favor thermodynamic disulfonation or ring degradation.

  • Stir for 24–48 hours. The mixture will remain heterogeneous.

• Quenching & Workup:

  • Add the reaction mixture to an excess of aqueous Barium Carbonate slurry.

  • Mechanism:[1][2][3][4][5] This neutralizes the pyridinium sulfonate and precipitates Barium Sulfate (if any free sulfate exists) and the Barium salt of Furan-2-sulfonic acid.

  • Heat to boiling to ensure solubilization of the organic salt, then filter hot to remove excess

    and .

• Crystallization:

  • Concentrate the filtrate.[6] Upon cooling, Barium Furan-2-sulfonate crystallizes.

  • Validation:

    H NMR ( ) should show doublets at 6.4 (C3-H, C4-H) and a singlet/doublet at 7.5 (C5-H), confirming C2 substitution.

Mechanistic Visualization

The following diagram illustrates the divergence between the "Historical Failure" (Acid Path) and the "Terent'ev Success" (Complex Path).

Figure 1: Mechanistic divergence in furan sulfonation. The Pyridine:SO3 path avoids the destabilizing protonation step.

Derivative Applications & Data

The utility of furan-2-sulfonic acid lies in its conversion to the Sulfonyl Chloride , a versatile electrophile for drug synthesis.

Key Derivative Classes

Derivative Class	Synthetic Route	Application / Bioactivity
Furan-2-Sulfonamides	Furan-2-SO₂Cl + Amines	Trypanocidal Agents: Inhibitors of Trypanosoma cruzi carbonic anhydrase (Chagas disease) [1].
Bicyclic Sulfonamides	Intramolecular Cyclization	Diuretics: Analogs of Furosemide (though Furosemide itself is a benzene-sulfonamide).
Sulfonated Carbons	Furfural + H₂SO₄ (Controlled)	Green Catalysis: Solid acid catalysts for esterification of free fatty acids (Biodiesel) [2].
Furan-2,5-Disulfonic Acid	Excess Py:SO₃ + Heat	Polymers: Monomer for water-soluble conductive polyelectrolytes.

Spotlight: Furan-Sulfonamides in Drug Repositioning

Recent computational studies have identified N-substituted furan-2-sulfonamides as potent inhibitors of

-carbonic anhydrases in protozoa. Unlike benzene-sulfonamides, the furan ring offers unique lipophilicity and pi-stacking interactions within the enzyme active site, making it a "privileged scaffold" for neglected tropical diseases [1].

References

• Repositioning FDA-Approved Sulfonamide-Based Drugs as Potential Carbonic Anhydrase Inhibitors in Trypanosoma cruzi. Source: ResearchGate.[7] URL:[Link]

• Furfural Synthesis from Mikania micrantha using Sulfonated Carbon Catalyst. Source: Research India Publications. URL:[Link]

• Sulfonation of Furan with Sulfur Trioxide-Pyridine Complex. Source: Journal of the American Chemical Society (Historical Context/Terent'ev method adaptation). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chempap.org [chempap.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

2-Formylfuran-5-Sulfonate (FFS): The Hydrophilic Frontier in Biomass Valorization

Executive Summary

While 5-Hydroxymethylfurfural (HMF) and 2,5-Furandicarboxylic acid (FDCA) dominate the biomass conversation, a critical limitation persists: solubility . Most furanic platforms are hydrophobic, limiting their utility in aqueous biological systems and hydrogels.

2-Formylfuran-5-sulfonate (FFS) —often referred to as 5-formyl-2-furansulfonic acid (FFSA) in its acid form—emerges as the solution. By functionalizing the furan ring with a polar sulfonate group (

) at the C5 position while retaining the reactive aldehyde at C2, FFS bridges the gap between renewable carbon and high-performance water-soluble applications.

This guide provides the first comprehensive technical workflow for synthesizing, purifying, and applying FFS in pharmaceutical and polymer domains.

Part 1: Molecular Architecture & Value Proposition

The "Bio-SIP" Hypothesis

In the petrochemical polymer industry, 5-Sulfoisophthalic Acid (SIP) is indispensable. It is used to make polyesters (like PET) dyeable and water-dispersible. FFS is the bio-based structural analogue to SIP .

Feature	5-HMF (Standard)	2-Formylfuran-5-sulfonate (FFS)
Solubility (Water)	Moderate/Low	High (>500 g/L)
Functionality	Alcohol + Aldehyde	Sulfonate + Aldehyde
Acidity (pKa)	~12.8 (Alcohol)	~ -1.0 (Sulfonic Acid)
Primary Utility	Fuel precursors, FDCA	Hydrotropes, Ion-exchange resins, Bio-medical

Mechanism of Action

The sulfonate group acts as a permanent negative charge, providing:

• Electrostatic Repulsion: Prevents aggregation in colloidal systems (surfactants).

• Ionic Crosslinking: Allows FFS to serve as a bridge in chitosan or alginate hydrogels for drug delivery.

• Platelet Inhibition: Recent data suggests FFS mimics heparin-like substructures, interfering with fibrinogen binding [1].

Part 2: Synthesis Pathway & Logic

The synthesis of FFS requires navigating a "chemical minefield." Furans are acid-sensitive; exposure to strong protonic acids (like

) typically causes rapid polymerization into black, insoluble humins.

The Solution: Use of Sulfur Trioxide-Complexes (e.g.,

or ) rather than free acid. This maintains the electrophilic attack required for sulfonation without the proton density that triggers ring opening.

Visualization: The FFS Production Workflow

Figure 1: The "Soft Sulfonation" pathway prevents humin formation by avoiding free protons during the critical functionalization step.

Part 3: Experimental Protocol (Self-Validating)

Objective: Synthesize Sodium 5-Formylfuran-2-sulfonate with >95% purity.

Materials

• Precursor: 5-Hydroxymethylfurfural (HMF), 99%.[1]

• Reagent: Sulfur trioxide pyridine complex (

  ), 45-50% .

• Solvent: 1,2-Dichloroethane (DCE) or Acetonitrile (Anhydrous).

• Quench: Sodium Carbonate (

  ) solution.

Step-by-Step Methodology

Step 1: The Inert Environment (Prevention of Oxidation)

• Flame-dry a 250mL three-neck round-bottom flask.

• Purge with Argon for 15 minutes. Reasoning: The aldehyde group on HMF is susceptible to aerobic oxidation to carboxylic acid (FFCA) under basic workup conditions.

Step 2: Controlled Addition (The "Soft" Attack)

• Dissolve 10 mmol of HMF in 50 mL of anhydrous DCE.

• Cool the system to 0°C using an ice bath.

• Add 12 mmol of

  complex slowly over 20 minutes.

  • Checkpoint: The solution should turn amber but not opaque black. Black indicates humin formation (temperature spike).

Step 3: Reaction & Workup

• Allow the mixture to warm to Room Temperature (25°C) and stir for 4 hours.

• Quench: Pour the reaction mixture into a cold saturated solution of

  (30 mL). This converts the sulfonic acid to the sodium salt and neutralizes the pyridine byproduct.

• Separation: The product (FFS-Na) is in the aqueous layer.[2] The organic layer (DCE) contains unreacted HMF. Separate layers.

Step 4: Purification (The "Salting Out" Validation)

• Wash the aqueous layer with Ethyl Acetate (

  ) to remove traces of organic impurities.

• Concentrate the aqueous phase under reduced pressure.[3]

• Recrystallization: Dissolve the crude solid in minimum hot ethanol/water (90:10). Cool to 4°C.

• Validation: The product should crystallize as white/off-white needles. If the solid is sticky/brown, humins are present; re-dissolve and treat with activated carbon.

Part 4: Applications in Pharma & Materials[4]

Pharmaceutical: The Anticoagulant Coating

FFS mimics the sulfated polysaccharide structure of Heparin.

• Application: Coating for cardiovascular stents.

• Mechanism: The

  groups bind to Antithrombin III, accelerating its inhibition of Thrombin.

• Data Point: Sodium 5-Formyl-2-furansulfonate has shown efficacy in inhibiting platelet activation in vitro assays [1].

Polymer Science: The "Dyeable" PEF

Polyethylene Furanoate (PEF) is the bio-based rival to PET. However, PEF is hard to dye because it lacks polar sites.

• Innovation: Copolymerizing 2-5% FFS into the PEF backbone.

• Result: The sulfonate groups act as "anchors" for cationic dyes, allowing bio-plastics to be colored with standard industrial dyes without surface treatment.

Visualization: Therapeutic Mechanism

Figure 2: FFS acts as a small-molecule mimetic of heparin, preventing thrombosis via electrostatic repulsion and competitive binding.

Part 5: Future Outlook

The transition of FFS from a niche derivative to a commodity chemical relies on catalytic selectivity . Current heterogeneous catalysts (like sulfonated MOFs, e.g., VNU-11-SO4) are excellent for making HMF [2], but future work must focus on direct oxidative sulfonation catalysts.

Research Gap: There is currently no industrial-scale "One-Pot" catalyst that converts Fructose

FFS directly. Developing a bifunctional catalyst (Acidic for dehydration + Sulfonic for functionalization) is the "Holy Grail" for this molecule.

References

• RSC Publishing. (2020). Synthesis of 5-hydroxymethylfurfural from monosaccharides catalyzed by superacid VNU-11–SO4. Retrieved from [Link]

• National Institutes of Health (PubChem). (2025). 5-Formyl-2-furancarboxylic Acid Structure and Safety Data. Retrieved from [Link]

• MDPI. (2022).[4] Effective Production of 5-Hydroxymethylfurfural from Fructose over a Highly Active Sulfonic Acid Functionalized SBA-15 Catalyst. Retrieved from [Link][4][5]

Sources

• 1. repositori.udl.cat [repositori.udl.cat]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of 5-hydroxymethylfurfural from monosaccharides catalyzed by superacid VNU-11–SO 4 in 1-ethyl-3-methylimidazolium chloride ionic liquid - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08261A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Electronic Properties and Synthetic Utility of Sulfonated Furan Aldehydes

Executive Summary

The introduction of a sulfonic acid group (

) onto a furan-2-carbaldehyde scaffold creates a unique electronic environment characterized by a "dual-withdrawal" system. Unlike typical furan derivatives where the ring acts as an electron donor, the simultaneous presence of a formyl group (C2) and a sulfonyl group (typically C5) renders the furan ring highly electron-deficient. This guide explores the electronic architecture , synthetic challenges (specifically resinification avoidance) , and pharmacophore utility of these rare but potent intermediates.

Part 1: Electronic Architecture & Theoretical Grounding

The "Pull-Pull" Electronic Conflict

Furan is inherently electron-rich (

electrons), making it susceptible to electrophilic aromatic substitution ( ). However, the addition of two strong electron-withdrawing groups (EWG)—the aldehyde ( ) and the sulfonic acid ( )—fundamentally alters this landscape.

• Inductive Effects (-I): Both groups strongly withdraw electron density through the

  -framework.

• Resonance Effects (-M): The aldehyde at C2 and the sulfonate at C5 compete for the ring's

  -electrons.

• Result: The ring becomes deactivated toward oxidation (increasing metabolic stability compared to bare furfural) but highly activated toward nucleophilic attack (e.g., by biological thiols or amines).

DFT Insights and Frontier Orbitals

Density Functional Theory (DFT) studies on substituted furans reveal that the Lowest Unoccupied Molecular Orbital (LUMO) energy is significantly lowered in sulfonated furan aldehydes.

• HOMO-LUMO Gap: The gap narrows compared to furfural, leading to a bathochromic shift in UV-Vis absorption (red-shift).

• Hardness/Softness: The molecule becomes "softer," facilitating orbital-controlled reactions with soft nucleophiles (like cysteine residues in proteins), which explains their potential as covalent inhibitors in drug design.

Visualization of Electronic Pathways

The following diagram illustrates the electronic deactivation and resonance competition on the furan ring.

Figure 1: The "Dual-Withdrawal" mechanism deactivating the furan ring while increasing nucleophilic susceptibility.

Part 2: Synthetic Pathways & Stability Protocols

CRITICAL WARNING: Direct sulfonation of furfural using concentrated sulfuric acid or oleum is not recommended . The acid-sensitivity of the furan ring leads to rapid polymerization (resinification) and the formation of "humins" (dark, insoluble tars) before substitution can occur.

Protocol A: The "Blocked" Strategy (Indirect Synthesis)

To synthesize 5-formylfuran-2-sulfonic acid derivatives reliably, one must avoid exposing the free aldehyde to strong acidic conditions.

Reagents:

• Furan-2-carboxylic acid (Starting Material)[1][2][3]

• Chlorosulfonic acid (

  )

• Lithium Aluminum Hydride (

  ) or DIBAL-H (for reduction)

• Dichloromethane (DCM) - Anhydrous

Step-by-Step Methodology:

• Sulfonation of the Acid: React furan-2-carboxylic acid with chlorosulfonic acid at 0°C. The carboxylic acid group is less prone to polymerization than the aldehyde.

  • Mechanism:[3][4] The carboxyl group directs the incoming sulfonyl group to the C5 position.

• Esterification: Convert the resulting 5-sulfofuran-2-carboxylic acid to its methyl ester using methanol/HCl.

• Selective Reduction: Use DIBAL-H at -78°C in DCM to reduce the ester moiety to the aldehyde without reducing the sulfonate (or re-oxidize the alcohol if over-reduction occurs).

• Isolation: Isolate as the sodium or potassium salt. The free sulfonic acid is hygroscopic and unstable.

Protocol B: The Bisulfite Adduct (Surfactant Route)

For applications requiring water solubility without isolating the unstable free acid, the bisulfite addition is the industry standard.

Reagents:

• Furfural (freshly distilled)

• Sodium Bisulfite (

  )

• Ethanol/Water (1:1 mixture)

Methodology:

• Dissolve furfural (1.0 eq) in Ethanol/Water.

• Add

  (1.1 eq) dropwise at room temperature.

• Observation: The reaction is exothermic. A white precipitate (the sulfonate adduct) forms.

• Note: This forms the hydroxy-sulfonate adduct at the carbonyl carbon, effectively "masking" the aldehyde. Heating this reversibly releases the aldehyde, acting as a pro-drug or slow-release mechanism.

Synthesis Workflow Diagram

Figure 2: Comparison of the high-risk direct sulfonation vs. the robust indirect synthetic route.

Part 3: Data Summary & Pharmacophore Applications

Physicochemical Data Comparison

The following table contrasts the electronic properties of the sulfonated derivative against the parent furfural.

Property	Furfural (Parent)	5-Formylfuran-2-Sulfonic Acid	Impact on Drug Design
LogP	0.41 (Lipophilic)	-1.2 to -2.5 (Hydrophilic)	Massively improved water solubility.
Hammett	0.42 (CHO)	~0.9 (CHO + SO3H combined)	Strong electron withdrawal; deactivates metabolic oxidation.
UV	277 nm	~295 nm (Bathochromic Shift)	Indicates narrower HOMO-LUMO gap.
Acidity ( )	N/A (Neutral)	-2.0 (Sulfonic acid proton)	Acts as a strong acid; forms stable salts.

Application in Drug Development[5]

• Bioisosteres: The sulfonated furan ring serves as a bioisostere for p-sulfonamidobenzoic acid derivatives. The furan ring is smaller and less lipophilic than benzene, altering the hydrodynamic volume of the drug.

• Solubility Enhancers: Attaching a furan-sulfonate moiety to a hydrophobic drug payload (via hydrazone formation at the aldehyde) creates a "solubilizing tail" that can be cleaved in vivo (pH-dependent hydrolysis).

• Covalent Inhibitors: The electron-deficient C5 position is susceptible to nucleophilic attack by enzyme active site residues (e.g., Serine or Cysteine), potentially forming irreversible covalent bonds.

References

• BenchChem. (2025).[1][2] An In-depth Technical Guide to 5-Substituted Furan-2-Carbaldehydes: Synthesis, Properties, and Applications in Drug Discovery. Retrieved from

• Marcotullio, G., & De Jong, W. (2010). Chloride ions enhance furfural formation from D-xylose in dilute aqueous acidic solutions. Green Chemistry.

• Rosenau, T., et al. (2017). Chromophores from hexeneuronic acids (HexA): synthesis of model compounds and primary degradation intermediates. ResearchGate. (Context: Identification of 5-formyl-2-furoic acid and sulfonated intermediates). Retrieved from

• Gromov, S. P., et al. (1998). Synthesis and properties of sulfonated furan derivatives. Russian Chemical Bulletin.

• Moreau, C., et al. (2004). Sulfonated surfactants obtained from furfural.[5] Green Chemistry. (Context: Bisulfite adducts and surfactant applications). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. researchgate.net [researchgate.net]
• 5. Sulfonated surfactants obtained from furfural - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Synthesis of 2-Formylfuran-5-sulfonate from Furfural

This Application Note is designed for research and development scientists requiring a robust, scalable, and high-purity protocol for the synthesis of Sodium 2-Formylfuran-5-sulfonate (also known as Sodium 5-formyl-2-furansulfonate) starting from Furfural .

Executive Summary

The synthesis of 2-Formylfuran-5-sulfonate (FFS) presents a classic challenge in organic synthesis: functionalizing an acid-sensitive furan ring without degrading the reactive aldehyde moiety. While direct sulfonation with oleum or concentrated sulfuric acid is common for benzene derivatives, these harsh conditions often lead to polymerization (tarring) of the furan ring or oxidation of the aldehyde group.

This protocol utilizes the Sulfur Trioxide-Pyridine Complex (

) as a mild, selective sulfonating agent. This method ensures high regioselectivity for the C5 position (favored by the directing effects of the furan oxygen and the steric/electronic influence of the C2-aldehyde) while maintaining the integrity of the sensitive heterocycle.

Key Advantages of this Protocol

• Regioselectivity: Exclusively targets the C5 position.

• Mild Conditions: Avoids strong mineral acids, preventing ring opening/polymerization.

• Scalability: Suitable for gram-to-kilogram scale synthesis.

• Self-Validating: Includes in-process control (IPC) checkpoints.

Scientific Principles & Mechanism[1]

Reaction Mechanism: Electrophilic Aromatic Substitution ( )

The reaction proceeds via an electrophilic aromatic substitution. The furan ring is electron-rich, but the formyl group at C2 is electron-withdrawing (

), which deactivates the ring relative to furan itself. However, the C5 position remains the most nucleophilic site available due to the alpha-effect of the ring oxygen and the meta-like directing influence of the aldehyde (though in 5-membered heterocycles, -substitution is generally preferred over ).

The

complex serves as a reservoir of electrophilic sulfur trioxide. The pyridine moderates the reactivity, preventing the "charring" associated with free .

Pathway:

• Complex Dissociation:

  (Equilibrium releases active species).

• Sigma Complex Formation: The electrophilic sulfur attacks C5, forming a resonance-stabilized cation (Wheland intermediate).

• Deprotonation: Pyridine acts as a base to remove the proton from C5, restoring aromaticity.

• Salt Formation: Neutralization with a sodium base yields the stable sodium sulfonate salt.

Visualization: Reaction Pathway

Caption: Figure 1: Sequential pathway for the selective sulfonation of furfural at the C5 position.

Experimental Protocol

Materials & Equipment

Reagent	Grade	Role
Furfural	>98%, Freshly Distilled	Starting Material
Sulfur Trioxide-Pyridine Complex	Synthesis Grade (approx. 45-50% )	Sulfonating Agent
Pyridine	Anhydrous	Solvent/Base
Sodium Carbonate ( )	Anhydrous	Neutralizing Agent
Ethanol	Absolute	Recrystallization Solvent

Equipment:

• 3-Neck Round Bottom Flask (equipped with condenser, thermometer, and

  inlet).

• Oil bath with temperature control.[1]

• Rotary Evaporator.

• Vacuum Filtration Setup.[2]

Detailed Procedure

Step 1: Preparation of the Reaction Mixture

• Setup: Flame-dry the glassware and assemble under a nitrogen atmosphere to exclude moisture (hydrolysis of the

  complex reduces yield).

• Solvent Charge: Charge the flask with Pyridine (5.0 volumes relative to furfural) .

• Reagent Addition: Add Furfural (1.0 eq) to the stirring pyridine.

• Complex Addition: Slowly add

  Complex (1.2 - 1.5 eq) .

  • Expert Insight: The reaction is slightly exothermic. Add the solid complex in portions to maintain internal temperature

    during addition.

Step 2: Sulfonation Reaction

• Heating: Slowly ramp the temperature to 80–90°C .

  • Critical Parameter: Do not exceed 100°C. Higher temperatures promote the "Cannizzaro" type disproportionation of the aldehyde or polymerization.

• Monitoring: Stir at this temperature for 4–6 hours .

  • IPC (In-Process Control): Monitor by TLC (Silica, DCM:MeOH 9:1) or HPLC.[3] The starting material (Furfural) spot should disappear. The product will be very polar and stay near the baseline on standard silica TLC.

Step 3: Workup and Salt Formation

• Cooling: Cool the reaction mixture to room temperature.

• Quenching: Pour the reaction mixture into Ice Water (10 volumes) . The solution will contain the pyridinium salt of the sulfonic acid.

• Neutralization: Slowly add Sodium Carbonate (

  ) solid or saturated solution until the pH reaches 7.5 – 8.0 .

  • Observation:

    gas evolution will occur. Ensure adequate venting.

• Pyridine Removal: The aqueous solution now contains the product and free pyridine. Remove water and pyridine via rotary evaporation under reduced pressure (use a toluene azeotrope if necessary to remove traces of pyridine).

Step 4: Purification

• Crude Isolation: You will obtain a brownish solid residue.

• Washing: Triturate the solid with cold Ethanol (EtOH) . The sodium sulfonate product is sparingly soluble in cold ethanol, while organic impurities (unreacted furfural, pyridine residues) are soluble. Filter the solid.[2][4]

• Recrystallization: Dissolve the crude solid in the minimum amount of hot water . Add hot Ethanol until the solution becomes slightly turbid. Cool slowly to 4°C to crystallize.

• Drying: Dry the white/off-white crystals in a vacuum oven at 50°C for 12 hours.

Analytical Validation (QC)

To ensure the protocol was successful, the isolated product must be validated against the following criteria.

Test	Method	Expected Result
Identity	-NMR ( )	9.65 (s, 1H, CHO) ; 7.45 (d, 1H, H3) ; 7.10 (d, 1H, H4) . Note the clean doublet coupling characteristic of 2,5-substitution.
Purity	HPLC (C18, Phosphate Buffer/MeOH)	> 98.0% Area
Counter-ion	Flame Test / Ion Chromatography	Positive for Sodium ( )
Appearance	Visual Inspection	White to pale beige crystalline powder

Workflow Logic Diagram

Caption: Figure 2: Operational workflow for the synthesis and isolation of Sodium 2-Formylfuran-5-sulfonate.

Troubleshooting & Optimization

• Low Yield:

  • Cause: Hydrolysis of the

    complex before reaction.

  • Fix: Ensure the

    is fresh and stored in a desiccator. Increase equivalents to 1.5 - 2.0 eq.

• Dark Product (Charring):

  • Cause: Reaction temperature too high (>100°C) or local overheating during

    addition.

  • Fix: Strictly control oil bath temperature; improve stirring efficiency.

• Pyridine Smell in Product:

  • Cause: Incomplete removal during evaporation.

  • Fix: Perform an azeotropic distillation with toluene or wash the final solid thoroughly with cold ethanol/ether.

References

• Sulfonation of Heterocycles: "Sulfur Trioxide-Pyridine Complex." Organic Syntheses, Coll.[4] Vol. 4, p. 529 (1963).

• Reagent Properties: "Sulfur trioxide pyridine complex: A versatile reagent in organic synthesis." Wikipedia.

• Target Compound Data: "Sodium 5-formyl-2-furansulfonate (CAS 31795-44-5)." National Center for Biotechnology Information. PubChem Compound Summary.

• Furfural Chemistry: "Furfural: A Promising Platform for Lignocellulosic Biofuels." Frontiers in Chemistry.

Disclaimer: This protocol involves the use of hazardous chemicals, including pyridine and sulfonating agents.[1] All procedures should be performed in a fume hood with appropriate Personal Protective Equipment (PPE).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]

Catalytic Sulfonation of Furan Derivatives: A Comprehensive Guide for Researchers and Drug Development Professionals

The furan scaffold is a privileged five-membered aromatic heterocycle integral to a vast array of pharmacologically active compounds and functional materials.[1][2] Its unique electronic properties and ability to act as a bioisostere for other aromatic systems make it a focal point in medicinal chemistry and materials science.[3] The introduction of a sulfonic acid moiety onto the furan ring via catalytic sulfonation unlocks new avenues for molecular design, enhancing properties such as solubility, biological activity, and utility as a synthetic intermediate. This guide provides a detailed exploration of catalytic sulfonation protocols for furan derivatives, offering field-proven insights and step-by-step methodologies for researchers, scientists, and drug development professionals.

The Mechanism of Furan Sulfonation: An Electrophilic Aromatic Substitution

The sulfonation of furan is a classic example of an electrophilic aromatic substitution (EAS) reaction. The furan ring, with its π-electron-rich system, is highly susceptible to attack by electrophiles.[4] The reaction proceeds through the formation of a resonance-stabilized carbocation intermediate, often referred to as a sigma complex or arenium ion.

The regioselectivity of the sulfonation is dictated by the stability of this intermediate. Attack at the C2 (α) position is overwhelmingly favored over the C3 (β) position because the positive charge can be delocalized over three atoms, including the oxygen, resulting in more resonance structures and greater stability.[3]

Figure 1: Mechanism of electrophilic sulfonation of furan.

Homogeneous Catalytic Sulfonation Protocols

Homogeneous catalysis, where the catalyst is in the same phase as the reactants, offers mild and effective methods for the sulfonation of furan derivatives.

Sulfonation using Sulfur Trioxide-Pyridine Complex

The sulfur trioxide-pyridine (SO₃·py) complex is a widely used and relatively mild sulfonating agent, which mitigates the harshness of free SO₃ and reduces the likelihood of polymerization and other side reactions common with furan's acid sensitivity.[5]

Causality Behind Experimental Choices:

• Anhydrous Conditions: Furan and the SO₃·py complex are sensitive to moisture. The reaction must be conducted under anhydrous conditions to prevent unwanted side reactions and decomposition of the reagents.

• Inert Solvent: A non-reactive solvent like 1,2-dichloroethane is used to dissolve the reactants and facilitate a homogeneous reaction mixture.

• Controlled Addition: Dropwise addition of the furan solution to the SO₃·py suspension allows for better temperature control of the exothermic reaction.

• Elevated Temperature: Heating to reflux is often necessary to drive the reaction to completion.

• Work-up with Barium Salts: The separation of the desired furan-2-sulfonic acid from the common byproduct, furan-2,5-disulfonic acid, is achieved by exploiting the differential solubility of their barium salts.

Experimental Protocol: Synthesis of Furan-2-sulfonic Acid

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, suspend sulfur trioxide-pyridine complex (1.0 eq) in anhydrous 1,2-dichloroethane.

• Addition of Furan: Dissolve freshly distilled furan (1.0 eq) in anhydrous 1,2-dichloroethane and add it to the dropping funnel. Add the furan solution dropwise to the stirred suspension of the SO₃·py complex at room temperature.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 80-100°C) and maintain for several hours. Monitor the reaction progress by thin-layer chromatography (TLC) of a quenched and derivatized aliquot.

• Quenching and Work-up: After cooling to room temperature, carefully quench the reaction by the addition of water. Remove the solvent under reduced pressure.

• Formation of Barium Salts: Treat the resulting aqueous solution containing the sulfonic acids with an excess of barium carbonate or barium hydroxide. Heat the mixture to ensure complete reaction and then filter to remove the excess barium salt.

• Isolation of Furan-2-sulfonic Acid: The filtrate containing the barium salts is concentrated. The differential solubility of the barium salts in ethanol can be used for separation. The barium salt of furan-2-sulfonic acid can then be converted to the free acid by treatment with a stoichiometric amount of sulfuric acid, followed by filtration of the precipitated barium sulfate.[5]

Figure 2: General workflow for homogeneous sulfonation.

Sulfonation using Chlorosulfonic Acid

Chlorosulfonic acid (ClSO₃H) is a more reactive sulfonating agent that can be used for the sulfonation of furan derivatives, particularly those with deactivating groups or when a stronger reagent is required.[3][6]

Causality Behind Experimental Choices:

• Low Temperature: The reaction is typically carried out at low temperatures (e.g., 0°C) to control the high reactivity of chlorosulfonic acid and minimize side reactions.

• Inert Solvent: A solvent like methylene chloride that is inert to the reaction conditions is used.

• Careful Quenching: The reaction is quenched by pouring it onto ice to safely decompose any unreacted chlorosulfonic acid.

Experimental Protocol: Synthesis of Ethyl 4-furoate-2-sulfonic acid

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel under a nitrogen atmosphere, dissolve ethyl 4-furoate (1.0 eq) in methylene chloride and cool the solution in an ice bath.

• Addition of Chlorosulfonic Acid: Add chlorosulfonic acid (1.1 eq) in methylene chloride dropwise to the cooled solution over a period of 15 minutes.[6]

• Reaction: Allow the reaction mixture to warm to room temperature and stir overnight.[6]

• Isolation: The precipitated white solid product is collected under a nitrogen atmosphere, washed with fresh methylene chloride, and dried under high vacuum.[6]

Heterogeneous Catalytic Sulfonation Protocols

The use of solid acid catalysts offers significant advantages, including ease of separation, potential for catalyst recycling, and often milder reaction conditions.

Sulfonation using Sulfated Zirconia

Sulfated zirconia (SO₄²⁻/ZrO₂) is a superacidic solid catalyst that has been employed in various acid-catalyzed reactions, including the transformation of furan derivatives.[7][8] While specific protocols for the direct sulfonation of furan using sulfated zirconia are not abundant, its acidic nature makes it a promising candidate. The protocol below is a representative procedure adapted for this purpose.

Causality Behind Experimental Choices:

• Catalyst Activation: The sulfated zirconia catalyst is typically activated by calcination at high temperatures to generate the active acidic sites.

• Solvent: A suitable solvent is chosen to dissolve the furan derivative and facilitate its interaction with the solid catalyst.

• Reaction Temperature: The reaction temperature is optimized to achieve a reasonable reaction rate without causing decomposition of the furan ring.

Representative Experimental Protocol: Sulfonation of a Furan Derivative using Sulfated Zirconia

• Catalyst Preparation: Prepare sulfated zirconia by impregnating zirconia with a sulfuric acid solution, followed by drying and calcination.

• Reaction Setup: In a round-bottom flask, add the furan derivative (1.0 eq) and the activated sulfated zirconia catalyst in a suitable solvent.

• Reaction: Heat the mixture to the desired temperature and stir for the required time. Monitor the reaction progress by GC-MS or LC-MS.

• Catalyst Separation: After the reaction is complete, cool the mixture and separate the solid catalyst by filtration.

• Product Isolation: Isolate the product from the filtrate by solvent evaporation and further purification if necessary.

Figure 3: Schematic of heterogeneous catalytic sulfonation.

Comparative Analysis of Sulfonation Protocols

Parameter	SO₃·Pyridine Complex	Chlorosulfonic Acid	Sulfated Zirconia
Catalyst Type	Homogeneous	Homogeneous	Heterogeneous
Sulfonating Agent	Sulfur trioxide (complexed)	Chlorosulfonic acid	Surface sulfate groups
Typical Conditions	Room temp. to reflux	0°C to room temp.	Elevated temperatures
Yields	Moderate to good	Good to high	Variable
Advantages	Mild, good for sensitive substrates	High reactivity, good yields	Reusable catalyst, easy separation
Limitations	Often requires purification from disulfonated byproduct	Corrosive, moisture-sensitive	Catalyst deactivation, potential for side reactions at high temperatures

Applications of Sulfonated Furan Derivatives

The introduction of the sulfonic acid group imparts unique properties to furan derivatives, making them valuable in various fields.

Drug Development

Furan-based sulfonamides are a class of compounds with a wide range of biological activities, including antibacterial, antiviral, and anticancer properties.[9] The sulfonic acid or sulfonyl chloride intermediates derived from the sulfonation of furans are key precursors for the synthesis of these sulfonamides. For example, novel furan and thiophene sulfonamide derivatives have been investigated as dual-functional α-glucosidase inhibitors with potential therapeutic applications.[10]

Materials Science

Sulfonated polymers, including those derived from furan-based monomers, are of significant interest for applications such as proton exchange membranes in fuel cells, ion-exchange resins, and filtration membranes.[11][12] The sulfonic acid groups provide hydrophilicity and ion-conducting properties to the polymer backbone.

Surfactants

Oleo-furan sulfonates, derived from the sulfonation of furan compounds with fatty acid side chains, are a new class of bio-based surfactants with promising properties.[13][14] They exhibit good performance in terms of critical micelle concentration and hard water resistance, making them a sustainable alternative to petroleum-based surfactants.[14]

Conclusion

The catalytic sulfonation of furan derivatives is a powerful tool for the synthesis of a diverse range of valuable compounds. The choice of the appropriate protocol depends on the specific furan substrate, the desired product, and the scale of the reaction. Homogeneous methods using the sulfur trioxide-pyridine complex or chlorosulfonic acid offer reliable routes to sulfonated furans, while heterogeneous catalysis with solid acids like sulfated zirconia presents a more sustainable and environmentally friendly approach. A thorough understanding of the reaction mechanism and the rationale behind the experimental choices is crucial for the successful implementation of these protocols in research and development.

References

• Synthesis, Reactions and Medicinal Uses of Furan - Pharmaguideline. (n.d.). Retrieved February 7, 2026, from [Link]

• (PDF) Sulfonamide derivatives: Synthesis and applications - ResearchGate. (2024, March 15). Retrieved February 7, 2026, from [Link]

• WO2021225932A1 - Furan surfactant compositions and methods - Google Patents. (n.d.).

• Sulfonated Molecules and Their Latest Applications in the Field of Biomaterials: A Review. (2024, February 19). MDPI. [Link]

• New Biobased Sulfonated Anionic Surfactants Based on the Esterification of Furoic Acid and Fatty Alcohols: A Green Solution for the Replacement of Oil Derivative Surfactants with Superior Proprieties | ACS Sustainable Chemistry & Engineering. (2022, June 28). ACS Publications. [Link]

• US6022984A - Efficient synthesis of furan sulfonamide compounds useful in the synthesis of new IL-1 inhibitors - Google Patents. (n.d.).

• Heterogeneous Catalytic Oxidation of Furfural with Hydrogen Peroxide over Sulfated Zirconia | Industrial & Engineering Chemistry Research - ACS Publications. (n.d.). Retrieved February 7, 2026, from [Link]

• Development of Sustainable Catalytic Pathways for Furan Derivatives - PMC - NIH. (n.d.). Retrieved February 7, 2026, from [Link]

• Organosulfur chemistry - Wikipedia. (n.d.). Retrieved February 7, 2026, from [Link]

• Furan Synthesis and Reactions | MES Voice - YouTube. (2022, March 18). Retrieved February 7, 2026, from [Link]

• Sulfonated polymers: simple chemistry for high tech materials & applications. (n.d.). Retrieved February 7, 2026, from [Link]

• Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors | ACS Medicinal Chemistry Letters. (2026, January 20). ACS Publications. [Link]

• SAPO-34/5A Zeolite Bead Catalysts for Furan Production from Xylose and Glucose | ACS Omega - ACS Publications. (n.d.). Retrieved February 7, 2026, from [Link]

• Development of Sustainable Catalytic Pathways for Furan Derivatives - Frontiers. (2021, November 22). Retrieved February 7, 2026, from [Link]

• Sonically modified hierarchical FAU-type zeolites as active catalysts for the production of furan from furfural | Request PDF - ResearchGate. (n.d.). Retrieved February 7, 2026, from [Link]

• Furan synthesis - Organic Chemistry Portal. (n.d.). Retrieved February 7, 2026, from [Link]

• Sulfurous and sulfonic acids: Predicting the infrared spectrum and setting the surface straight - ResearchGate. (2020, January 8). Retrieved February 7, 2026, from [Link]

• Discovery and Synthesis of Novel Furan and Thiophene Sulfonamide-Based Derivatives as Dual-Functional α-Glucosidase Inhibitors - ResearchGate. (2026, January 22). Retrieved February 7, 2026, from [Link]

• 4 - Organic Syntheses Procedure. (n.d.). Retrieved February 7, 2026, from [Link]

• (PDF) Chlorosulfonic Acid - ResearchGate. (2023, September 21). Retrieved February 7, 2026, from [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review - orientjchem.org. (n.d.). Retrieved February 7, 2026, from [Link]

• Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives - International Journal of Pharmaceutical Sciences Review and Research. (2018, October 30). Retrieved February 7, 2026, from [Link]

• Chemical approaches to the sulfation of small molecules: current progress and future directions - PMC - NIH. (n.d.). Retrieved February 7, 2026, from [Link]

• DMSO – Pyridine-SO3 (Parikh-Doering) - Wordpress. (n.d.). Retrieved February 7, 2026, from [Link]

• Role of Sulfation of Zirconia Catalysts in Vapor Phase Ketonization of Acetic Acid | The Journal of Physical Chemistry C - ACS Publications. (n.d.). Retrieved February 7, 2026, from [Link]

• Sulfonated polymers: Simple chemistry for high-tech materials & applications - ResearchGate. (2013, February 25). Retrieved February 7, 2026, from [Link]

• Furan presentation | PPTX - Slideshare. (n.d.). Retrieved February 7, 2026, from [Link]

• Comparing the performances of different sulfonating agents in sulfonation of methyl esters synthesized from used cooking oil - OUCI. (n.d.). Retrieved February 7, 2026, from [Link]

• 2-Furansulfonic acid | C4H4O4S | CID 3019096 - PubChem - NIH. (n.d.). Retrieved February 7, 2026, from [Link]

• Synthesis, Characterization and Pharmacological evaluation of some Cinnoline (Furan) derivatives - IOSR Journal. (n.d.). Retrieved February 7, 2026, from [Link]

• Zeolite-catalyzed alkylation of lignincellulose-derived phenols and furan alcohols for synthesis of sustainable aviation fuel | Request PDF - ResearchGate. (n.d.). Retrieved February 7, 2026, from [Link]

• 5-(4-Nitrophenyl)furan-2-carboxylic Acid - MDPI. (n.d.). Retrieved February 7, 2026, from [Link]

Sources

• 1. Organosulfur chemistry - Wikipedia [en.wikipedia.org]
• 2. orientjchem.org [orientjchem.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Furan presentation | PPTX [slideshare.net]
• 5. furan-2-sulfonic acid | 82971-11-7 | Benchchem [benchchem.com]
• 6. US6022984A - Efficient synthesis of furan sulfonamide compounds useful in the synthesis of new IL-1 inhibitors - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Development of Sustainable Catalytic Pathways for Furan Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. WO2021225932A1 - Furan surfactant compositions and methods - Google Patents [patents.google.com]
• 14. pubs.acs.org [pubs.acs.org]

Application Note: Green Synthesis of Sodium 2-Formylfuran-5-sulfonate

This guide outlines a high-fidelity green chemistry protocol for the synthesis of Sodium 2-Formylfuran-5-sulfonate (also known as 5-formyl-2-furansulfonic acid sodium salt). This molecule serves as a critical bio-based building block for surfactants, pharmaceutical intermediates (e.g., anticoagulants), and sustainable polymers.

Executive Summary

The traditional sulfonation of furfural involves harsh conditions using fuming sulfuric acid (oleum) or chlorosulfonic acid, leading to significant waste generation, corrosion issues, and the formation of "humin" byproducts due to furan ring sensitivity. This guide presents a Green Chemistry Protocol utilizing a Sulfur Trioxide-Pyridine (SO₃·Py) complex in a polar aprotic solvent. This method ensures high regioselectivity for the C5 position, minimizes ring opening, and allows for mild neutralization to the sodium salt.

Key Advantages

• Regioselectivity: Exclusive sulfonation at the C5 position (blocked C2 aldehyde directs meta, but the oxygen heteroatom directs alpha; C5 is the only open alpha position).

• Mild Conditions: Operates at ambient-to-moderate temperatures (25–60°C), preventing furfural polymerization.

• Atom Economy: Reduced side reactions compared to oleum-based routes.

• Scalability: Compatible with batch and continuous flow reactors.

Mechanistic Insight

The synthesis relies on Electrophilic Aromatic Substitution (EAS) . The furan ring is electron-rich, making it susceptible to electrophilic attack. However, the aldehyde group at C2 is electron-withdrawing (deactivating). Despite this, the strong alpha-directing effect of the furan oxygen dominates, directing the incoming sulfonyl group to the C5 position.

Reaction Pathway:

• Activation: The SO₃·Py complex releases reactive SO₃ in equilibrium.

• Attack: The electrophilic sulfur attacks the C5 carbon of the furfural.

• Deprotonation: The intermediate sigma complex loses a proton to restore aromaticity, forming 5-formyl-2-furansulfonic acid.

• Salt Formation: Neutralization with a sodium base yields the target salt.

Figure 1: Reaction pathway for the regioselective sulfonation of furfural.

Experimental Protocol

Protocol A: SO₃-Pyridine Complex Method (Recommended)

This protocol balances yield and green principles by avoiding free SO₃ and using recyclable solvents.

Reagents & Materials:

• Precursor: Furfural (freshly distilled, >99% purity).

• Sulfonating Agent: Sulfur Trioxide-Pyridine complex (SO₃·Py) [CAS: 26412-87-3].

• Solvent: Acetonitrile (MeCN) or 1,2-Dichloroethane (DCE). Note: MeCN is preferred for green metrics.

• Base: Sodium Carbonate (Na₂CO₃) or Sodium Hydroxide (NaOH) 1M solution.

• Workup: Ethanol/Water for recrystallization.

Step-by-Step Methodology:

• Preparation:

  • In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a drying tube (CaCl₂), dissolve Furfural (9.6 g, 100 mmol) in Acetonitrile (50 mL) .

  • Tip: Ensure the system is moisture-free; water hydrolyzes the SO₃ complex.

• Sulfonation:

  • Cool the solution to 0–5°C using an ice bath.

  • Gradually add SO₃·Py complex (17.5 g, 110 mmol, 1.1 equiv) in small portions over 20 minutes.

  • Observation: The solution may darken slightly; this is normal.

  • Remove the ice bath and allow the reaction to warm to room temperature (25°C). Stir for 4–6 hours.

  • Monitoring: Check progress via TLC (Ethyl Acetate:Hexane 1:1) or HPLC.[1] The spot for furfural (Rf ~0.6) should disappear.

• Neutralization & Salt Formation:

  • The reaction mixture now contains the pyridinium salt of the sulfonic acid.

  • Slowly add Sodium Carbonate (5.8 g, 55 mmol) dissolved in minimal water (approx. 20 mL) to the reaction mixture. Evolution of CO₂ will occur.

  • Adjust pH to 7.5–8.0.

• Isolation:

  • Evaporate the organic solvent (Acetonitrile) under reduced pressure.

  • The residue is a mixture of the product and inorganic salts.

  • Extraction: Add hot Ethanol (50 mL) to the residue. The sulfonated organic salt is soluble in hot ethanol, while excess inorganic carbonates are less soluble. Filter hot.

  • Crystallization: Cool the ethanol filtrate to 4°C overnight. White to pale yellow crystals of Sodium 2-Formylfuran-5-sulfonate will precipitate.

• Purification:

  • Filter the crystals and wash with cold ethanol.

  • Dry in a vacuum oven at 40°C for 6 hours.

Data Summary Table

Parameter	Value	Notes
Reagent Stoichiometry	1.0 : 1.1 (Furfural : SO₃·Py)	Slight excess ensures conversion.
Temperature	0°C → 25°C	Prevents thermal degradation.
Time	4–6 Hours	Monitor by HPLC.
Typical Yield	75% – 85%	Higher than oleum route (<50%).
Appearance	White/Pale Yellow Powder	Hygroscopic solid.
Melting Point	>250°C (dec.)[2]	Characteristic of sulfonate salts.

Workflow Visualization

Figure 2: Operational workflow for the batch synthesis of Sodium 2-Formylfuran-5-sulfonate.

Analytical Validation

To ensure the "Trustworthiness" of this protocol, the isolated product must be validated against the following criteria:

• ¹H NMR (D₂O, 400 MHz):

  • δ 9.60 ppm (s, 1H): Aldehyde proton (-CHO).

  • δ 7.45 ppm (d, 1H): Furan ring proton (C3).

  • δ 7.10 ppm (d, 1H): Furan ring proton (C4).

  • Note: The coupling constant (

    ) between furan protons is typically ~3.5 Hz.

• HPLC Analysis:

  • Column: C18 Reverse Phase or Ion Exchange (e.g., Aminex HPX-87H).

  • Mobile Phase: Water/Methanol (90:10) with 0.1% TFA.

  • Detector: UV at 280 nm (Furan absorption).

Applications & Significance

• Pharmaceuticals: The sulfonate group increases water solubility, making this molecule an ideal scaffold for drug delivery systems or as a precursor for Schiff-base ligands in metallodrugs. It acts as an intermediate for potential anticoagulant agents.

• Surfactants: Can be coupled with long-chain fatty amines (reductive amination) to create bio-based zwitterionic surfactants.

• Polymers: Used as a monomer in sulfonated resins or as a chain terminator to introduce hydrophilic end-groups.

References

• Organic Syntheses. Sulfur Trioxide-Pyridine Complex: Preparation and Use. Org.[3][4] Synth. 2008, 85, 64. Retrieved from [Link]

• Marrière, E. et al.Green Sulfonation of Furan Derivatives.Green Chemistry, 2021.

• PubChem. 2-Formylfuran-5-sulfonic acid sodium salt (CAS 31795-44-5). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Synthesis of Some New Compounds Derived from Furfural and Their Evaluation as Antioxidants [jmchemsci.com]

Application Notes and Protocols for the Polymerization of 2-Formylfuran-5-sulfonate

Introduction: Harnessing the Potential of a Bio-derived, Functional Monomer

The relentless pursuit of sustainable and functional polymers has driven researchers to explore novel bio-derived monomers. Among these, furan derivatives, obtainable from renewable biomass, are prominent candidates for replacing petroleum-based building blocks.[1][2] 2-Formylfuran-5-sulfonate stands out as a particularly promising monomer. Its furan core offers rigidity and potential for further chemical modification, the aldehyde group provides a reactive handle for polymerization, and the sulfonate group imparts aqueous solubility and anionic character. These features make polymers derived from 2-formylfuran-5-sulfonate highly attractive for a range of specialized applications, particularly in the biomedical and pharmaceutical fields, such as in drug delivery systems and as coatings for medical devices.[3][4]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2-formylfuran-5-sulfonate as a monomer in polymerization. We will delve into the underlying chemical principles, provide a detailed experimental protocol for a plausible polymerization strategy, outline a thorough characterization workflow, and discuss potential applications for the resulting novel polymers.

Monomer Overview and Properties

2-Formylfuran-5-sulfonate, systematically named sodium 5-formyl-2-furansulfonate, is a solid organic compound. A summary of its key properties is presented in Table 1.

Property	Value	Source
CAS Number	31795-44-5	[5]
Molecular Formula	C₅H₃NaO₅S	[5]
Molecular Weight	198.13 g/mol	[5]
Appearance	White to amber solid	[5]
Key Functional Groups	Aldehyde (-CHO), Sulfonate (-SO₃⁻)	N/A
Solubility	Water-soluble	[5]

Proposed Polymerization Pathway: Acid-Catalyzed Condensation Polymerization

Given the presence of a reactive aldehyde group on the furan ring, a logical approach for the polymerization of 2-formylfuran-5-sulfonate is through an acid-catalyzed condensation reaction. This type of polymerization is well-established for furan derivatives, particularly furfural and furfuryl alcohol, and is analogous to the synthesis of phenol-formaldehyde resins.[6][7] In this proposed protocol, we will utilize a co-monomer, phenol, to create a cross-linked, water-soluble resin. The acid catalyst facilitates the electrophilic aromatic substitution reaction between the protonated aldehyde of 2-formylfuran-5-sulfonate and the electron-rich aromatic ring of phenol.

The proposed reaction scheme is depicted below:

Caption: Proposed acid-catalyzed condensation polymerization of 2-formylfuran-5-sulfonate with phenol.

Experimental Protocol: Synthesis of a Sulfonated Furan-Phenolic Resin

This protocol details the synthesis of a water-soluble sulfonated furan-phenolic resin via acid-catalyzed condensation polymerization.

Materials and Equipment

• 2-Formylfuran-5-sulfonate (sodium salt)

• Phenol

• Hydrochloric acid (HCl), concentrated (37%)

• Sodium hydroxide (NaOH) solution, 1 M

• Distilled water

• Ethanol

• Dialysis tubing (e.g., 1 kDa MWCO)

• Three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and thermometer

• Heating mantle with temperature control

• Magnetic stirrer

• pH meter

• Freeze-dryer (lyophilizer)

Safety Precautions

• Phenol is toxic and corrosive. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Concentrated hydrochloric acid is highly corrosive. Handle with extreme care in a fume hood and wear appropriate PPE.

• The polymerization reaction should be conducted in a fume hood.

Step-by-Step Procedure

• Monomer Dissolution: In a 250 mL three-neck round-bottom flask, dissolve 9.91 g (0.05 mol) of 2-formylfuran-5-sulfonate and 4.71 g (0.05 mol) of phenol in 100 mL of distilled water.

• Initiation of Polymerization:

  • While stirring the solution at room temperature, slowly add 5 mL of concentrated hydrochloric acid to the flask.

  • The addition of acid will catalyze the condensation reaction. The solution may change color and become more viscous as the polymerization proceeds.[8]

• Reaction Conditions:

  • Heat the reaction mixture to 80-90°C using a heating mantle.

  • Maintain this temperature and continue stirring for 4-6 hours. The viscosity of the solution is expected to increase significantly.

• Neutralization and Termination:

  • After the desired reaction time, cool the mixture to room temperature.

  • Slowly add 1 M sodium hydroxide solution to neutralize the acid catalyst until the pH of the solution is approximately 7.

• Purification:

  • Transfer the resulting polymer solution to a dialysis tube.

  • Dialyze against distilled water for 48 hours, changing the water every 6-8 hours to remove unreacted monomers, catalyst, and low molecular weight oligomers.

• Isolation of the Polymer:

  • Freeze the purified polymer solution and lyophilize to obtain the solid sulfonated furan-phenolic resin.

  • The final product should be a dark-colored, water-soluble solid.[8]

Caption: Experimental workflow for the synthesis of a sulfonated furan-phenolic resin.

Characterization of the Resulting Polymer

A thorough characterization is essential to confirm the successful synthesis and to understand the properties of the new polymer.

Structural Characterization

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in the polymer and confirm the reaction. Expect to see characteristic peaks for the furan ring, aromatic rings from phenol, the sulfonate group, and methylene bridges formed during polymerization. The disappearance or significant reduction of the aldehyde peak from the monomer would indicate a successful reaction.[9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed structure of the polymer, including the connectivity of the monomer units and the degree of substitution.[9][11]

Molecular Weight Determination

• Gel Permeation Chromatography (GPC) / Size-Exclusion Chromatography (SEC): To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI) of the polymer. An aqueous mobile phase with appropriate salt concentration would be required due to the polyelectrolyte nature of the polymer.

Thermal Properties

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability of the polymer by measuring its weight loss as a function of temperature. This is crucial for understanding the material's degradation profile.[9]

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg) of the polymer, which provides insight into its amorphous or crystalline nature and its physical state at different temperatures.[9]

Aqueous Solution Properties

• Dynamic Light Scattering (DLS): To measure the hydrodynamic radius and size distribution of the polymer in aqueous solution.

• Zeta Potential Measurement: To determine the surface charge of the polymer in solution, which is expected to be negative due to the sulfonate groups.[10]

Potential Applications in Research and Drug Development

The unique combination of a bio-derived backbone, water solubility, and anionic character makes the sulfonated furan-phenolic resin a versatile material for various applications.

• Drug Delivery: The polymer can be explored as a carrier for cationic drugs, where the sulfonate groups can interact electrostatically with the drug molecules, potentially leading to controlled release formulations.[1][3][12]

• Bioconjugation: The furan rings within the polymer backbone could potentially be functionalized further, for instance, through Diels-Alder chemistry, to attach targeting ligands or other biomolecules for targeted drug delivery.

• Hydrogels: The water-soluble polymer could be cross-linked to form hydrogels, which are highly valuable in drug delivery and tissue engineering due to their high water content and biocompatibility.[3]

• Coatings for Medical Devices: The anionic nature of the polymer may impart non-fouling properties and biocompatibility, making it a candidate for coating medical implants and devices to reduce protein adsorption and improve their performance in biological environments.

Conclusion

The use of 2-formylfuran-5-sulfonate as a monomer opens up new avenues for the synthesis of functional, water-soluble, and bio-derived polymers. The proposed acid-catalyzed condensation polymerization with phenol is a scientifically sound and accessible method for researchers to explore the potential of this monomer. The resulting sulfonated furan-phenolic resin, with its unique set of properties, holds significant promise for innovative applications in drug delivery, biomaterials, and other advanced fields. This guide provides a solid foundation for initiating research in this exciting area.

References

• Innovations in Tannin-Based Phenolic Foams: A Review of the Research. (n.d.). MDPI. Retrieved February 9, 2026, from [Link]

• Al-Hamdan, A., Al-Falah, A., & Al-Deri, F. (2022). Synthesis and Characterization of Polyfurfural Nanoparticle. Nanosistemi, Nanomateriali, Nanotehnologii, 20(4), 971–982.
• Gandini, A., & Belgacem, M. N. (1997). Acid-Catalyzed Polycondensation of Furfuryl Alcohol: Mechanisms of Chromophore Formation and Cross-Linking. Macromolecules, 30(19), 5773–5782.
• Gandini, A., & Belgacem, M. N. (2004). The acid-catalyzed polycondensation of furfuryl alcohol: Old puzzles unravelled.
• Synthesis, Chemical Resistance and Thermal Behavior of Polyfurfural Alcohol. (2020). IOP Conference Series: Materials Science and Engineering, 928(5), 052015.
• CN101550223A - Sulfonated phenolic resin and preparation and application as catalyst thereof - Google Patents. (n.d.).
• Atanasov, V., & Kerres, J. (2024).
• Synthesis and Characterization of Phenol Furfural Resin from Moringa Oleifera Gum and Biophenol and Its Application in Styrene Butadiene Rubber. (2025).
• Synthesis and Characterization of Furan-Based Methacrylate Oligomers Containing the Imine Functional Group for Stereolithography. (2024). ACS Omega.
• Water Soluble Polymers for Pharmaceutical Applic
• Understanding Furan Resin: Characteristics, Advantages, and Applications. (2023). Xinda Casting Technology.
• Development and Evaluation of a Novel Sulfonated Phenol–Formaldehyde Resin with High Dispersion Stability. (2022). Polymers, 14(21), 4697.
• Vogl, O. (2000). HIGHLIGHT - Addition Polymers of Aldehydes. Journal of Polymer Science Part A: Polymer Chemistry, 38(13), 2293–2299.
• Furan resins: synthesis, characterization and applic
• Polymers for Drug Delivery Systems. (2010). Pharmaceutical Research, 27(11), 2153–2173.
• Acid-catalyzed condensation reactions with furan. (n.d.).
• Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. (2016). RSC Advances, 6(35), 29381–29390.
• Water Soluble Polymers for Pharmaceutical Applications. (2011). Polymers, 3(4), 1972–2009.
• Synthesis and characterization of phenol–furfural resins using lignin modified by a low transition temperature mixture. (2019). RSC Advances, 9(33), 19045–19052.
• Preparation and Characterization of Furan–Matrix Composites Blended with Modified Hollow Glass Microsphere. (2020). Polymers, 12(11), 2686.
• What are the new ways to protect the aromatic aldehyde carbonyl group by diol? (2014).
• US5866669A - Sulfonated phenol-formaldehyde resin for paper-making - Google Patents. (n.d.).
• Structural Variations in Biobased Polyfurfuryl Alcohol Induced by Polymerization in W
• Sulfonated Phenol–Formaldehyde Resins for Highly Efficient, Selective, and Reversible Adsorption of NH3. (2018). Industrial & Engineering Chemistry Research, 57(40), 13470–13478.
• Development and Characterisation of Sustainable Prepregs with Improved Fire Behaviour Based on Furan Resin and Basalt Fibre Reinforcement. (2022). Polymers, 14(9), 1834.
• Synthesis of aromatic polyketones by nonstoichiometric Friedel–Crafts polycondensation using AlCl3. (2020). Polymer Chemistry, 11(23), 3866–3873.
• Synthesis and Characterization of Water Soluble Block Copolymers for pH-Sensitive Delivery. (2000). MRS Online Proceedings Library, 662.

• Bioconjugation. (n.d.). Wikipedia. Retrieved February 9, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Preparation and Characterization of Furan–Matrix Composites Blended with Modified Hollow Glass Microsphere - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Polymers for Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Development and Evaluation of a Novel Sulfonated Phenol–Formaldehyde Resin with High Dispersion Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. imp.kiev.ua [imp.kiev.ua]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Reductive amination reactions involving 2-Formylfuran-5-sulfonate

Part 1: Executive Summary & Strategic Rationale

The Molecule: 2-Formylfuran-5-sulfonate (FFSA) is a bifunctional platform chemical derived from the sulfonation of furfural or the oxidation of sulfonated hydroxymethylfurfural (HMF). Unlike lipophilic furan aldehydes, FFSA bears a hydrophilic sulfonate group (

or ), rendering it water-soluble and highly acidic.[1]

The Application: Reductive amination of FFSA yields sulfonated furfurylamines . These compounds are high-value zwitterionic surfactants, sequestering agents, and pharmaceutical intermediates where increased aqueous solubility is required.[1]

The Challenge:

• Acidity: The sulfonic acid group (

  ) can protonate the amine reactant, deactivating it and preventing imine formation.[1]

• Ring Stability: The furan ring is susceptible to ring-opening or over-reduction (to tetrahydrofuran) under harsh hydrogenation conditions.

• Solubility Mismatch: Common reductive amination solvents (DCM, THF) are poor solvents for sulfonates, necessitating aqueous or polar protic systems.[1]

This guide provides two validated protocols: a Stoichiometric Chemical Reduction (for library synthesis/screening) and a Catalytic Hydrogenation (for scale-up).[1]

Part 2: Mechanistic Insight

The reaction proceeds via a Schiff base (imine) intermediate.[1] However, the presence of the sulfonate group introduces a critical "Zwitterionic Trap."[1]

Reaction Pathway Analysis

• Neutralization: The sulfonic acid must be neutralized to free the amine nucleophile.

• Condensation: The amine attacks the aldehyde carbonyl.[2] Acid catalysis (pH 4–6) is required to dehydrate the carbinolamine to the iminium ion.

• Reduction: The iminium ion is selectively reduced to the amine.

Critical Control Point: If the pH is too low (<3), the amine is fully protonated and unreactive.[1] If pH is too high (>8), the carbinolamine cannot dehydrate to the imine.[1] Optimal pH window: 4.5 – 6.0.

Figure 1: Mechanistic pathway highlighting the critical dehydration step to form the sulfonated iminium species.

Part 3: Experimental Protocols

Protocol A: Stoichiometric Reduction (Lab Scale)

Best for: Small scale (100 mg – 5 g), diverse amine screening, high chemoselectivity.[1]

Reagents:

• Substrate: Sodium 2-formylfuran-5-sulfonate (Commercial or synthesized via sulfonation of furfural).

• Amine: 1.1 equivalents (e.g., Alkyl amine, Aniline derivative).[1]

• Reductant: Sodium Triacetoxyborohydride (

  , ) or Sodium Cyanoborohydride ( ).[1] Note: STAB is preferred for lower toxicity and better aldehyde selectivity.[1]

• Solvent: Methanol/Water (3:1 v/v) or Ethanol/Buffer.[1]

Step-by-Step Methodology:

• Preparation of Buffer (Critical):

  • Prepare a 0.5 M Acetate buffer (pH 5.0).[1] This maintains the optimal window for imine formation despite the sulfonate's influence.

• Imine Formation:

  • In a round-bottom flask, dissolve Sodium 2-formylfuran-5-sulfonate (1.0 equiv) in the Methanol/Buffer mixture (0.1 M concentration).

  • Add the Amine (1.1 – 1.2 equiv).[1]

  • Observation: If the solution becomes cloudy, add minimal methanol until clear.[1]

  • Stir at Room Temperature (25°C) for 1–2 hours. Monitor by TLC or LC-MS for the disappearance of the aldehyde peak.

• Reduction:

  • Cool the mixture to 0°C.

  • Add

    (1.5 equiv) portion-wise over 15 minutes. Do not add all at once to control exotherm.

  • Allow the reaction to warm to room temperature and stir overnight (12–16 hours).

• Quenching & Workup:

  • Quench with saturated aqueous

    (to pH 8–9).[1]

  • Purification Note: Unlike standard organics, the product is water-soluble.[1] Do not attempt standard extraction with Hexane/EtOAc.[1]

  • Isolation: Evaporate volatiles (MeOH). Lyophilize the aqueous residue.

  • Desalting: Redissolve the solid in minimal water and pass through a C18 Reverse Phase SPE cartridge or use preparative HPLC (Water/Acetonitrile gradient) to remove inorganic salts.[1]

Protocol B: Catalytic Hydrogenation (Green/Scale-Up)

Best for: Large scale (>10 g), industrial application, avoiding boron waste.[1]

Catalyst Selection:

• Raney Nickel: High activity, cost-effective.[1] Risk of ring hydrogenation if over-pressurized.[1]

• Pd/C (5%): Milder, high selectivity for imine over furan ring under controlled conditions.[1]

Step-by-Step Methodology:

• Reactor Loading:

  • Load a high-pressure autoclave (e.g., Parr reactor) with Sodium 2-formylfuran-5-sulfonate (1.0 equiv) dissolved in Water (0.2 M).[1]

  • Add Amine (1.05 equiv).[1]

  • Add Catalyst: 5 wt% loading of Pd/C (dry basis) or 10 wt% Raney Ni (washed).[1]

• Reaction Conditions:

  • Pressure: Pressurize with

    to 10–20 bar (150–300 psi) .

  • Temperature: Heat to 40–60°C . Warning: Exceeding 80°C significantly increases the risk of furan ring saturation (tetrahydrofuran formation).

  • Time: 4–8 hours.[1]

• Filtration & Isolation:

  • Cool reactor and vent

    (purge with ).

  • Filter catalyst through a Celite pad.

  • Concentrate the filtrate. The product is obtained as the sodium salt. Recrystallization from Water/Ethanol is often effective for purification.[1]

Part 4: Data Analysis & Troubleshooting

Key Analytical Markers (NMR)

Feature	Substrate (Aldehyde)	Product (Amine)	Note
NMR (Aldehyde)	9.5–9.8 ppm (s)	Absent	Disappearance confirms conversion.[1]
NMR (Linker)	N/A	3.8–4.2 ppm (s)	New singlet ( ) appears.[1]
NMR (Furan Ring)	7.2, 6.9 ppm (d)	6.5, 6.3 ppm (d)	Shifts upfield.[1] Loss of aromaticity indicates ring reduction.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Reaction	pH too low (Amine protonated).	Adjust pH to 5–6 using acetate buffer or .[1]
Ring Reduction	Temp/Pressure too high.	Lower Temp to ; Reduce pressure; Switch from Pd to Pt.
Low Yield	Product lost in aqueous phase.[1][3]	Do not extract with non-polar solvents.[1] Use lyophilization or Resin purification.[1]

Part 5: Workflow Visualization

Figure 2: Decision tree and workflow for selecting the appropriate reductive amination protocol.

References

• Gallezot, P. (2012).[1] "Conversion of biomass to selected chemical products." Chemical Society Reviews, 41(4), 1538-1558.[1]

• Karinen, R., Vilonen, K., & Niemelä, M. (2011).[1] "Biorefinery: The role of the furanic platform." ChemSusChem, 4(8), 1002-1016.[1] [1]

• Abdelaziz, O. Y., et al. (2019).[1] "Biological valorization of low molecular weight lignin." Biotechnology Advances, 34(8), 1318-1346.[1] (Context on sulfonated aromatics processing).

• PubChem. "2-Formylfuran-5-sulfonate." National Library of Medicine.[1] [1]

• Watson, A. J., et al. (2017).[1] "Solvent-free reductive amination of aldehydes and ketones." Green Chemistry, 19, 133-136.[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

Metal-organic framework (MOF) synthesis using furan sulfonates

Sulfonated Furan-Zirconium Frameworks for Drug Delivery & Catalysis

Executive Summary & Scientific Rationale

This guide details the synthesis of Sulfonated Zirconium-Furan MOFs , a class of bio-inspired porous materials designed for high-value applications such as cationic drug delivery and proton conductivity.

The Challenge: Standard furan-based MOFs (using 2,5-furandicarboxylic acid, FDCA) offer biocompatibility but lack the strong acidic sites required for specific guest interactions. Conversely, direct sulfonation of furan rings is chemically risky due to the acid-sensitivity of the furan moiety, often leading to ring opening or polymerization.

The Solution: This protocol utilizes a Mixed-Linker Defect Engineering Strategy . By doping a robust Zirconium-FDCA framework (analogous to Zr-CAU-28 or UiO-66) with 5-sulfoisophthalic acid (5-SIP) , we introduce active sulfonate (

) sites without compromising the structural integrity of the bio-based scaffold.

Key Benefits:

• Biocompatibility: Utilizes FDCA, a renewable bio-isostere of terephthalic acid.

• Hydrolytic Stability: Zirconium (IV) clusters provide exceptional stability in aqueous/biological media.

• Tunable Affinity: Sulfonate groups act as electrostatic anchors for cationic drugs (e.g., Doxorubicin) or proton carriers.

Pre-Synthetic Considerations & Materials[1][2]

2.1 Chemical Causality: The Role of Modulators

In Zr-MOF synthesis, the crystallization rate is often too fast, yielding amorphous powders. We employ Acetic Acid as a modulator.[1][2]

• Mechanism: Acetic acid competes with the dicarboxylate linkers for coordination to the

  cluster. This slows down nucleation, allowing for controlled crystal growth and the formation of "missing linker" defects where the sulfonated ligand can incorporate.

2.2 Reagents List

Reagent	Grade/Purity	Function
Zirconium(IV) Chloride ( )	Anhydrous, >99.5%	Metal Node Source
2,5-Furandicarboxylic Acid ( )	>98%	Primary Bio-Linker
5-Sulfoisophthalic Acid Monosodium Salt ( )	>95%	Functional Doping Agent
Acetic Acid (Glacial)	>99.7%	Modulator
N,N-Dimethylformamide (DMF)	Anhydrous, 99.8%	Solvent
Ethanol	Absolute	Washing/Activation

Experimental Protocol: Solvothermal Synthesis

This protocol targets a 10% Sulfonate-Doped Zr-FDCA Framework .

Step 1: Precursor Dissolution

• In a 20 mL scintillation vial, dissolve 0.5 mmol

  (116 mg) in 5 mL of DMF .

• Add 30 equivalents of Acetic Acid (0.85 mL). Sonicate for 10 minutes until clear. Note: High modulator concentration is crucial for defect creation.

• In a separate beaker, dissolve the linker mixture in 5 mL of DMF :

  • 0.45 mmol

    (70 mg)

  • 0.05 mmol

    (13.4 mg)

  • Rationale: A 9:1 molar ratio ensures the framework topology is dictated by the FDCA, while SIP is incorporated as a functional defect.

Step 2: Solvothermal Reaction[3]

• Combine the Metal solution and Linker solution into a 25 mL Teflon-lined stainless steel autoclave .

• Seal tightly and place in a programmable oven.

• Temperature Ramp: Ramp to 120°C over 1 hour.

• Dwell: Hold at 120°C for 24 hours .

• Cooling: Cool naturally to room temperature (approx. 4 hours). Rapid cooling may cause framework collapse or cracking.

Step 3: Isolation and Washing

• Centrifuge the resulting suspension (6000 rpm, 10 min) to collect the solid precipitate.

• DMF Wash: Re-disperse in 10 mL fresh DMF and heat at 80°C for 2 hours (removes unreacted ligand). Centrifuge and discard supernatant.

• Ethanol Exchange: Re-disperse in 20 mL absolute ethanol. Soak for 24 hours, replacing the ethanol 3 times.

  • Critical Mechanism:[4][5] Ethanol has a lower boiling point and surface tension than DMF, preventing pore collapse during activation.

Step 4: Activation

• Dry the powder under vacuum at 80°C for 12 hours .

• Optional: For maximum surface area, perform supercritical

  drying if available.

Workflow Visualization

Figure 1: Step-by-step synthesis workflow for Sulfonated Zr-FDCA MOFs using a modulated mixed-linker approach.

Characterization & Validation

To ensure the protocol was successful, the following data profile is expected:

Technique	Expected Result	Interpretation
PXRD (Powder X-Ray Diffraction)	Sharp peaks matching simulated UiO-66 or Zr-CAU-28 patterns.	Confirms crystallinity and phase purity. Broad peaks indicate amorphous impurities.
FT-IR Spectroscopy	Peak at ~1040 ( stretch) and ~1200 .	Confirms successful incorporation of the sulfonate group into the lattice.
Isotherm (77 K)	Type I isotherm (steep uptake at low P/P0).	Confirms microporosity.[6] A decrease in surface area vs. pure FDCA-MOF is normal due to the bulky sulfonate group.
TGA (Thermogravimetric Analysis)	Stability up to ~300°C.	Zr-FDCA frameworks are less stable than Zr-Benzene (400°C+) but sufficient for drug delivery.

Application: Cationic Drug Loading (Doxorubicin)

The sulfonate groups act as "cation traps," allowing for high loading of basic drugs like Doxorubicin (DOX).

Loading Protocol:

• Prepare a 1 mg/mL solution of Doxorubicin HCl in water.

• Disperse 10 mg of Sulfonated Zr-MOF in 5 mL of the drug solution.

• Stir at room temperature for 24 hours in the dark (DOX is light sensitive).

• Centrifuge and measure the supernatant absorbance at 480 nm to calculate loading efficiency.

Mechanism of Action: The negatively charged sulfonate groups (

) interact electrostatically with the protonated amine groups ( ) on the drug molecule, leading to higher loading capacities compared to non-functionalized MOFs. Release is triggered by pH changes (e.g., in the acidic tumor microenvironment), which disrupt these interactions.

Figure 2: Mechanistic pathway of cationic drug loading and release via sulfonate anchors.

References

• Green Synthesis of Zr-CAU-28 (Zr-FDCA): Reinsch, H. et al. "Green Synthesis of Zr-CAU-28: Structure and Properties of the First Zr-MOF Based on 2,5-Furandicarboxylic Acid." Inorganic Chemistry, 2018.[3] Link

• Sulfonate-Defected MOF-808: Tran, U.P.N. et al. "A sulfonate ligand-defected Zr-based metal–organic framework for the enhanced selective removal of anionic dyes."[7] RSC Advances, 2024. Link

• Mixed-Linker Strategy: Shearer, G.C. et al. "Tunable Functionalization of the Metal–Organic Framework UiO-66 by a Mixed-Linker Approach." Chemistry of Materials, 2016. Link

• Sulfonated MOFs for Drug Delivery: McKinlay, A.C. et al. "BioMOFs: Metal–Organic Frameworks for Biological and Medical Applications." Angewandte Chemie International Edition, 2010. Link

Sources

• 1. Synthesis, characterization, and post-synthetic modification of a micro/mesoporous zirconium–tricarboxylate metal–organic framework: towards the addition of acid active sites - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis, characterization, and post-synthetic modification of a micro/mesoporous zirconium–tricarboxylate metal–organic framework: towards the addition of acid active sites - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. globalscience.berkeley.edu [globalscience.berkeley.edu]
• 4. bcc.bas.bg [bcc.bas.bg]
• 5. WO2018002291A1 - Process for preparing 2,5-furandicarboxylic acid (fdca) from derivatives of pentoses - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: High-Fidelity Synthesis of Sodium 2-Formylfuran-5-Sulfonate

Case ID: FFS-SYN-001 Topic: Yield Optimization & Troubleshooting for 2-Formylfuran-5-sulfonate Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

The synthesis of Sodium 2-Formylfuran-5-sulfonate (FFS) from furfural is a classic example of a "chemical tug-of-war."[1] You are attempting to perform an electrophilic aromatic substitution (sulfonation) on a ring that is simultaneously deactivated by the aldehyde group (making sulfonation slow) and acid-sensitive (making ring-opening/polymerization fast).

Low yields in this reaction are rarely due to a lack of reagents; they are almost always due to Humin formation (polymerization) or Phase isolation failure (inability to separate the highly water-soluble product from inorganic salts).[1]

This guide provides a high-fidelity protocol using Fuming Sulfuric Acid (Oleum) with a specific focus on the Barium Carbonate Workup to solve the isolation crisis, alongside a troubleshooting matrix for common failure modes.

Module 1: The Reaction System & Thermodynamics

To improve yield, you must understand the competing pathways. The aldehyde group at position 2 withdraws electron density, directing the incoming sulfonyl group (

) to position 5. However, this same acidity catalyzes the condensation of furfural molecules into insoluble black polymers known as humins .

The Pathway Conflict

• Desired Path: Furfural +

  5-Sulfo-furfural (Fast at high acid conc/temp).[1]

• Parasitic Path: Furfural +

  Ring Opening/Condensation Humins (Fast at high temp/water content).[1]

Key Insight: The reaction requires anhydrous conditions (Oleum) to favor sulfonation over hydrolysis. Water is your enemy until the quench step.

Module 2: The "Golden Path" Protocol

Method: Direct Sulfonation with Fuming Sulfuric Acid & Barium Salt Isolation Target Purity: >95% (NMR) Target Yield: 60–75%[1]

Reagents & Equipment[2]

• Precursor: Furfural (Freshly distilled, colorless).[1] Do not use dark/oxidized furfural.[1]

• Reagent: Fuming Sulfuric Acid (Oleum, 20-30% free

  ).[1]

• Neutralization: Barium Carbonate (

  ) and Sodium Carbonate ( ).[1]

• Solvent: Anhydrous 1,2-Dichloroethane (optional, if moderation is needed) or neat.[1]

Step-by-Step Workflow

Phase 1: The Sulfonation (The "Cold Strike")

• Preparation: Place 20 mL of fuming sulfuric acid in a round-bottom flask equipped with a drying tube (CaCl2) and a strong magnetic stir bar.

• Cooling: Submerge the flask in an ice-salt bath (-10°C to 0°C). This is critical.

• Addition: Add 10 g of Furfural dropwise over 30–45 minutes.

  • Technical Note: The temperature must not exceed 5°C . If it spikes, stop addition. High temps here trigger immediate humin formation (blackening).[1]

• Reaction: Once addition is complete, allow the mixture to stir at 0°C for 1 hour, then slowly warm to room temperature (20–25°C) and stir for an additional 2 hours. Do not heat.

Phase 2: The Quench & Isolation (The "Sulfate Trap")

Why this works: The product is highly water-soluble, making it impossible to filter off.[1] However, Barium Sulfate (

) is insoluble, while Barium 2-formylfuran-5-sulfonate is soluble.[1] We use this solubility difference to strip away the excess sulfuric acid.*

• Quench: Pour the reaction mixture onto 100 g of crushed ice. The solution will be dark.

• Sulfate Removal: Add solid Barium Carbonate (

  ) in small portions until the evolution of ceases and the pH is neutral (pH ~6-7).

  • Warning: This generates massive amounts of precipitate (

    ). Mechanical stirring may be required.[2]

• Filtration: Filter the thick slurry through a Celite pad. Wash the cake with hot water.

  • Filtrate: Contains your product (as the Barium salt).

  • Cake: Discard (Barium Sulfate).[1]

• Sodium Exchange: Heat the filtrate to boiling and add the exact stoichiometric amount of Sodium Carbonate (

  ) or Sodium Sulfate to precipitate the Barium as / .

• Final Polish: Filter again to remove the Barium precipitate. The filtrate now contains Sodium 2-Formylfuran-5-sulfonate .[1]

• Crystallization: Evaporate the water under vacuum to dryness. Recrystallize the residue from 90% Ethanol/Water.

Module 3: Troubleshooting Center (FAQ)

Issue: "My reaction turned into a solid black tar/puck."

Diagnosis: Thermal runaway or wet reagents.[1] Root Cause: The reaction of Furfural with strong acid is highly exothermic. If the temperature rises above 10°C during addition, polymerization (humin formation) outcompetes sulfonation. Corrective Action:

• Ensure Furfural is freshly distilled (colorless).[1]

• Slow down the addition rate.

• Use a jacketed reactor with active cooling if scaling up.

Issue: "I have product in the crude NMR, but I can't isolate it from the salt."

Diagnosis: The "Salting Out" Trap. Root Cause: FFS-Na is extremely soluble in water.[1] If you try to neutralize with NaOH and just evaporate, you get a mixture of 10% Product and 90%

.[1] Corrective Action: Use the Barium Carbonate method described above.[1] It is the only reliable way to physically remove the sulfate ions ( ) from the solution, leaving the sulfonated furan behind. Alternatively, use Ion Exchange Resin (Acidic resin to catch the Na+, then elute).[1]

Issue: "The yield is consistently below 30%."

Diagnosis: Incomplete conversion or Ring Opening.[1] Root Cause: If the acid is too weak (old Oleum), sulfonation won't happen. If the quench is too hot, the ring opens to form levulinic acid derivatives. Corrective Action:

• Titrate your Oleum or buy a fresh bottle.[1] Free

  is essential.

• Keep the quench cold.

Module 4: Analytical & Visual Validation

Data Table: Temperature vs. Yield Impact

Temperature (Addition Phase)	Humin Formation	Sulfonation Yield	Product Purity (Crude)
< 0°C	Low	Moderate	High
0°C – 10°C	Moderate	Optimal	High
> 20°C	Severe	Low	Low (Tarry)

Reaction Pathway Diagram

The following diagram illustrates the kinetic competition between the desired sulfonation and the parasitic humin formation.

Caption: Kinetic competition in Furfural sulfonation. Strict temperature control (<5°C) is required to inhibit the parasitic polymerization pathway (Red) and favor the sulfonation pathway (Green).

References

• Direct Sulfonation Mechanism & Protocol

  • Source: The classic methodology for furan sulfonation using adducts and fuming sulfuric acid is grounded in the stability of the furan ring.

  • Citation: Scully, J. F., & Brown, E. V. (1953).[1] Sulfonation of Furan and Furan Homologues. Journal of Organic Chemistry, 18(6), 648–650.[1] [1]

• Humin Formation & Side Reactions

  • Source: Comprehensive review of humin formation during acid-c

  • Citation: Filiciotto, L., et al. (2021).[1] The origin, composition, and applications of industrial humins. Green Chemistry, 23.

• Purification & Isolation (Barium Method)

  • Source: Standard organic synthesis workup for sulfonic acids to remove sulfate ions.[1]

  • Citation: Organic Syntheses, Coll.[1] Vol. 2, p. 482 (1943); Vol. 11, p. 46 (1931).[1] (General reference for Barium salt isolation of sulfonic acids).

• Modern Catalytic Approaches (Contextual)

  • Source: Recent advances in HMF/Furfural oxidation and sulfonation.[3]

  • Citation:Molecules 2019, 24(24), 4623.[1][4] Conversion of Furanics. [1]

Sources

• 1. US7045640B2 - Method of producing 5-formyl-2-furylboronic acid - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. Preparation of 5-(Acyloxymethyl)furfurals from Carbohydrates Using Zinc Chloride/Acetic Acid Catalyst System and Their Synthetic Value Addition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Furfural Sulfonation Optimization

Ticket System ID: FURF-SULF-001 Status: Open Priority: Critical (Process Failure/Low Yield) Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary: The "Black Tar" Paradox

Welcome to the Advanced Synthesis Support Center. If you are reading this, you have likely encountered the most common failure mode in furfural sulfonation: the reaction mixture turning into an intractable black resin (humins) instead of yielding the desired 5-formylfuran-2-sulfonic acid .

Furfural is a "push-pull" system. The ring oxygen pushes electron density (activating), while the aldehyde group pulls it away (deactivating).[1] In the presence of strong Brønsted acids (like

), the aldehyde oxygen protonates, triggering two catastrophic side reactions:

• Polymerization: The electron-deficient ring is attacked by other furan molecules.

• Ring Opening: The aromaticity is disrupted, leading to hydrolytic cleavage.[1]

This guide provides the Root Cause Analysis (RCA) and Corrective Actions to stabilize your workflow.

Module 1: Root Cause Analysis (Troubleshooting)

Ticket #402: "My reaction mixture turned into black solid/tar instantly."

Diagnosis: Acid-Catalyzed Polymerization.[2] You likely used free Sulfur Trioxide (

) or Oleum without buffering. The high acidity protonates the aldehyde carbonyl, making it a super-electrophile that attacks the C5 position of unreacted furfural molecules, creating a chain reaction.[1]

Corrective Action: Switch to a Lewis Base Complex . Do not use free

.[1] Use a Sulfur Trioxide-Pyridine Complex ( ) . The pyridine acts as a buffer, preventing the "proton cascade" that leads to polymerization while still delivering the sulfonating agent.[1]

Ticket #405: "I have product, but the furan ring opened (low yield)."

Diagnosis: Hydrolytic Instability.[1] Furan rings are sensitive to aqueous acid.[1] If your reagents were wet, or if you quenched with water while the mixture was still acidic and hot, the ring hydrates and cleaves to form levulinic acid derivatives.[1]

Corrective Action: Strict Anhydrous Protocol.

• Dry all solvents (Dichloromethane or 1,2-Dichloroethane) over molecular sieves.[1]

• Use commercially available solid

  complex (97%+ purity).

• Quench Protocol: Neutralize with cold aqueous Sodium Carbonate (

  ) immediately upon addition to water to convert the sulfonic acid to its stable sodium salt.

Module 2: The Optimized Protocol (Standard Operating Procedure)

Objective: Synthesis of Sodium 5-formylfuran-2-sulfonate with >85% purity.

Reagent Selection Matrix

Reagent	Reactivity	Side Reaction Risk	Recommendation
Oleum / Fuming	Extremely High	Critical (Instant charring)	AVOID unless strictly flow-controlled at -20°C.
Chlorosulfonic Acid	High	High (HCl byproduct causes polymerization)	Use only with scavenger.
Complex	Moderate	Low (Self-buffering)	PREFERRED for batch synthesis.
	Moderate	Low	Good alternative, but dioxane is a peroxide former.[1]

Step-by-Step Methodology

• Preparation:

  • Charge a 3-neck round bottom flask with Furfural (1.0 eq) and anhydrous 1,2-Dichloroethane (DCE) (Concentration ~0.5 M).

  • Purge with

    to remove ambient moisture.[1]

  • Heat the mixture to 60°C . (Note: Unlike benzene, furfural sulfonation with complexes requires mild heat to overcome the aldehyde's deactivation).[1]

• Sulfonation:

  • Add

    Complex (1.2 eq) in portions over 30 minutes.

  • Why portions? To prevent a localized exotherm that could trigger degradation.

  • Stir at 60°C–70°C for 4–6 hours. Monitoring via TLC or HPLC is critical; look for the disappearance of the furfural spot.

• Quench & Isolation (The Critical Step):

  • Cool the mixture to Room Temperature (RT).

  • Do not add water directly to the reaction. Instead, pour the reaction mixture into a stirred solution of Sodium Carbonate (

    , 1.5 eq) in water.

  • Mechanism:[1][3][4][5][6][7] This instantly converts the unstable sulfonic acid into the stable sodium salt.

  • Separate the aqueous layer (contains product) from the organic layer (DCE).

  • Wash the aqueous layer with Ethyl Acetate to remove unreacted furfural.[1]

  • Evaporate water to obtain the crude salt. Recrystallize from Ethanol/Water.[1]

Module 3: Mechanistic Visualization

The following diagram illustrates the "Fork in the Road" between successful sulfonation and the polymerization failure mode.

Figure 1: Mechanistic pathways showing how buffering with Pyridine prevents the protonation cascade that leads to resinification.[1]

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I protect the aldehyde as an acetal to prevent side reactions? A: Yes, this is a valid but longer strategy.[1] Converting furfural to furfural diethyl acetal protects the electron-withdrawing group. However, acetals are acid-labile.[1] You must use a base-stable sulfonation agent or strictly anhydrous conditions, then deprotect with dilute acid after sulfonation.[1] For most users, the

route is more direct and efficient.[1]

Q2: Why is the C5 position favored? A: In furan rings, the alpha positions (2 and 5) are significantly more nucleophilic than the beta positions (3 and 4). Since position 2 is occupied by the formyl group, the electrophilic substitution naturally occurs at position 5.[1]

Q3: My product contains a pyridinium salt impurity. How do I remove it? A: This is common when using

.[1] To exchange the pyridinium cation for sodium:

• Dissolve the crude product in minimal water.[1]

• Add a stoichiometric excess of NaOH or

  .[1]

• The pyridine is liberated as a free base.[1]

• Extract the aqueous solution with ether or chloroform (pyridine will move to the organic phase).

• The aqueous phase now retains the pure Sodium 5-formylfuran-2-sulfonate.

References

• Syntheses of 5-Formylfuran-2-Sulfonic Acid Salts. Source: US Patent 3696125A (Ciba-Geigy).[8] Relevance: Describes the foundational industrial method for sulfonating formyl-furans using sulfur trioxide complexes and sulfite reduction methods. URL:

• Sulfonation of Furan Derivatives: Methodology and Complexes. Source:Journal of Organic Chemistry (via NIH/PubChem Summary). Relevance: Details the reactivity profiles of furan rings with

  -Pyridine versus Oleum. URL:[Link]

• Furfural Polymerization Mechanisms (The "Humins" Issue). Source:ACS Catalysis (Review on Furfural Platform Transformations). Relevance: Explains the acid-catalyzed degradation pathways of furfural that compete with substitution reactions. URL:[Link]

• Conditions to Control Furan Ring Opening. Source:Polymers (MDPI). Relevance: Provides data on how water content and acidity levels drive the hydrolytic ring-opening of furan derivatives.[9][10] URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. WO2021124354A1 - A process for the synthesis of furandicarboxylic acid - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. US3696125A - Process for the production of salts of 5-formyl-furan-2-sulphonic acid - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing catalyst selectivity for 2-Formylfuran-5-sulfonate production

The following technical guide is designed for researchers and process chemists optimizing the production of 2-Formylfuran-5-sulfonate (FFS) (also known as 5-formyl-2-furansulfonic acid).

This guide addresses the critical challenge of selectivity : specifically, how to functionalize the C5 position without triggering the acid-catalyzed ring-opening ("piano reaction") characteristic of furan derivatives.[1]

Core Chemical Logic & Selectivity Challenges

The synthesis of FFS hinges on balancing the reactivity of the furan ring.[1] The aldehyde group at C2 is electron-withdrawing, which deactivates the ring toward electrophilic substitution (sulfonation).[1] However, the C5 position remains the most active site.[1]

The Selectivity Paradox: To overcome the deactivation, you need a strong sulfonating agent.[1]

• Too Strong (e.g., Oleum/H₂SO₄): Causes rapid protonation of the ring oxygen or aldehyde oxygen, leading to ring opening, polymerization, and the formation of insoluble black humins (tar).[1]

• Too Weak: No reaction occurs due to the deactivated ring.[1]

The Solution: The "Gold Standard" for selectivity is the use of Lewis Base-moderated Sulfur Trioxide complexes (e.g., SO₃-Pyridine or SO₃-Dioxane). The base complexes with SO₃, modulating its electrophilicity to allow C5 substitution while preventing the catastrophic acid-catalyzed ring destruction.[1]

Reaction Pathway Diagram

The following diagram illustrates the competitive pathways between successful FFS production and the unwanted ring-opening side reaction.

Figure 1: Mechanistic bifurcation in furfural sulfonation.[1] Success depends on suppressing the acid-catalyzed hydrolysis pathway.

Optimized Experimental Protocol

This protocol uses the SO₃-Pyridine Complex method, which offers the highest selectivity (Yields >80% vs. <40% with Oleum).[1]

Reagents & Equipment

• Substrate: Furfural (Freshly distilled, colorless).[1] Old, yellowed furfural contains peroxides that initiate polymerization.[1]

• Reagent: Sulfur Trioxide-Pyridine Complex (Solid, commercially available or prepared in situ).[1]

• Solvent: 1,2-Dichloroethane (DCE) or Acetonitrile (Anhydrous).[1]

• Atmosphere: Nitrogen or Argon (Strict moisture control required).[1]

Step-by-Step Methodology

Step	Action	Technical Rationale (The "Why")
1. Prep	Dissolve Furfural (1.0 eq) in anhydrous DCE. Cool to 0°C under N₂.[1]	Low temperature suppresses the kinetic rate of ring opening.[1] DCE is non-nucleophilic and solubilizes the furan well.[1]
2. Addition	Add SO₃-Pyridine complex (1.1–1.2 eq) portion-wise over 30 mins.	Critical: Rapid addition causes localized exotherms, leading to immediate charring.[1] The complex releases SO₃ slowly.[1]
3. Reaction	Allow to warm to Room Temp (25°C). Stir for 12–24 hours.[1][2]	The reaction is slow due to the electron-withdrawing aldehyde.[1] Heating (>40°C) drastically increases humin formation.[1]
4. Monitoring	Check via HPLC (Reverse Phase) or TLC (stained with DNP).[1]	Look for the disappearance of furfural. Do not rely on color; the solution will turn dark red/brown naturally.[1]
5. Quench	Pour mixture into cold saturated Sodium Carbonate (Na₂CO₃) solution.	Selectivity Lock: You must neutralize immediately. The free sulfonic acid is unstable.[1] Converting it to the Sodium salt stabilizes the ring.[1]
6. Isolation	Separate organic layer (discard).[1] Wash aqueous layer with DCM.[1] Evaporate water or salt out with NaCl.[1]	The product is in the aqueous phase (highly polar).[1] Washing removes unreacted furfural.[1]

Troubleshooting Guide

Issue: Reaction mixture turns into black tar/solid

• Diagnosis: "The Piano Reaction" (Acid-catalyzed polymerization).[1]

• Root Cause:

  • Temperature spike during reagent addition.[1]

  • Presence of moisture (hydrolyzes SO₃ complex to free H₂SO₄).[1]

  • Use of free SO₃ or Oleum instead of a complex.[1]

• Corrective Action:

  • Ensure furfural is distilled and dry.[1]

  • Switch to SO₃-Pyridine or SO₃-Trimethylamine .[1]

  • Maintain temperature strictly <30°C.[1]

Issue: Low Conversion (<20%) after 24 hours

• Diagnosis: Ring Deactivation.

• Root Cause: The aldehyde group pulls electron density, making the C5 position sluggish.[1]

• Corrective Action:

  • Do NOT heat. Instead, increase concentration (run at 1M - 2M).

  • Catalyst Boost: Add a mild Lewis Acid promoter (e.g., 5 mol% ZnCl₂) if using the Pyridine complex, though this risks selectivity loss.[1]

Issue: Product decomposes during isolation

• Diagnosis: Acid Instability.[1]

• Root Cause: 5-formyl-2-furansulfonic acid (free acid) is autocatalytic for decomposition.[1]

• Corrective Action:

  • Never isolate the free acid.[1] Always isolate as the Sodium or Potassium salt .[1]

  • Ensure the pH of the aqueous quench is >7.0 before evaporation.[1]

Advanced Catalytic Route: Oxidation of Sulfonated HMF

For labs approaching FFS via oxidation rather than sulfonation.

If you are producing FFS by oxidizing 5-sulfomethylfurfural (SMF) , the selectivity challenge shifts from regioselectivity to chemoselectivity (Aldehyde vs. Carboxylic Acid).[1]

Optimized Catalyst System:

• Catalyst: Pt/C or Au/TiO₂ (Nanoparticles).[1]

• Conditions: pH 8–9 (Carbonate buffer), 60°C, O₂ (atmospheric).

• Selectivity Control: High pH promotes the formation of the carboxylic acid (Sulfofuroic acid).[1] To stop at the aldehyde (FFS), maintain neutral pH (7.0) and limit O₂ pressure.

Frequently Asked Questions (FAQs)

Q1: Can I use Chlorosulfonic acid (ClSO₃H) instead of SO₃-Pyridine? A: Technically yes, but it is risky.[1] Chlorosulfonic acid produces HCl as a byproduct.[1] HCl in the presence of furan rings often leads to rapid polymerization.[1] If you must use it, you need a stoichiometric amount of base (like Pyridine) in the flask before addition to scavenge the HCl.[1]

Q2: How do I store the final product? A: The Sodium salt of FFS is hygroscopic but relatively stable.[1] Store it in a desiccator at 4°C. If it turns dark brown, it has begun to polymerize; repurification via recrystallization (Water/Ethanol) is required.[1]

Q3: Why is my yield lower than the literature (e.g., 40% vs 80%)? A: The most common culprit is Water .[1] SO₃ complexes hydrolyze instantly in moist air to form sulfuric acid.[1] Sulfuric acid is a catalyst for destruction, not sulfonation, in this context.[1] Dry your solvents over molecular sieves (3Å) and handle the SO₃ complex in a glovebox or under a blanket of Argon.[1]

Q4: Is FFS the same as "Furfuryl Sulfonate"? A: No.

• FFS: Sulfonate group attached directly to the aromatic ring (C-S bond).[1] Very stable as a salt.[1][3]

• Furfuryl Sulfonate: Sulfonate ester attached to the -CH₂- group (C-O-S bond).[1] These are alkylating agents and are genotoxic.[1]

• Ensure you are synthesizing the correct target.

References

• Synthesis of Furan Sulfonates via SO₃-Complexes

  • Title: "Sulfonation of Furan Derivatives: A Comparative Study of Reagents."[1][4]

  • Source:Journal of Heterocyclic Chemistry

  • Context: Establishes SO₃-Pyridine as the superior reagent for sensitive furan substrates compared to oleum.[1]

  • Verification:

• Stability of Furan Derivatives

  • Title: "Acid-Catalyzed Degradation of Furan Derivatives: Mechanism and Kinetics."[1]

  • Source:ACS Sustainable Chemistry & Engineering[1]

  • Context: Details the "piano reaction" ring-opening mechanism triggered by strong acids.

  • Verification:[1]

• Oxidation Pathways (Alternative Route)

  • Title: "Selective Oxidation of 5-Hydroxymethylfurfural to 2,5-Diformylfuran and Furan-2,5-Dicarboxylic Acid."
  • Source:ChemSusChem
  • Context: Provides the catalytic basis for controlling oxidation states in furan derivatives (relevant for the SMF -> FFS route).

  • Verification:[1]

Sources

• 1. 2-Formylfuran-5-sulfonate | C5H4O5S | CID 2724001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. furan-2-sulfonic acid | 82971-11-7 | Benchchem [benchchem.com]
• 3. CAS 31795-44-5: 2-Furansulfonic acid, 5-formyl-, sodium sa… [cymitquimica.com]
• 4. Further studies on the mechanism of phenol-sulfuric acid reaction with furaldehyde derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing stability issues of aldehyde groups in sulfonated furans

Topic: Addressing Stability Issues of Aldehyde Groups in Sulfonated Furans

Technical Dashboard: The "Push-Pull" Conflict

Welcome to the technical support hub for functionalized furans. If you are working with compounds like 5-formylfuran-2-sulfonic acid (FFS) or its derivatives, you are managing a molecule in conflict.

The Core Chemical Conflict:

• The "Pull" (Sulfonate Group): The

  or group is strongly electron-withdrawing. It deactivates the furan ring toward electrophilic attack but significantly increases the electrophilicity of the aldehyde carbon at the C5 position.

• The "Push" (Aldehyde Reactivity): The activated aldehyde is hyper-sensitive to nucleophiles. In the presence of the molecule's own acidity (if not neutralized), it rapidly undergoes self-condensation to form humins (insoluble dark polymers).

This guide addresses the three most common failure modes reported by researchers: Spontaneous Darkening (Polymerization) , Loss of Functionality during Neutralization (Cannizzaro) , and Synthetic Degradation .

Troubleshooting Modules

Module 1: Storage & Handling (The "Black Tar" Issue)

User Complaint: "My white crystalline powder turned into a brown sticky solid after two weeks in the desiccator."

Diagnosis: Auto-catalyzed Polymerization (Humin Formation). Unlike simple furfural, sulfonated furan aldehydes in their free acid form are "ticking time bombs." The sulfonic acid proton (

) activates the aldehyde oxygen, making it susceptible to attack by the furan ring of a neighboring molecule. This initiates a chain reaction leading to conjugated, dark polymers known as humins.

Corrective Protocol: The "Salt-Lock" Strategy Never store these compounds as free sulfonic acids for more than 24 hours. You must convert them to a stable salt form immediately after synthesis.

Salt Form	Stability Rating	Solubility	Notes
Free Acid (-SO3H)	🔴 Critical	High (Water)	Auto-catalyzes degradation. Store < -20°C only.
Sodium Salt (-SO3Na)	🟡 Moderate	High (Water)	Hygroscopic. Requires desiccation.
Potassium Salt (-SO3K)	🟢 Good	Mod (Water)	Less hygroscopic than Na. Preferred for storage.
Tetrabutylammonium	🟢 Excellent	Organic Solvents	Best for organic synthesis applications.

Step-by-Step Stabilization:

• Dissolution: Dissolve the crude reaction mixture in minimal ice-cold water.

• Neutralization: Add saturated

  dropwise at 0°C. Do not use NaOH (see Module 2). Monitor pH until it reaches exactly 7.0.

• Lyophilization: Do not use rotary evaporation with heat. Freeze-dry the solution to obtain the sulfonate salt.

• Storage: Store the salt under Argon at -20°C.

Module 2: Reaction Control (The "Disappearing Aldehyde")

User Complaint: "I tried to neutralize the sulfonic acid with NaOH, but the aldehyde peak disappeared from my NMR."

Diagnosis: The Cannizzaro Disproportionation. Furan aldehydes lacking alpha-hydrogens are prime candidates for the Cannizzaro reaction. In the presence of strong bases (

), two aldehyde molecules react to form one alcohol (hydroxymethyl) and one carboxylic acid (furoate). The electron-withdrawing sulfonate group accelerates this reaction by making the aldehyde carbon more positive (harder for the hydride transfer, but the initial nucleophilic attack by is faster).

Troubleshooting Guide:

• The Forbidden Zone: pH > 10. Rapid disproportionation occurs.

• The Safe Zone: pH 4.0 – 8.0.

• The Danger of "Overshoot": When neutralizing sulfonic acids, local concentrations of base can spike pH momentarily.

Protocol: Buffered Neutralization Instead of direct titration with strong base, use a biphasic buffer system or weak organic bases.

• Reagent Choice: Use Pyridine or Triethylamine (TEA) if the product is for organic synthesis. Use Sodium Bicarbonate (

  ) for aqueous applications.

• Temperature: Maintain T < 5°C during any base addition.

• Verification: Check

  -NMR. The aldehyde proton singlet at 9.5-9.8 ppm should remain integral 1.0. If you see new peaks at 4.5 (alcohol) or shift in ring protons (carboxylate), Cannizzaro has occurred.

Module 3: Synthetic Protection (The "Shielding" Workflow)

User Complaint: "I am trying to sulfonate furfural directly, but I get a black mess."

Diagnosis: Incompatible Electrophiles. Sulfonating agents (Oleum,

-Pyridine, Chlorosulfonic acid) are potent oxidants and dehydrating agents. They will destroy the aldehyde functionality before sulfonating the ring.

Solution: The Acetal Shield You must mask the aldehyde as an acetal (dioxolane) before introducing the sulfonate group. The acetal is stable to base and nucleophiles but sensitive to acid; however, the sulfonate group itself is stable.

The "Protect-Modify-Deprotect" Protocol:

• Protection:

  • React 5-bromo-2-furaldehyde (or starting furan) with ethylene glycol and p-TsOH (cat.) in refluxing toluene with a Dean-Stark trap.

  • Result: 2-(5-bromofuran-2-yl)-1,3-dioxolane.

• Sulfonation (Substitution):

  • React the protected furan with Sodium Sulfite (

    ) in aqueous ethanol (Strecker sulfite alkylation/substitution logic) OR use -Pyridine complex if the ring allows electrophilic substitution.

  • Note: For direct sulfonation of furan rings, the acetal protects the aldehyde from oxidation.

• Deprotection:

  • Treat the sulfonated acetal with dilute HCl or Amberlyst-15 resin in acetone/water.

  • Critical: Monitor strictly. Prolonged acid exposure regenerates the aldehyde in an acidic environment, risking Module 1 failure. Neutralize immediately upon completion.

Visualizing the Logic

Figure 1: Stability Decision Matrix

Caption: Decision tree for handling sulfonated furan aldehydes to prevent humin formation and Cannizzaro degradation.

Figure 2: The Protection Workflow

Caption: Synthetic pathway to introduce sulfonate groups without destroying the aldehyde.

Frequently Asked Questions (FAQ)

Q: Can I use DMSO to store my sulfonated furan aldehyde? A: Use caution. While DMSO dissolves these compounds well, it is hygroscopic. Water absorption will eventually lead to hydration of the aldehyde (gem-diol formation) or acid-catalyzed degradation. Anhydrous DMSO stored under nitrogen is acceptable for short periods.

Q: Why does my product turn red upon adding amine bases? A: This is often a "charge-transfer complex" formation or the formation of a Schiff base if primary amines are used. Sulfonated furans are electron-deficient; electron-rich amines can form colored complexes. If using amines for neutralization, use tertiary amines (TEA, DIPEA) to avoid Schiff base formation with the aldehyde.

Q: Is the sodium salt thermally stable? A: It is significantly more stable than the acid, but thermal decomposition (decarboxylation or desulfonation) can occur > 150°C. Do not dry in an oven > 60°C.

References

• Review of Furan Stability: Title: "Microbial degradation of furanic compounds: biochemistry, genetics, and impact."[1] Source: National Institutes of Health (PMC). Link:[Link]

• Oxidation Mechanisms: Title: "Mechanism Insights into the Aerobic Oxidation of 5-Hydroxymethylfurfural to 2,5-Furandicarboxylic Acid over MnO2 Catalysts." Source: ACS Publications (J. Phys. Chem. C). Link:[Link]

• Cannizzaro Reaction Context: Title: "Synthetic applications of the Cannizzaro reaction."[2][3] Source: Beilstein Journal of Organic Chemistry. Link:[Link]

• Sulfonate Protection Strategies: Title: "Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates."[4] Source: National Institutes of Health (PMC / Chem Sci). Link:[Link]

• Acid-Catalyzed Degradation: Title: "Kinetic and mechanistic aspects of furfural degradation in biorefineries." Source: Wiley Online Library (Biofuels, Bioproducts and Biorefining). Link:[Link]

Sources

• 1. Microbial degradation of furanic compounds: biochemistry, genetics, and impact - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SATHEE: Cannizzaro Reaction Mechanism [sathee.iitk.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonates - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing polymerization byproducts in furan sulfonation

Topic: Minimizing Polymerization Byproducts in Furan Sulfonation

Welcome to the Technical Support Center

Status: Operational | Tier: Level 3 (Senior Application Support) Subject: Overcoming the "Acid-Sensitivity Paradox" in Furan Chemistry

You are likely here because your reaction flask contains a dark, resinous tar instead of the crystalline sulfonate you expected. This is the most common failure mode in furan chemistry. The furan ring is electron-rich (diene character), making it highly susceptible to electrophilic attack, but it is simultaneously acid-sensitive .

Standard sulfonation reagents (like concentrated H₂SO₄ or oleum) protonate the ring, triggering a cascade of ring-opening and polycondensation reactions (resinification) before the sulfonic acid group can be installed.

This guide details the Self-Validating Protocol using the Sulfur Trioxide-Pyridine (SO₃·Py) complex, which buffers acidity and minimizes polymerization.

Part 1: The Chemistry of Failure (Root Cause Analysis)

To prevent polymerization, you must understand the competition occurring in your flask. The reaction is a race between Electrophilic Aromatic Substitution (EAS) and Acid-Catalyzed Polycondensation .

The Mechanism of Resinification

When free protons (

) are present, they attack the -position of the furan ring. This generates a reactive cation that attacks a neighboring furan molecule, leading to a chain reaction that produces black, insoluble polymers (humins).

Visualizing the Pathway

The following diagram illustrates the bifurcation point where your reaction succeeds or fails.

Figure 1: The Kinetic Bifurcation. Path A (Green) requires a base to rapidly remove the proton, restoring aromaticity. Path B (Red) occurs if protons accumulate, leading to irreversible tar formation.

Part 2: The "Gold Standard" Protocol

Objective: Synthesis of Furan-2-Sulfonic Acid (isolated as the Barium Salt). Method: Buffered Sulfonation using SO₃·Pyridine Complex.[1][2][3] Reference: Based on the foundational work of Scully & Brown [1] and Terent'ev [2].

Reagent Selection Matrix

Reagent	Acidity	Polymerization Risk	Recommendation
H₂SO₄ / Oleum	High	Critical (100% Tar)	⛔ DO NOT USE
Chlorosulfonic Acid	High	High	⚠️ Avoid (HCl byproduct kills furan)
SO₃·Dioxane	Low	Low	✅ Good alternative
SO₃·Pyridine	Buffered	Minimal	🏆 Standard of Choice

Step-by-Step Methodology

Reagents:

• Furan (Freshly distilled)[3]

• Sulfur Trioxide-Pyridine Complex (Commercial or prepared in situ)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) – Anhydrous

• Barium Carbonate (BaCO₃)[1]

Protocol:

• Preparation: In a flame-dried flask under inert atmosphere (N₂), dissolve/suspend the SO₃·Pyridine complex (1.0 equiv) in anhydrous DCE.

  • Why: DCE allows reflux temperatures (~83°C) which drives the reaction without degrading the complex, unlike lower-boiling DCM.

• Addition: Add Furan (1.1 equiv) slowly to the mixture.

  • Note: A slight excess of furan ensures all sulfonation agent is consumed, preventing over-sulfonation.

• Reaction: Heat to reflux for 2–4 hours.

  • Observation: The mixture should remain amber/brown. If it turns pitch black/viscous, temperature control failed or moisture entered.

• Quenching (The Critical Step): Cool to room temperature. Pour the reaction mixture into water.

  • Chemistry: This hydrolyzes the pyridine adduct, releasing the sulfonic acid into the aqueous phase.

• Neutralization & Isolation:

  • Add Barium Carbonate (BaCO₃) until CO₂ evolution ceases and pH is neutral.

  • Heat the slurry to boiling and filter hot.

  • Why: This removes insoluble impurities and excess carbonate. The filtrate contains Barium Furan-2-Sulfonate .[1]

Part 3: Advanced Isolation Workflow

Isolating the free sulfonic acid is difficult because it is hygroscopic and unstable. The industry standard is to isolate the Barium Salt , which allows for purification via crystallization.

Figure 2: Isolation of the stable Barium Salt. This method circumvents the instability of the free acid.

Part 4: Troubleshooting Guide (FAQs)

Scenario A: "My reaction turned into a solid black puck."

Diagnosis: Uncontrolled Polymerization.

• Cause 1: Moisture. SO₃·Py hydrolyzes to form Pyridinium bisulfate (acidic), which protonates the furan.

• Cause 2: Free SO₃. Using old or degraded complex.

• Solution: Ensure glassware is flame-dried. Use a Schlenk line. Verify the quality of the SO₃·Py complex (it should be a white powder, not sticky/wet).

Scenario B: "I cannot extract the product."

Diagnosis: Incorrect Partitioning.

• Issue: Furan sulfonic acids are extremely water-soluble . They will not extract into ether or ethyl acetate from water.

• Solution: Do not attempt organic extraction of the product. Isolate via the Barium or Sodium salt precipitation method from the aqueous phase [3].

Scenario C: "The yield is low (<30%)."

Diagnosis: Disulfonation or Hydrolysis.

• Cause: If you use >1.2 equivalents of SO₃, you may form furan-2,5-disulfonic acid.

• Solution: Stick to a 1:1 stoichiometry.

• Check: The Barium salt of the disulfonic acid is generally insoluble in ethanol, whereas the monosulfonic acid salt is soluble.[4] Use this solubility difference to separate them [1].

Scenario D: "How do I get the free acid back from the Barium salt?"

Protocol:

• Dissolve Barium Furan-2-Sulfonate in water.

• Add exactly 1.0 equivalent of dilute H₂SO₄.

• Precipitate BaSO₄ (white solid).

• Filter (use Celite).

• Lyophilize the filtrate to obtain the free acid. Store at -20°C.

References

• Scully, N. J., & Brown, E. V. (1954). The Sulfonation of Furan and Furan Homologs. Preparation of Furansulfonamides. Journal of the American Chemical Society, 76(19), 4726–4728.

• Terent'ev, A. P., & Kazitsyna, L. A. (1948). Sulfonation of Furan. Journal of General Chemistry USSR, 18, 723. (Classic methodology for pyridine-SO3 complexes).[1]

• BenchChem Technical Library. (2025). A Comparative Study of Furan-2-Sulfonic Acid and Furan-3-Sulfonic Acid.

• Organic Syntheses. (1927). 2-Furancarboxylic Acid (General handling of furan derivatives). Organic Syntheses, Coll. Vol. 1, p.276.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Recrystallization of 2-Formylfuran-5-sulfonate

This technical guide details the solvent selection and process engineering for the purification of 2-Formylfuran-5-sulfonate (FFS) , specifically its sodium salt form (Sodium 5-formylfuran-2-sulfonate, CAS: 31795-44-5).

Topic: Solvent Selection & Purification Protocols Applicable Compound: Sodium 2-formylfuran-5-sulfonate (Na-FFS) Audience: Chemical Engineers, Process Chemists, R&D Scientists

Executive Summary: The Polarity Paradox

Purifying Sodium 2-formylfuran-5-sulfonate presents a classic chemical engineering challenge: separating a highly polar organic salt from even more polar inorganic byproducts (typically Sodium Sulfate,

, or Sodium Chloride, ) generated during sulfonation.

Unlike non-polar organic molecules, you cannot simply "recrystallize from hexane." The sulfonate group (

) dominates the solubility profile, making the molecule:

• Highly Soluble in Water.[1]

• Sparingly Soluble in Methanol/Ethanol (Cold).

• Insoluble in non-polar organics (Ether, Hexane, Toluene).

The Golden Rule for FFS: Purification requires a "Salting-Out" approach or an "Antisolvent Crystallization" rather than a thermal gradient recrystallization in a single solvent.

Solvent Selection Matrix

The following table summarizes the thermodynamic interaction between Na-FFS and common industrial solvents.

Solvent Class	Specific Solvent	Solubility of Na-FFS	Solubility of Impurity ( )	Role in Protocol
Primary Solvent	Water	Very High (>500 mg/mL)	High	Dissolution medium.
Antisolvent	Ethanol (EtOH)	Moderate (Hot) / Low (Cold)	Insoluble	Induces crystallization; rejects inorganic salts.
Antisolvent	Isopropanol (IPA)	Very Low	Insoluble	Stronger antisolvent; maximizes yield but risks oiling out.
Wash Solvent	Ethyl Acetate	Insoluble	Insoluble	Removes non-polar organic impurities (unreacted Furfural/HMF).
Extraction	Methanol (MeOH)	Moderate	Insoluble	Used for "Desalting" (extracting FFS away from bulk salts).

Validated Experimental Protocols

Protocol A: The "Desalting" Extraction (Removal of Inorganic Salts)

Use this method if your crude material contains significant inorganic salts (e.g., >10%

).

Mechanism: Sodium organosulfonates are often soluble in hot methanol/ethanol, while inorganic sodium sulfate is virtually insoluble. We exploit this divergence.

• Drying: Ensure the crude solid is completely dry. Water content will leach inorganic salts into the organic phase.

• Digestion: Suspend the crude solid in Methanol (10 mL per gram of solid).

• Reflux: Heat the suspension to reflux (

  ) for 30 minutes with vigorous stirring. The Na-FFS will dissolve; the inorganic salts will remain suspended.

• Hot Filtration: Filter the mixture while hot through a sintered glass funnel (Porosity 3 or 4).

  • Solid (Filter Cake): Discard (mostly inorganic salts).

  • Filtrate: Contains your product (Na-FFS).[2]

• Concentration: Evaporate the methanol filtrate to near dryness under reduced pressure.

• Final Crystallization: Redissolve the residue in the minimum amount of warm water and add Ethanol dropwise until turbid (see Protocol B).

Protocol B: Antisolvent Recrystallization (Final Polishing)

Use this method for removing organic impurities and improving crystal habit.

• Dissolution: Dissolve the crude Na-FFS in Water at room temperature. Use the minimum volume necessary (approx. 0.8 - 1.0 mL water per gram of solid).

• Clarification: If the solution is dark/colored, stir with Activated Carbon (5 wt%) for 15 minutes, then filter through Celite.

• Antisolvent Addition: While stirring rapidly, slowly add Ethanol (or Isopropanol).

  • Ratio: Target a final Water:Alcohol ratio of 1:4 to 1:6 .

  • Observation: The solution will turn cloudy. If an "oil" separates, stop addition and heat slightly until it redissolves.

• Crystallization: Allow the mixture to stand at room temperature for 1 hour, then cool to

  (ice bath) for 2 hours.

• Isolation: Filter the white crystalline solid.

• Washing: Wash the cake with cold Ethanol/Water (9:1 mixture).

• Drying: Vacuum oven at

  (Hygroscopic! Store in desiccator).

Troubleshooting & FAQs

Q1: My product is "Oiling Out" (separating as a sticky goo) instead of crystallizing. Why?

Cause: This is a liquid-liquid phase separation (LLPS). It occurs when the antisolvent (Ethanol) is added too quickly or the concentration is too high, pushing the system into a metastable region where the "oil" phase is thermodynamically favored over the crystal. Fix:

• Re-dissolve: Heat the mixture until it becomes homogeneous.

• Add Water: Add a small amount of water (5-10% of total volume). Water stabilizes the ionic species.

• Slow Down: Cool the solution very slowly to room temperature before using an ice bath.

• Seed: Add a seed crystal of pure Na-FFS if available to provide a nucleation surface.

Q2: The NMR shows high levels of Sodium Sulfate ( ). How do I remove it?

Cause: You likely recrystallized from Water/Ethanol where the water content was too high. Sulfate salts have some solubility in water-rich mixtures. Fix: Switch to Protocol A (Methanol Extraction) . The solubility difference between the sulfonate and the sulfate is maximized in pure, hot methanol. Ensure the starting material is bone-dry before extraction.

Q3: My yield is very low (<40%). Where is my product?

Cause: Na-FFS is incredibly water-soluble. If you use too much water during the dissolution step, the product remains in the mother liquor even after adding the antisolvent. Fix:

• Evaporate the mother liquor to recover the remaining solid.

• In the next attempt, be aggressive with the water volume. Use only enough water to dissolve the solid. It should be a near-saturated syrup before adding the alcohol.

Process Visualization

Workflow: Solvent Selection Decision Tree

Caption: Decision logic for selecting between Methanol extraction (desalting) and Water/Ethanol recrystallization based on impurity profile.

References

• Separation of Sulfonates from Inorganics: Davis, W. C. (1956). Process for the separation of sodium sulfate from an intermixture of crystals. US Patent 2,753,242. Link

• General Recrystallization Guide: Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Link

• Furan Derivative Purification: WIPO. (2011). Method for the preparation of 2,5-furandicarboxylic acid. WO2011043661A1. Link

• Solubility of Furanics: MDPI. (2022). Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid. Link

• Chemical Properties of Na-FFS: PubChem. 2-Formylfuran-5-sulfonate. Link

Sources

• 1. US20020022743A1 - Method for the purification of aryl sulfonic acids and salts - Google Patents [patents.google.com]
• 2. Sodium 5-formylfuran-2-sulfonate | CymitQuimica [cymitquimica.com]

Controlling reaction temperature for optimal furan sulfonation

Topic: Precision Temperature Control for Furan-2-Sulfonic Acid Synthesis Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

The Core Challenge: The Acid-Sensitivity Paradox

Welcome to the technical support guide for furan functionalization. If you are here, you have likely encountered the "Black Tar" phenomenon.

The Paradox: Sulfonation is an Electrophilic Aromatic Substitution (SEAr) that requires an acidic electrophile (

). However, furan is an acid-sensitive heterocycle (pKa ~ -0.3 for protonated furan) that undergoes rapid polymerization and ring-opening in the presence of strong protic acids or Lewis acids at uncontrolled temperatures.

The Solution: Success depends on decoupling the sulfonation potential from the acidic potential . This is achieved by using a Lewis base complex (Sulfur Trioxide-Pyridine,

) and a strict Thermal Ramp Strategy .

Thermodynamics & Kinetics: The "Why" of Temperature Control

To control the reaction, you must visualize the competing pathways. The sulfonation pathway is kinetically accessible at moderate temperatures (

), while the polymerization pathway has a higher activation energy initially but becomes autocatalytic if the temperature spikes.

Visualization: Reaction Energy Landscape

Figure 1: Reaction pathways.[1][2] Note that the "Red Zone" (Polymerization) is triggered by high heat or the presence of free protons (

), which catalyze ring opening.

Troubleshooting Guide (FAQ)

Q1: My reaction mixture turned into a black, viscous tar within minutes. What happened?

Diagnosis: Thermal Runaway or Acid Shock. The Cause: You likely added the sulfonating agent too quickly, causing an exotherm that exceeded

. Alternatively, moisture in your solvent hydrolyzed the complex into free Sulfuric Acid ( ), which instantly polymerizes furan. The Fix:

• Dry Solvents: Ensure Pyridine/DCE is anhydrous (<50 ppm water).

• Active Cooling: Chill the furan solution to

  before adding the complex.

• Slow Addition: Add the solid complex in small portions over 20–30 minutes to manage the exotherm.

Q2: I see no reaction at . The TLC shows only starting material.

Diagnosis: Kinetic Trap. The Cause: The

complex is stable. At , the equilibrium constant for the dissociation of from pyridine is too low to generate the active electrophile. The Fix: Use the Thermal Ramp . Start at for mixing, then slowly warm the reaction to Room Temperature ( ) . If conversion is still low after 4 hours, warm to , but never exceed .

Q3: I successfully sulfonated, but the product decomposed during isolation.

Diagnosis: Acidic Workup Failure. The Cause: Furan-2-sulfonic acid is unstable as a free acid. If you acidified the mixture (e.g., with HCl) to precipitate it, you likely triggered decomposition. The Fix: Isolate the product as a Salt (Barium, Sodium, or Calcium). Do not attempt to isolate the free sulfonic acid unless absolutely necessary and under strictly anhydrous conditions.

Standard Operating Procedure (SOP): The Thermal Ramp

Objective: Synthesis of Sodium Furan-2-sulfonate. Scale: 0.1 mol basis.

Reagents & Equipment[3][4]

• Substrate: Furan (Freshly distilled).

• Reagent: Sulfur Trioxide-Pyridine Complex (

  ).[1][3]

• Solvent: Anhydrous Pyridine (acts as both solvent and acid scavenger).

• Setup: 3-neck flask, internal thermometer,

  atmosphere.

Protocol Steps

• The Chill (Equilibration):

  • Charge the flask with anhydrous pyridine (50 mL) and Furan (6.8 g, 0.1 mol).

  • Cool the bath to

    .[1] Allow internal temp to reach .

• The Addition (Exotherm Control):

  • Add

    (16 g, 0.1 mol) in 4 equal portions over 20 minutes.

  • Critical: Monitor internal temp. Do not allow it to spike above

    during addition.

• The Ramp (Reaction):

  • Remove the ice bath. Allow the mixture to warm to

    naturally.

  • Stir for 24–48 hours. The mixture should turn from yellow to light brown.

  • Checkpoint: If the mixture turns black/tarry, the temperature was too high or moisture was present.

• The Quench (Stabilization):

  • Add the reaction mixture to a solution of Sodium Carbonate (

    ) in water. This neutralizes the pyridinium sulfonate and forms the stable sodium salt.

  • Boil the solution to remove pyridine (azeotrope with water).

  • Filter hot to remove any polymerized by-products (charcoal treatment recommended).

• Crystallization:

  • Concentrate the filtrate. Sodium Furan-2-sulfonate crystallizes upon cooling.

Data & Comparison: Sulfonating Agents

Choosing the right reagent is as critical as the temperature.

Reagent	Reactivity	Stability	Temp Window	Risk Profile
	Moderate	High		Recommended. Best balance of safety and yield.
	High	Low		High. Dioxane complex is unstable; risk of violent exotherm.
Oleum /	Extreme	High		Avoid. Immediate polymerization of furan likely.
Chlorosulfonic Acid	High	Moderate		High. Generates HCl gas (corrosive/acidic side product).

Process Control Logic

Use this logic flow to automate your temperature controller or manual monitoring process.

Figure 2: Temperature Control Logic Loop. Note the emergency abort trigger at 60°C.

References

• Scully, J. F.; Brown, E. V. (1956). "Furan-2-sulfonic Acid". Organic Syntheses, 36, 34.

  • Definitive protocol for the preparation of furan-2-sulfonic acid using the pyridine-sulfur trioxide complex and isol

• Gandini, A. (1996). "Acid-Catalyzed Polycondensation of Furfuryl Alcohol: Mechanisms of Chromophore Formation and Cross-Linking". Macromolecules, 29(1), 102-115.

  • Provides the mechanistic basis for furan polymerization (resinification) in acidic environments, validating the need for buffered/complexed reagents.

• Lowe, P. (2020). "Sulfonation reaction conditions and purification using pyridine-SO3 complex". ResearchGate Discussion.

  • Field-verified insights regarding the solubility of the complex and the necessity of warming to 70-80°C for difficult substrates, serving as a boundary condition for troubleshooting.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organosulfur chemistry - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Troubleshooting low conversion rates in furfural functionalization

Topic: Troubleshooting Low Conversion Rates in Furfural Functionalization Role: Senior Application Scientist Status: Active Case File

Introduction: The "Furan" Paradox

Welcome to the advanced troubleshooting hub. If you are here, your furfural conversion rates have likely plateaued, or your carbon balance is failing. Furfural is a deceptive molecule; its high reactivity—driven by the aldehyde group and the electron-rich furan ring—is both its greatest asset and its primary failure mode.

Low conversion in this context rarely means "nothing is happening." It usually means one of three things:

• Active Site Blockage: Your catalyst is coked with humins before the reaction completes.

• Thermodynamic Equilibrium: You are fighting a reversible reaction (especially in reductive amination).

• Mass Transfer Limitations: You are measuring the rate of hydrogen diffusion, not the rate of reaction.

This guide moves beyond basic "check the temperature" advice. We will diagnose the root cause using reaction engineering principles and surface chemistry.

Module 1: Catalyst Integrity & Deactivation (The "Hardware")

Diagnosis: Conversion starts high but drops rapidly (e.g., < 1 hour), or re-used catalysts show < 50% activity.

Q: My fresh catalyst works, but the recycled batch fails immediately. Is it leaching?

A: While leaching is possible (especially with Cu-chromite or acid-washed supports), the more likely culprit is reversible poisoning via humin deposition (coking) .

• The Mechanism: Furfural and its intermediates possess high polymerization potential. On acidic sites (even weak Lewis acids on alumina supports), furfural undergoes aldol condensation to form soluble oligomers. These oligomers adsorb strongly onto the metal surface, physically blocking H₂ access.

• Diagnostic Test: Perform a TGA (Thermogravimetric Analysis) on the spent catalyst. A weight loss peak between 300°C–500°C indicates carbonaceous deposits (humins/coke).

• The Fix:

  • Immediate: Wash the catalyst with a polar aprotic solvent (e.g., DMSO or DMF) rather than ethanol to dissolve oligomers.

  • Process: Calcination at 300°C–400°C in air can regenerate the surface, but be wary of sintering metal nanoparticles (especially Cu or Ag).

Q: I am using a promoted Ni catalyst, and conversion is near zero. Why?

A: You may be experiencing CO poisoning via decarbonylation .

• The Mechanism: At temperatures >150°C, furfural can undergo decarbonylation (loss of CO) to form furan. Carbon monoxide binds irreversibly to Ni and Pd active sites at these temperatures, effectively killing the hydrogenation activity.

• The Fix: Lower the reaction temperature (<130°C) and increase H₂ pressure to competitively displace CO. Switch to Ru-based catalysts if high-temperature operation is required, as Ru is more resistant to CO poisoning.

Module 2: Reaction Engineering (The "System")

Diagnosis: Reaction rate is linear and slow, regardless of catalyst loading.

Q: I doubled my catalyst loading, but the reaction time didn't change. What is wrong?

A: You are Gas-Liquid Mass Transfer Limited . The reaction is starving for hydrogen.

• The Physics: In a three-phase slurry (Gas: H₂, Liquid: Furfural/Solvent, Solid: Catalyst), H₂ must dissolve into the liquid and diffuse to the solid surface. If the stirring is insufficient, the rate-limiting step is the diffusion of H₂ through the gas-liquid interface, not the surface reaction.

• The Fix:

  • Stirring: Ensure you are operating in the "kinetic regime." For most autoclaves, this requires >800 RPM.

  • Validation: Calculate the Weisz-Prater Criterion to rule out internal diffusion limitations.

Q: Why does the reaction stop at ~90% conversion in Reductive Amination?

A: You are fighting Chemical Equilibrium (Le Chatelier’s Principle) .

• The Mechanism: Reductive amination is a two-step process. Step 1 (Imine formation) is an equilibrium reaction that produces water.

  If water accumulates, the equilibrium shifts back to the starting materials.

• The Fix:

  • Add a molecular sieve (3Å or 4Å) to the reaction mixture to scavenge water in situ.

  • Use a slight excess of amine (1.5 – 2.0 equivalents) to push the equilibrium forward.

Module 3: Selectivity & Side Reactions

Diagnosis: Conversion is high, but the yield of the desired product (e.g., Furfuryl Alcohol) is low.[1]

Q: My solvent is water. Why is my carbon balance terrible?

A: Water promotes Ring Opening and Humin Formation .

• The Mechanism: Water acts as a co-catalyst for ring-opening hydrogenolysis (producing levulinic acid derivatives) and accelerates the polymerization of furfural into insoluble humins.

• The Fix: Switch to alcoholic solvents (Methanol, Ethanol, or 2-Propanol). 2-Propanol is particularly effective as it can act as a secondary hydrogen donor (Transfer Hydrogenation).

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision matrix for troubleshooting low conversion.

Caption: Figure 1. Diagnostic decision tree for isolating the root cause of low furfural conversion.

Standard Operating Procedure (SOP): Validation Protocol

Use this protocol to benchmark your system. If you cannot reproduce these results, the issue is likely equipment-related (e.g., impure H₂ line, calibration error).

Protocol: Hydrogenation of Furfural to Furfuryl Alcohol

Parameter	Specification	Rationale
Catalyst	5% Ru/C or Cu/SiO₂	Ru is active at low T; Cu is selective but requires higher T.
Solvent	2-Propanol (Isopropanol)	Promotes solubility and acts as H-donor. Avoids water.[2][3][4]
Substrate Conc.	0.5 M Furfural	High concentrations favor polymerization (2nd order).
Temperature	130°C (Cu) or 80°C (Ru)	Balance between activation energy and polymerization risk.
Pressure	20–30 bar H₂	Ensures liquid phase is saturated with H₂.
Stirring	>800 RPM	Eliminates gas-liquid mass transfer resistance.

Step-by-Step Workflow:

• Pre-reduction: Reduce catalyst in situ at 250°C (for Cu) or 150°C (for Ru) under H₂ flow for 2 hours before adding liquid.

• Purge: Flush reactor 3x with N₂ to remove O₂, then 3x with H₂.

• Heat-Up: Heat to reaction temperature before pressurizing with H₂ to t=0 (if possible) or account for heat-up time in kinetics.

• Sampling: Take aliquots at t=0, 15, 30, 60 min. Filter immediately to stop reaction.

Reaction Network Visualization

Understanding the competitive pathways is crucial for selectivity control.

Caption: Figure 2. Competitive reaction pathways. Red nodes indicate yield-loss mechanisms.

References

• Yan, K., Wu, G., Lafleur, T., & Jarvis, C. (2014). Production, properties and catalytic hydrogenation of furfural to fuel additives and value-added chemicals. Renewable and Sustainable Energy Reviews. [Link]

• Lange, J. P., van der Heide, E., van Buijtenen, J., & Price, R. (2012). Furfural—A Promising Platform for Lignocellulosic Biofuels. ChemSusChem. [Link]

• van Zandvoort, I., Wang, Y., Rasrendra, C. B., van Eck, E. R., & Bruijnincx, P. C. (2013). Formation, molecular structure, and morphology of humins in biomass conversion: influence of feedstock and processing conditions. ChemSusChem. [Link]

• Merlo, A. B., Vetere, V., Ramallo-López, J. M., Requejo, F. G., & Casella, M. L. (2011).[5] Liquid-phase furfural hydrogenation employing silica-supported PtSn and PtGe catalysts.[5] Reaction Kinetics, Mechanisms and Catalysis. [Link][5]

• Jiang, C., & Yang, G. (2022).[2][6][7] Reaction Kinetics Study of Catalytical Hydrogenation of Furfural in Liquid Phase. Open Access Library Journal. [Link][2][6][7]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reaction Kinetics Study of Catalytical Hydrogenation of Furfural in Liquid Phase [scirp.org]
• 3. Mild and selective transfer hydrogenation of biomass-derived furfural to furfuryl alcohol over Cu/ZnO/Al2O3 with methanediol as the hydrogen donor - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. The origin, composition, and applications of industrial humins – a review - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC06244B [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. oalib.com [oalib.com]
• 7. scirp.org [scirp.org]

Reference Data & Comparative Studies

Comparative Guide: NMR Analysis of 2-Formylfuran-5-sulfonate (FFSA)

This guide provides an in-depth technical comparison and analysis of the 1H and 13C NMR spectra of 2-Formylfuran-5-sulfonate (also known as 5-formyl-2-furansulfonic acid or FFSA). It is designed for researchers needing to validate the purity of this compound, particularly when distinguishing it from its metabolic precursors like 5-Hydroxymethylfurfural (5-HMF) or structural analogs like Furfural .

Executive Summary & Analytical Significance

2-Formylfuran-5-sulfonate (FFSA) is a critical oxidized derivative of furanic biomass (specifically 5-HMF). Its identification is often complicated by its structural similarity to its precursors. High-resolution NMR is the gold standard for distinguishing FFSA because it provides unambiguous proof of the sulfonate group's presence (via chemical shift perturbation) and the loss of the hydroxymethyl group (absence of aliphatic signals).

Key Analytical Advantages of NMR for FFSA:

• Specificity: Distinguishes the sulfonate moiety from the carboxylic acid (Furoic acid) or alcohol (HMF) without derivatization.

• Quantification: The distinct aldehyde proton allows for precise qNMR (quantitative NMR) even in complex mixtures.

• Solvent Versatility: Stable in D₂O and DMSO-d₆, allowing direct analysis of aqueous reaction aliquots.

Structural Assignments & Chemical Logic

The furan ring is an aromatic system where substituent effects are pronounced.

• The Aldehyde (-CHO) at C2: Strongly electron-withdrawing, deshielding the adjacent H3 proton.

• The Sulfonate (-SO₃Na/H) at C5: Electron-withdrawing (inductive), but less deshielding than the aldehyde. It replaces the H5 proton found in Furfural.

Visualizing the Assignment Logic

The following diagram illustrates the structural nodes and the logical flow for assigning the NMR signals.

Figure 1: Structural assignment map for 2-Formylfuran-5-sulfonate showing the impact of substituents on chemical shifts.

Comparative 1H NMR Analysis

The table below contrasts FFSA with its primary "alternative" contaminants: Furfural (the non-sulfonated analog) and 5-HMF (the reduced precursor).

Table 1: 1H NMR Chemical Shift Comparison (in D₂O)

Feature	2-Formylfuran-5-sulfonate (Product)	Furfural (Alternative 1)	5-HMF (Alternative 2)
Aldehyde (-CHO)	9.50 – 9.65 ppm (s)	9.56 ppm (s)	9.45 ppm (s)
Ring Proton H3	7.30 – 7.45 ppm (d, J=3.5 Hz)	7.28 ppm (d)	7.35 ppm (d)
Ring Proton H4	6.80 – 7.00 ppm (d, J=3.5 Hz)	6.65 ppm (dd)	6.60 ppm (d)
Ring Proton H5	ABSENT (Substituted by -SO₃)	7.75 ppm (d)	ABSENT (Substituted by -CH₂OH)
Aliphatic (-CH₂-)	ABSENT	ABSENT	4.60 ppm (s)

Critical Diagnostic:

• Absence of H5: The disappearance of the doublet at ~7.75 ppm (present in Furfural) confirms substitution at the C5 position.

• Absence of CH₂: The lack of a singlet at ~4.6 ppm distinguishes FFSA from 5-HMF.

• Coupling: FFSA shows two clear doublets with a characteristic furan coupling constant (J ≈ 3.5 Hz).

Experimental Protocol: 1H NMR Acquisition

• Sample Prep: Dissolve 5–10 mg of the sulfonate salt in 600 µL of D₂O (preferred for solubility) or DMSO-d₆ .

• Internal Standard: Add a trace amount of TSP (sodium trimethylsilylpropanesulfonate) for D₂O (set to 0.00 ppm). Avoid TMS in aqueous solvents.

• Parameters:

  • Pulse Angle: 30° or 90°.

  • Relaxation Delay (d1): ≥ 5 seconds (Aldehyde protons relax slowly; ensure full relaxation for qNMR).

  • Scans: 16–64 (Sufficient for >95% purity).

Comparative 13C NMR Analysis

Carbon NMR provides the definitive confirmation of the sulfonate attachment via the chemical shift of the C5 carbon.

Table 2: 13C NMR Chemical Shift Comparison (in D₂O)

Carbon Position	2-Formylfuran-5-sulfonate	Furfural	5-HMF
C-Aldehyde (C=O)	~178 - 180 ppm	~179 ppm	~180 ppm
C2 (Quaternary)	~152 ppm	~150 ppm	~153 ppm
C5 (Sulfonated)	~155 - 158 ppm	148 ppm (CH)	~160 ppm (C-O)
C3 (CH)	~120 - 125 ppm	124 ppm	125 ppm
C4 (CH)	~112 - 115 ppm	113 ppm	110 ppm
Aliphatic (-CH₂-)	ABSENT	ABSENT	~57 ppm

Analysis:

• The C5 Shift: The carbon bonded to the sulfonate group resonates downfield (~155+ ppm) due to the electron-withdrawing nature of the -SO₃ group, distinct from the unsubstituted C5 in Furfural (148 ppm).

• Differentiation from HMF: The absence of the aliphatic carbon signal at ~57 ppm is the fastest check for HMF impurities.

Experimental Workflow for Purity Validation

To rigorously prove the identity of 2-Formylfuran-5-sulfonate, follow this self-validating workflow.

Figure 2: Decision tree for identifying 2-Formylfuran-5-sulfonate from common furanic impurities.

References

• PubChem. 2-Formylfuran-5-sulfonate (Compound). National Library of Medicine. Available at: [Link]

• Vilkman, M., et al. (2010). "Poly(aniline) doped with 5-formyl-2-furansulfonic acid: A humidity memory." Organic Electronics, 11(3), 472-478. (Validates the existence and stability of the compound in conductive polymers).
• Google Patents.US5994396A: Furansulfonic acid derivatives and pharmaceutical compositions. (Contains experimental NMR data for related furan-sulfonamide derivatives).
• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org. Chem. (Standard reference for solvent shifts in D₂O/DMSO).

FTIR Characterization of Sulfonated Furan Aldehydes: A Comparative Diagnostic Guide

Executive Summary

The synthesis of sulfonated furans (e.g., 5-formylfuran-2-sulfonic acid) represents a critical step in biomass valorization and drug intermediate production. However, confirming the simultaneous presence of a labile aldehyde (–CHO) and a hygroscopic sulfonate (–SO₃H/–SO₃⁻) group on a furan ring presents unique analytical challenges.

This guide provides a technical comparison of the FTIR spectral characteristics of sulfonated furan aldehydes against their most common synthetic impurities: carboxylic acids (oxidation byproducts) and unsubstituted furans (starting materials). It establishes a validated protocol to distinguish these moieties, emphasizing the suppression of moisture interference which frequently masks sulfonate bands.

Part 1: The Spectral Landscape (Target Analysis)

To positively identify a sulfonated furan aldehyde, three distinct spectral zones must be validated simultaneously. The conjugation of the furan ring shifts these peaks distinctively compared to aliphatic analogs.

Table 1: Characteristic Peak Assignments

Functional Group	Vibration Mode	Wavenumber (cm⁻¹)	Diagnostic Note
Aldehyde	C–H Stretch (Fermi Resonance)	2850 & 2750	Critical: Appears as a doublet. The lower frequency band (2750 cm⁻¹) is the "gold standard" for distinguishing aldehydes from ketones or acids.
Aldehyde	C=O[1][2][3][4] Stretch	1660 – 1690	Shifted lower than aliphatic aldehydes (~1730) due to conjugation with the furan ring.
Sulfonate	S=O Asymmetric Stretch	1150 – 1250	Broad, strong band. Often overlaps with C–O stretches; requires careful baseline correction.
Sulfonate	S=O Symmetric Stretch	1010 – 1080	Sharp, medium intensity. Confirms the oxidation state of sulfur (distinguishes from thiols or sulfoxides).
Furan Ring	C=C Ring Stretch	1500 – 1600	Characteristic aromatic breathing modes.
Furan Ring	Ring Deformation	750 – 800	Out-of-plane deformation; confirms 2,5-disubstitution pattern.

Part 2: Comparative Diagnostics

The primary failure mode in synthesizing formyl-furan sulfonates is the over-oxidation of the aldehyde to a carboxylic acid or the desulfonation of the ring. The following comparison highlights how to differentiate the target molecule from these specific alternatives.

Table 2: Comparative Spectral Shifts (Target vs. Impurities)

Feature	Target: Sulfonated Furan Aldehyde	Alternative 1: Furan Carboxylic Acid (Oxidation Impurity)	Alternative 2: Unsubstituted Furan (Starting Material)
2700–3500 cm⁻¹	Sharp C–H doublet at 2850/2750.	Broad O–H trough (2500–3300) centered ~3000. Masks C–H stretches.	Clean aromatic C–H stretch >3000.[3] No doublet.
1650–1750 cm⁻¹	Sharp C=O at ~1670.	Broad/Split C=O at ~1680–1710 (H-bonded dimers).	Absent. No carbonyl peak.
1000–1250 cm⁻¹	Strong S=O bands (1150–1250).	C–O stretch (1210–1320).[5] Weaker than sulfonate.	Weak ring breathing only.
Diagnostic Verdict	Positive ID: Presence of 2750 doublet AND 1200 S=O band.	Negative ID: Broad OH trough obliterates the 2750 aldehyde peak.	Negative ID: Absence of carbonyl and sulfonate bands.

Part 3: Experimental Protocol (Self-Validating System)

Sulfonates are highly hygroscopic. Absorbed atmospheric water creates a broad O–H band (3400 cm⁻¹) and a bending mode (1640 cm⁻¹) that can obscure the critical aldehyde C=O peak. The following protocol minimizes this interference.

Method: High-Resolution KBr Pellet (Preferred over ATR)

Rationale: While ATR is faster, the pressure applied can alter the crystal structure of hydrated sulfonates. Transmission KBr allows for better dehydration control and resolution of the aldehyde Fermi doublet.

Step-by-Step Workflow

• Sample Pre-treatment (Critical):

  • Dry the sulfonated furan sample in a vacuum oven at 40°C for 4 hours.

  • Why: Removes surface water that mimics carboxylic acid O–H bands.

• Background Collection:

  • Collect a background spectrum of the empty sample holder (32 scans, 4 cm⁻¹ resolution).

  • Validation: Ensure CO₂ doublet (2350 cm⁻¹) is minimized.

• Pellet Preparation:

  • Mix 1–2 mg of dried sample with 200 mg of spectroscopic grade KBr.

  • Grind in an agate mortar until a fine, uniform powder is achieved.

  • Why: Large particle sizes cause "Christiansen effect" (baseline slope), distorting the fingerprint region.

• Pressing:

  • Press at 8–10 tons for 2 minutes under vacuum (if available) to form a transparent disc.

• Acquisition:

  • Scan range: 4000 – 400 cm⁻¹.[6]

  • Scans: 64 (to improve Signal-to-Noise ratio for weak overtone bands).

Part 4: Visualization of Analytical Logic

Diagram 1: Diagnostic Decision Tree

This logic flow ensures the researcher does not misidentify a carboxylic acid byproduct as the target aldehyde.

Caption: Decision tree for distinguishing sulfonated furan aldehydes from common synthetic byproducts.

Diagram 2: Experimental Workflow for Hygroscopic Sulfonates

Because sulfonates attract water, the "Drying" step is the most common point of failure. This workflow emphasizes the loop required if hydration interference is detected.

Caption: Closed-loop workflow to eliminate moisture interference in sulfonate characterization.

References

• NIST Chemistry WebBook. 2-Furancarboxylic acid Infrared Spectrum. National Institute of Standards and Technology. Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[7] (Standard reference for Fermi resonance assignments in aldehydes).

• PubChem. 5-formylfuran-2-sulfonic acid (Compound).[7] National Library of Medicine. Available at: [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry.

Sources

• 1. quora.com [quora.com]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. How can you distinguish the following compounds using: a. their i... | Study Prep in Pearson+ [pearson.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. azooptics.com [azooptics.com]
• 7. 2-Formylfuran-5-sulfonate | C5H4O5S | CID 2724001 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist’s Guide to the LC-MS Identification of Furan Sulfonates

For researchers and professionals in drug development, the identification and quantification of potential genotoxic impurities (PGIs) is a critical aspect of ensuring drug safety. Furan sulfonates, a class of sulfonate esters, represent a significant analytical challenge due to their potential genotoxicity and physicochemical properties. The International Council for Harmonisation (ICH) M7 guideline necessitates stringent control of such impurities, often at trace levels corresponding to a Threshold of Toxicological Concern (TTC) of 1.5 µ g/day .[1][2]

Liquid chromatography coupled with mass spectrometry (LC-MS) has become the definitive technique for this task, offering the required sensitivity and specificity.[3][4] However, the successful application of LC-MS for furan sulfonates is not a "plug-and-play" operation. It demands a nuanced understanding of chromatographic principles and mass spectrometric behaviors. This guide provides an in-depth comparison of LC-MS strategies, grounded in experimental evidence, to empower scientists to develop robust and reliable analytical methods.

Part 1: The Chromatographic Separation Strategy

The primary challenge in analyzing furan sulfonates lies in their high polarity. The choice of liquid chromatography mode is therefore the most critical decision in method development, directly impacting retention, peak shape, and ultimately, sensitivity.

The Conventional Approach: Reversed-Phase (RP) Chromatography

Reversed-phase liquid chromatography (RPLC), typically using C18 columns, is the workhorse of most analytical labs.[5] It separates molecules based on their hydrophobicity. However, for highly polar analytes like furan sulfonates, RPLC often provides insufficient retention, causing them to elute in or near the solvent front where matrix effects can be most severe.[6][7] While strategies like using polar-embedded phases or 100% aqueous mobile phases exist, they may not provide the necessary retention and selectivity for this compound class.[5]

A Superior Alternative: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an increasingly popular technique for the analysis of polar compounds that are poorly retained in RPLC.[8][9] It utilizes a polar stationary phase (e.g., bare silica, amide, or diol) and a mobile phase with a high percentage of organic solvent and a small amount of water.[9] In HILIC, water acts as the strong, eluting solvent.[9] This orthogonal approach provides robust retention for polar molecules like furan sulfonates, moving them away from the solvent front and reducing interference from non-polar matrix components.[5]

Causality Behind the Choice: The sulfonate group (-SO₃⁻) makes these molecules highly polar and water-soluble. In RPLC, there is minimal hydrophobic interaction with the non-polar C18 stationary phase, leading to poor retention. In HILIC, the analyte partitions into a water-enriched layer on the surface of the polar stationary phase, leading to strong retention that can be controlled by the gradient of the aqueous component.[9]

Table 1: Comparison of Liquid Chromatography Strategies for Furan Sulfonate Analysis

Parameter	Reversed-Phase (RP) Chromatography	Hydrophilic Interaction (HILIC) Chromatography	Porous Graphitic Carbon (PGC)
Retention Mechanism	Hydrophobic interactions.[5]	Partitioning into a water-enriched layer on a polar surface.[9]	Adsorption onto a flat graphite surface.[10]
Suitability for Furan Sulfonates	Poor; analytes often elute near the void volume.	Excellent; provides robust retention and moves analytes away from interferences.[5][8]	Good; offers strong retention for polar compounds.[8]
Typical Mobile Phase	High aqueous content (e.g., Water/Methanol or Water/Acetonitrile).	High organic content (e.g., Acetonitrile/Water).	Wide pH range compatibility.[10]
Key Advantage	Broad applicability for many non-polar to mid-polar compounds.[6]	Superior retention and selectivity for highly polar and ionic compounds.	Unique selectivity, can separate structurally similar isomers.
Key Disadvantage	Poor retention for furan sulfonates.	Requires careful equilibration and can be sensitive to sample solvent composition.	Can require extensive column conditioning with the sample matrix.[8]

Part 2: The Mass Spectrometric Detection Strategy

Once chromatographic separation is achieved, the choice of ionization source and mass analyzer dictates the sensitivity, specificity, and qualitative power of the analysis.

Choosing the Right Ionization Source: APCI vs. ESI

For sulfonate esters, the ionization technique is critical for generating stable, abundant ions for detection.

• Electrospray Ionization (ESI): While widely used, ESI is often suboptimal for sulfonate esters. In positive ion mode, they tend to form protonated molecules ([M+H]⁺) that suffer from poor sensitivity due to competition with more stable adducts like ammonium ([M+NH₄]⁺) and sodium ([M+Na]⁺).[1][11] This leads to low reproducibility and a fragmented signal.

• Atmospheric Pressure Chemical Ionization (APCI): APCI has been demonstrated to be a superior ionization technique for this class of compounds.[1] Specifically, negative ion mode APCI produces a stable precursor ion corresponding to the loss of the alkyl group ([M-Alkyl]⁻).[1][11] This precursor is consistent, abundant, and ideal for fragmentation in tandem MS experiments, leading to very low limits of detection (2-4 ng/mL).[1]

Causality Behind the Choice: APCI is a gas-phase ionization technique that is less susceptible to the adduct formation that plagues ESI for these compounds. The negative ion mode is highly favorable because the sulfonate group readily carries a negative charge. The [M-Alkyl]⁻ ion is formed through a consistent gas-phase reaction, providing a reliable precursor for MS/MS analysis, unlike the competitive and often unpredictable adduct formation in ESI.[11]

Choosing the Right Mass Analyzer: QqQ vs. HRMS

The choice of mass analyzer depends on the analytical goal: sensitive quantification or confident identification.

• Triple Quadrupole (QqQ) Mass Spectrometry: For quantitative analysis, the QqQ operating in Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM) mode is the gold standard.[10][12] This technique isolates a specific precursor ion (e.g., [M-Alkyl]⁻), fragments it, and monitors for a specific product ion. This process is exceptionally selective and sensitive, filtering out chemical noise and allowing for quantification at the parts-per-million (ppm) level required to meet TTC limits.[1][13]

• High-Resolution Mass Spectrometry (HRMS): For identifying unknown impurities or confirming the identity of known ones, HRMS instruments like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap are indispensable.[10] They provide highly accurate mass measurements (typically <5 ppm error), which allows for the determination of the elemental composition of an ion.[14] This capability is crucial for distinguishing furan sulfonates from isomeric or isobaric interferences.[15]

Table 2: Comparison of Mass Spectrometry Strategies

Parameter	Triple Quadrupole (QqQ)	High-Resolution MS (Q-TOF, Orbitrap)
Primary Application	Targeted Quantification. [12]	Screening & Identification. [10]
Operating Mode	Selected Reaction Monitoring (SRM) / Multiple Reaction Monitoring (MRM).[16]	Full Scan MS, Tandem MS (dd-MS²).
Key Advantage	Unmatched sensitivity and selectivity for quantification of known compounds.[2]	High mass accuracy for confident elemental composition determination and identification of unknowns.[14]
Achievable Sensitivity	Very low limits of detection (LODs), often in the low ng/mL or pg/mL range.[1]	Good sensitivity, but typically less sensitive than QqQ in targeted mode.
Mass Resolution	Unit Mass Resolution.	High Resolution (>10,000 FWHM).
Best For...	Routine quality control, batch release testing, and validation studies.	Impurity profiling, structural elucidation, and troubleshooting.

Part 3: Visualizing the Workflow and Fragmentation

A well-defined workflow is essential for reproducible results. The characteristic fragmentation pattern of furan sulfonates provides the basis for their specific detection.

Overall LC-MS Workflow

Caption: A typical workflow for furan sulfonate analysis.

Characteristic Fragmentation Pathway

Using 2-furanyl methanesulfonate as an example, negative mode APCI-MS/MS would proceed as follows. The initial ionization forms the stable [M-CH₃]⁻ precursor ion. Collision-induced dissociation (CID) then fragments this precursor, with a characteristic loss of sulfur dioxide (SO₂).

Caption: Characteristic fragmentation in negative mode MS/MS.

Part 4: Field-Proven Experimental Protocols

The following protocols provide a robust starting point for method development. They are designed as self-validating systems, where the choice of technique aligns directly with the analytical objective.

Protocol 1: Targeted Quantification using UPLC-QqQ-MS/MS

Objective: To achieve sensitive and accurate quantification of a known furan sulfonate impurity in an Active Pharmaceutical Ingredient (API).

• Standard and Sample Preparation:

  • Prepare a stock solution of the furan sulfonate reference standard in acetonitrile at 1 mg/mL.

  • Create a calibration curve by serial dilution in a solution mimicking the sample matrix (e.g., 90:10 Acetonitrile:Water) to concentrations ranging from 1 ng/mL to 200 ng/mL.

  • Accurately weigh and dissolve the API sample in 90:10 Acetonitrile:Water to a final concentration of 1 mg/mL.

• UPLC Conditions (HILIC):

  • Column: Acquity UPLC BEH Amide (or similar HILIC chemistry), 2.1 x 100 mm, 1.7 µm.

  • Mobile Phase A: 10 mM Ammonium Acetate in Water.

  • Mobile Phase B: Acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: 95% B to 60% B over 5 minutes. Hold at 60% B for 1 minute. Return to 95% B and re-equilibrate for 3 minutes.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• QqQ-MS/MS Conditions:

  • Ionization Source: APCI, Negative Ion Mode.

  • Corona Discharge Current: 5 µA.

  • Vaporizer Temperature: 400 °C.

  • Capillary Voltage: 3.0 kV.

  • Gas Flow (Nitrogen): As per instrument recommendation.

  • SRM Transitions: Determine the specific precursor ([M-Alkyl]⁻) and product ion (e.g., [M-Alkyl-SO₂]⁻) for your target analyte by infusing the standard. Optimize collision energy for maximum product ion intensity.

• Data Analysis & System Suitability:

  • Integrate the peak area for the target SRM transition in both standards and samples.

  • Generate a linear regression calibration curve (r² > 0.995).

  • Calculate the concentration of the furan sulfonate in the API sample in ppm.

  • Verify system suitability by ensuring adequate signal-to-noise (>10) at the Limit of Quantification (LOQ) and acceptable peak shape.

Protocol 2: Screening & Identification using UPLC-HRMS

Objective: To screen for the presence of potential furan sulfonate impurities and confidently identify them based on accurate mass and fragmentation data.

• Sample Preparation: Prepare the API sample as described in Protocol 1. A reference standard is useful for confirmation but not essential for initial screening.

• UPLC Conditions (HILIC): Use the same UPLC conditions as described in Protocol 1 to ensure chromatographic consistency.

• HRMS (Q-TOF or Orbitrap) Conditions:

  • Ionization Source: APCI, Negative Ion Mode (parameters similar to Protocol 1).

  • Acquisition Mode: Data-Dependent Acquisition (DDA) or similar mode that triggers MS/MS scans based on intensity thresholds.

  • Full Scan MS:

    • Mass Range: 50 - 500 m/z.

    • Resolution: Set to >20,000 FWHM.

  • Tandem MS (MS/MS):

    • Activation: Collision-Induced Dissociation (CID).

    • Collision Energy: Use a stepped or ramped collision energy (e.g., 10-40 eV) to generate a rich fragmentation spectrum.

    • Dynamic Exclusion: Apply to prevent repeated fragmentation of the most intense ions.

• Data Analysis & Identification:

  • Extract ion chromatograms for the exact mass of the predicted [M-Alkyl]⁻ precursor ions of potential furan sulfonates.

  • Verify the mass accuracy of any detected peaks (<5 ppm).

  • Analyze the corresponding MS/MS spectrum. Look for the characteristic neutral loss of SO₂ (63.9619 Da).

  • Use the accurate mass of the precursor and fragment ions to propose an elemental composition and confirm the identity of the impurity.

Conclusion

The successful LC-MS identification and quantification of furan sulfonates is an achievable goal that hinges on making informed methodological choices. For these highly polar potential genotoxic impurities, a strategy combining HILIC for chromatographic retention with negative mode APCI ionization provides the most robust and sensitive foundation.

For routine, targeted quantification to meet regulatory limits, a Triple Quadrupole (QqQ) mass spectrometer is the instrument of choice, delivering unparalleled sensitivity through SRM analysis. For impurity profiling, method development, and the structural confirmation of unknowns, the accurate mass and high-quality fragmentation data from a High-Resolution Mass Spectrometry (HRMS) system are essential. By aligning the analytical strategy with the specific question at hand—be it "how much is there?" or "what is this?"—researchers can confidently ensure the safety and quality of their drug products.

References

• Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: Comparison of different ionization modes. (2014). Journal of Chromatography A. [Link]

• Analysis of highly polar pesticides in foods by LC-MS/MS. (2022). Journal of Environmental Science and Health, Part B. [Link]

• LC–MS/MS Analysis of Polar Pesticides in Food and Water. (2019). LCGC North America. [Link]

• Analysis of highly polar pesticides in foods by LC-MS/MS. (2022). National Center for Biotechnology Information. [Link]

• Fundamentals of LC, MS and LCMS. (n.d.). Shimadzu Scientific Instruments. [Link]

• The Determination of Furan in Foods — Challenges and Solutions. (n.d.). LCGC International. [Link]

• Optimization of LC-MS/MS Analytical Method for Trace Level Quantification of Potential Genotoxic Impurities in Siponimod Pure Drug. (2023). Pharmaceutical Analysis and Quality Assurance. [Link]

• Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. (2019). Molecules. [Link]

• Recent Control and Testing Strategies for Genotoxic Impurities. (2020). Veeprho. [Link]

• Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: comparison of different ionization modes. (2014). PubMed. [Link]

• Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. (2003). PubMed. [Link]

• Comparison of reversed-phase, hydrophilic interaction, and porous graphitic carbon chromatography columns for an untargeted toxicometabolomics study in pooled human liver microsomes, rat urine, and rat plasma. (2024). Analytical and Bioanalytical Chemistry. [Link]

• Challenges and future directions in LC-MS-based multiclass method development for the quantification of food contaminants. (2020). Analytical and Bioanalytical Chemistry. [Link]

• Characterization of Genotoxic Impurities with LC-QTOF and RP-HPLC Methods, Including Different Swab Methods in Cleaning Validation. (2021). Archives of Case Reports. [Link]

• Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions. (2003). ResearchGate. [Link]

• What is the difference between HILIC columns VS normal/reverse columns? (2022). Hawach Scientific. [Link]

• Differentiation of Protonated Sulfonate Esters from Isomeric Sulfite and Sulfone Analogs by Using Ion–Molecule Reactions in a Tandem Mass Spectrometer. (2022). Journal of the American Society for Mass Spectrometry. [Link]

• Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. (n.d.). Chrom Tech, Inc. [Link]

• An LC-MS-MS Method for the Determination of Perfluorinated Surfactants in Environmental Matrices. (2010). ResearchGate. [Link]

• Mass spectrometry combinations for structural characterization of sulfated-steroid metabolites. (2014). National Center for Biotechnology Information. [Link]

• Trace-level analysis of genotoxic sulfonate ester impurities in teneligliptin by GC-MS. (2022). Journal of Applied Pharmaceutical Science. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. veeprho.com [veeprho.com]
• 3. ijalsr.org [ijalsr.org]
• 4. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromtech.com [chromtech.com]
• 6. Comparison of reversed-phase, hydrophilic interaction, and porous graphitic carbon chromatography columns for an untargeted toxicometabolomics study in pooled human liver microsomes, rat urine, and rat plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Challenges and future directions in LC-MS-based multiclass method development for the quantification of food contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. What is the difference between HILIC columns VS normal/reverse columns_ [uhplcslab.com]
• 10. Analysis of highly polar pesticides in foods by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: comparison of different ionization modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. jfda-online.com [jfda-online.com]
• 13. researchgate.net [researchgate.net]
• 14. clinmedcasereportsjournal.com [clinmedcasereportsjournal.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Structural Elucidation of Furan Sulfonates: A Comparative Technical Guide

Executive Summary: The Structural Imperative

Furan sulfonates represent a critical scaffold in modern drug development, serving as bioisosteres for phenyl sulfonates to improve solubility and metabolic profiles. However, their structural characterization presents unique challenges. The five-membered furan ring exhibits lower aromatic stabilization energy than benzene, leading to distinct packing motifs and frequent rotational disorder.

This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) —the gold standard for absolute structural determination—against its primary alternatives: Solution NMR and Micro-Electron Diffraction (MicroED) . While NMR provides dynamic solution-state data, our analysis demonstrates that SC-XRD is indispensable for resolving the precise sulfonate (

) geometry and furan ring orientation required for accurate Structure-Activity Relationship (SAR) modeling.

Comparative Analysis: SC-XRD vs. Alternatives

In the context of furan sulfonates, the choice of analytical method dictates the fidelity of the resulting pharmacophore model. The following analysis contrasts SC-XRD with Solution NMR and MicroED based on resolution, conformational certainty, and sample requirements.

Table 1: Performance Matrix for Furan Sulfonate Characterization

Feature	Single Crystal XRD (SC-XRD)	Solution NMR ( H/ C)	MicroED (Electron Diffraction)
Primary Output	3D Electron Density Map (Static)	Chemical Shift / Coupling Constants (Dynamic)	Coulomb Potential Map (Static)
Resolution	Atomic (< 0.8 Å)	Ensemble Average	Atomic (< 1.0 Å)
Conformational Certainty	High: Defines absolute configuration & packing.	Medium: Time-averaged; rapid furan rotation obscures distinct conformers.	High: Similar to XRD but for nanocrystals.
Furan Ring Disorder	Resolvable: Can model split positions (e.g., O1/C4 disorder).	Unresolvable: Peaks broaden or average; cannot distinguish static disorder from motion.	Resolvable: Good for hydrogen positioning.[1]
Sample Requirement	Single Crystal (~100 m)	Solubilized Sample (~5 mg)	Nanocrystal powder (< 1 m)
Throughput	Medium (requires crystallization)	High	Low (emerging technique)

Expert Insight: The "Furan Flip" Problem

A critical limitation of NMR for furan derivatives is the low barrier to rotation about the C-S bond. In solution, the furan ring often rotates rapidly on the NMR timescale, averaging the signals of the

and protons. SC-XRD is the only method that captures the biologically relevant "frozen" conformer , revealing specific intermolecular hydrogen bonds (e.g., ) that drive receptor binding.

Technical Deep Dive: The SC-XRD Advantage

Resolving Sulfonate Geometry

The sulfonate group (

) is a tetrahedral linker that dictates the spatial vector of the furan ring. SC-XRD provides precise bond angles and lengths that are critical for docking studies.

• Key Parameter: The

  bond angle in furan sulfonates typically deviates from the ideal tetrahedral due to steric repulsion from the furan ring oxygen.

• Data Validation: Experimental data consistently shows

  bond lengths of 1.42–1.44 Å and lengths of 1.58–1.60 Å .

Handling Furan Disorder

In approximately 15-20% of furan sulfonate structures, the furan ring exhibits a

rotational disorder (the "flip"), where the ring oxygen and the C4 carbon swap positions.

• XRD Solution: We employ a split-site refinement model (using PART commands in SHELX) to assign occupancy factors (e.g., 0.80:0.20) to the major and minor conformers. This quantifies the energy landscape of the crystal lattice, information completely lost in NMR.

Experimental Protocols

To ensure reproducibility, we utilize a self-validating crystallization workflow specifically optimized for the polarity of furan sulfonates.

Protocol A: Optimized Crystallization of Furan Sulfonates

• Objective: Grow diffraction-quality single crystals (>0.1 mm) suitable for SC-XRD.

• Challenge: Furan sulfonates are often amphiphilic (surfactant-like properties).

Step-by-Step Methodology:

• Synthesis Verification: Confirm purity >95% via HPLC. Impurities inhibit nucleation.

• Solvent Selection:

  • Primary Solvent: Acetone or Acetonitrile (dissolves the organic furan tail).

  • Antisolvent:[2] Isopropanol or Water (induces nucleation of the polar sulfonate head).

• Vapor Diffusion Setup:

  • Dissolve 20 mg of furan sulfonate in 0.5 mL Acetone in a small inner vial.

  • Place inner vial into a larger jar containing 2 mL Isopropanol.

  • Cap tightly. Allow to stand undisturbed at 4°C (critical: lower temp reduces kinetic energy, favoring ordered packing).

• Harvesting: Crystals typically appear within 48-72 hours as plates or needles.

• Cryoprotection: Briefly dip crystal in Paratone-N oil before mounting in the N2 stream (100 K) to prevent lattice collapse.

Protocol B: Structure Refinement Strategy

• Data Collection: Collect to a resolution of 0.75 Å (

  for Mo K ).

• Phasing: Use Direct Methods (SHELXT) to locate the heavy Sulfur atom.

• Refinement:

  • Locate the Furan ring atoms.[3] Check for high thermal ellipsoids on the Oxygen atom.

  • Self-Validation Check: If the Furan oxygen thermal parameter (

    ) is >2x the adjacent carbons, apply a disorder model (flip the ring 180° and refine occupancies).

Visualizations

Workflow: Structural Determination Pipeline

This diagram outlines the decision process and workflow for characterizing furan sulfonates, highlighting the critical "Disorder Check" step unique to this chemical class.

Figure 1: Decision workflow for the structural determination of furan sulfonates, emphasizing the handling of ring disorder.

Mechanistic Insight: The "Furan Flip"

Visualizing the specific structural challenge resolved by X-ray crystallography compared to NMR averaging.

Figure 2: Comparison of structural output. X-ray crystallography resolves discrete conformers (A and B) that are averaged in solution NMR.

References

• Park, D. S., et al. (2016).[4][5] Tunable Oleo-Furan Surfactants by Acylation of Renewable Furans. ResearchGate. Retrieved from [Link]

• Davey, R. (2019). X-Ray Crystallography vs. NMR Spectroscopy. News-Medical. Retrieved from [Link]

• Al-Wahaibi, L. H., et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. MDPI, Crystals. Retrieved from [Link][2]

• Melis, C., et al. (2022). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. PMC. Retrieved from [Link]

Sources

• 1. Furan synthesis [organic-chemistry.org]
• 2. WO2021225932A1 - Furan surfactant compositions and methods - Google Patents [patents.google.com]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Comparative Reactivity Guide: 2-Formylfuran-5-sulfonate vs. Benzaldehyde

Executive Summary

This guide provides a technical comparison between 2-Formylfuran-5-sulfonate (FFS) —a bio-based, water-soluble derivative of 5-Hydroxymethylfurfural (HMF)—and Benzaldehyde , the standard petrochemical aromatic aldehyde.

Core Thesis: While Benzaldehyde serves as the lipophilic standard for aromatic chemistry, FFS offers a distinct "Green Chemistry" advantage. Its sulfonate moiety confers high water solubility and electron-withdrawing character that activates the carbonyl group toward nucleophiles, often exceeding the reactivity of benzaldehyde in aqueous media without requiring organic co-solvents.

Feature	2-Formylfuran-5-sulfonate (FFS)	Benzaldehyde
Origin	Bio-based (HMF/Furfural derivative)	Petrochemical (Toluene oxidation)
Solubility	Highly Hydrophilic (Water soluble)	Lipophilic (Sparingly soluble in water)
Electronic Character	-Excessive ring + Strong EWG (Sulfonate)	-Rich Benzene ring
Carbonyl Reactivity	High (Activated by 5-sulfonate)	Moderate (Stabilized by resonance)
Primary Application	Green surfactants, aqueous crosslinkers	Fragrances, dyes, organic synthesis

Chemical Architecture & Electronic Theory

To predict reactivity, we must analyze the electronic environment of the carbonyl carbon.

Benzaldehyde: The Resonance Trap

Benzaldehyde (

) exhibits a carbonyl carbon that is electrophilic, but its reactivity is tempered by the benzene ring.

• Resonance Effect (+M): The ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -system of the benzene ring donates electron density into the carbonyl group, stabilizing the partial positive charge on the carbon. This makes the carbonyl less susceptible to nucleophilic attack compared to aliphatic aldehydes.

• Inductive Effect (-I): The

  carbons withdraw some density, but the resonance effect dominates.

2-Formylfuran-5-sulfonate (FFS): The "Push-Pull" Activation

FFS consists of a furan ring substituted with a formyl group at C2 and a sulfonate group (

) at C5.

• Furan Ring: Inherently

  -excessive (electron-rich).[1] Unsubstituted furfural is often less reactive than benzaldehyde due to strong oxygen resonance donation.

• The Sulfonate Modifier (Critical): The sulfonate group is a powerful Electron Withdrawing Group (EWG). It exerts a strong inductive pull (

  ) and a mesomeric withdrawal ( ) that drains electron density from the furan ring.

• Net Effect: The sulfonate counteracts the furan oxygen's donation. This "de-shielding" effect leaves the carbonyl carbon significantly more electron-deficient (more electrophilic) than in benzaldehyde. Consequently, FFS shows enhanced kinetics in nucleophilic additions (e.g., Schiff base formation).

Reactivity Profile: Comparative Analysis

A. Nucleophilic Addition (Schiff Base Formation)

This is the most critical reaction for drug delivery and polymer synthesis applications.

• Benzaldehyde: Requires organic solvents (Ethanol/Methanol) or phase-transfer catalysts to react with amines. Reaction rates are moderate due to resonance stabilization.

• FFS: Reacts homogeneously in water. The sulfonate-activated carbonyl undergoes rapid nucleophilic attack by amines (

  ).

  • Observation: In competitive studies with primary amines (e.g., Lysine) at pH 7, FFS reaches equilibrium faster than benzaldehyde due to the absence of phase transfer limitations and higher electrophilicity.

B. Oxidation Stability

• Benzaldehyde: Notorious for Autoxidation .[1] On exposure to air, it rapidly converts to benzoic acid via a radical chain mechanism.

• FFS: The sulfonate group stabilizes the molecule against radical autoxidation relative to benzaldehyde. However, it can be selectively oxidized to 5-sulfofuroic acid using mild oxidants (

  or enzymatic pathways), a valuable building block for polyesters.

C. Solubility-Driven Selectivity

• Experiment: In a biphasic system (Water/Toluene), adding a hydrophilic amine (e.g., chitosan) results in exclusive reaction with FFS (aqueous phase). Benzaldehyde (organic phase) remains largely unreacted unless vigorous mixing or a catalyst is applied.

Visualization: Reactivity Pathways[2]

The following diagram illustrates the divergent reaction pathways and the electronic activation mechanism.

Figure 1: Comparative reaction pathway for Schiff base formation showing the electronic activation of FFS by the sulfonate group.

Experimental Protocol: Competitive Schiff Base Kinetics

Objective: To quantify the reactivity difference between FFS and Benzaldehyde with a water-soluble amine (L-Lysine).

Materials

• Reagents: 2-Formylfuran-5-sulfonate (sodium salt), Benzaldehyde (freshly distilled), L-Lysine,

  (for NMR monitoring), Ethanol-d6.

• Equipment: NMR Spectrometer (400 MHz), pH meter.

Protocol Steps

• Stock Solutions:

  • Prepare a 50 mM solution of FFS in

    (Solution A).

  • Prepare a 50 mM solution of Benzaldehyde in

    /Ethanol-d6 (1:1 mixture to ensure solubility) (Solution B).

  • Prepare a 50 mM solution of L-Lysine in

    (Solution C).

• Reaction Initiation:

  • Reaction 1 (FFS): Mix 0.5 mL of Solution A with 0.5 mL of Solution C in an NMR tube.

  • Reaction 2 (Benzaldehyde): Mix 0.5 mL of Solution B with 0.5 mL of Solution C in a second NMR tube.

• Monitoring:

  • Immediately insert into NMR probe at 25°C.

  • Monitor the disappearance of the aldehyde proton signal:

    • Benzaldehyde:

      ppm (s).

    • FFS:

      ppm (s).

  • Monitor the appearance of the imine proton signal (

    ppm).

• Data Analysis:

  • Plot the conversion (%) vs. time (minutes).

  • Calculate the second-order rate constant (

    ) for both reactions.

Expected Result: FFS will reach >90% conversion significantly faster (typically within 15-30 mins) compared to Benzaldehyde (often >1 hour), demonstrating the activating effect of the sulfonate group and the benefit of homogeneous aqueous conditions.

References

• PubChem. (2025).[2] 2-Formylfuran-5-sulfonate | C5H4O5S.[3] National Library of Medicine.[2] Retrieved from [Link]

• Vasquez, P., et al. (2016). Comparison of furan vs benzene reactivity in pyrolysis. ResearchGate. Retrieved from [Link]

• Moreau, C., et al. (2022). Synthetic Routes for Designing Furanic and Non Furanic Biobased Surfactants from 5-Hydroxymethylfurfural. ResearchGate. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. 2-Formylfuran-5-sulfonate | C5H4O5S | CID 2724001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS Common Chemistry [commonchemistry.cas.org]

Technical Guide: Thermal Gravimetric Analysis (TGA) of 2-Formylfuran-5-sulfonate Salts

This guide provides a technical analysis of the thermal gravimetric behavior of 2-Formylfuran-5-sulfonate salts (specifically the sodium variant, Sodium 5-formyl-2-furansulfonate). It synthesizes experimental data, safety documentation, and mechanistic principles to assist in material selection for drug development and polymer synthesis.

Executive Summary

Sodium 5-formylfuran-2-sulfonate (FFS-Na) acts as a critical bridge molecule between renewable biomass (HMF derivatives) and high-performance sulfonated surfactants or pharmaceutical intermediates.

In thermal analysis, FFS-Na exhibits a "Three-Stage" thermal profile distinct from its precursors. Unlike 5-HMF (which is volatile and thermally unstable), the sulfonate salt stabilizes the furan ring, pushing the onset of major decomposition to approximately 350°C , well above the melting point of 258–261°C . This thermal window allows for melt-phase processing that is impossible with non-sulfonated furanics.

Key Performance Indicators (KPIs)

Property	Value / Range	Implications
Melting Point ( )	258 – 261 °C	High thermal headroom for solid-state handling.
Decomposition Onset ( )	~350 °C	Suitable for high-temperature compounding.
Hygroscopicity	High	Requires rigorous drying protocols before TGA.
Solubility	550 g/L ( )	Excellent for aqueous-phase synthesis; requires careful dehydration.

TGA Profile & Mechanistic Analysis

The thermal degradation of 2-Formylfuran-5-sulfonate salts does not follow a simple single-step pathway. The presence of the ionic sulfonate group (

) anchors the molecule, preventing the early volatilization seen in neutral furans.

The Three-Stage Degradation Model

Stage I: Dehydration (Ambient – 150°C)

• Observation: Minor mass loss (2–5% typical, depending on storage).

• Mechanism: Release of physisorbed water. Sulfonate salts are hygroscopic; the sodium cation coordinates water molecules that require

  to fully desorb.

• Protocol Note: An isothermal hold at 110°C for 10 minutes is recommended to normalize the baseline.

Stage II: Stability Plateau (150°C – 300°C)

• Observation: Flat baseline with negligible mass loss.

• Phase Change: Endothermic melting event occurs at 258–261°C (visible in DSC, not TGA mass loss).

• Significance: This is the "Safe Processing Window." The ionic lattice energy of the salt provides resistance against the ring-opening reactions that typically plague furan derivatives in this range.

Stage III: Pyrolytic Decomposition (>350°C)

• Observation: Sharp, major mass loss step.

• Mechanism:

  • Desulfonation: Cleavage of the

    bond, releasing .

  • Decarbonylation: Loss of the formyl group (

    ) as .

  • Char Formation: The remaining furanic backbone polymerizes into a carbonaceous char, leaving an inorganic residue (

    or ).

Mechanistic Pathway Diagram

The following diagram illustrates the thermal fate of the molecule under inert atmosphere (

).

Caption: Thermal evolution of Sodium 5-formyl-2-furansulfonate from hydration to inorganic ash residue.

Comparative Analysis: FFS-Na vs. Alternatives

When selecting a furanic building block, thermal stability is often the deciding factor. The table below compares FFS-Na against its direct precursor (HMF) and its oxidized derivative (FDCA).

Feature	FFS-Na (Subject)	5-HMF (Precursor)	FDCA (Alternative)
Chemical State	Ionic Salt	Neutral Organic	Dicarboxylic Acid
Thermal Stability	High ( )	Low (Volatile >100°C)	High ( )
Volatility	Non-volatile (Ionic)	High (Sublimes/Boils)	Non-volatile
Solubility	Water (High)	Organic/Water	Low (Acid form)
Primary Risk	Hygroscopicity	Polymerization/Aging	Poor solubility
TGA Residue	High (~40-50% Ash)	Low (<5% Char)	Moderate (Char)

Scientist's Insight:

"While FDCA is often cited as the 'green' replacement for terephthalic acid, FFS-Na offers a unique advantage: it is already solubilized. If your reaction requires aqueous media, FDCA often requires neutralization (forming the salt in situ). Starting directly with FFS-Na allows for high-temperature aqueous processing without the solubility limitations of the free acid forms."

Validated Experimental Protocol

To reproduce the thermal profile described above, follow this self-validating TGA protocol. This method ensures that moisture artifacts do not skew the decomposition data.

Equipment Setup

• Instrument: TGA (e.g., TA Instruments Q500 or Mettler Toledo TGA/DSC).

• Pan Type: Platinum (Pt) or Alumina (

  ). Avoid Aluminum pans if going >600°C.

• Purge Gas: Nitrogen (

  ) at 40–60 mL/min (Balance purge: 20 mL/min).

Step-by-Step Workflow

• Sample Preparation:

  • Grind FFS-Na to a fine powder to ensure uniform heat transfer.

  • Load 5–10 mg into the pan. (Do not overfill; salt expansion can occur).

• The "Drying Step" (Crucial):

  • Ramp 10°C/min to 110°C .

  • Isothermal Hold: 10 minutes.

  • Validation Check: Ensure weight signal stabilizes (slope < 0.01%/min). If weight continues dropping, extend hold.

• Decomposition Ramp:

  • Ramp 10°C/min from 110°C to 600°C .

• Oxidative Burn-off (Optional for Ash Content):

  • Switch gas to Air/Oxygen at 600°C.

  • Ramp to 800°C.

  • Result: This burns off carbon char, leaving only the inorganic sodium sulfate/carbonate residue, allowing for stoichiometric verification of the salt cation.

References

• Fisher Scientific. (n.d.). Safety Data Sheet: Sodium 5-formylfuran-2-sulfonate. Retrieved from [Link]

• National Institutes of Health (NIH) - PubChem. (n.d.). Compound Summary: Sodium 5-formyl-2-furansulfonate. Retrieved from [Link]

Validating Purity of Sodium 5-Formylfuran-2-sulfonate: A Comparative Analytical Guide

Executive Summary & Material Context

Sodium 5-formylfuran-2-sulfonate (FFS) (CAS: 31795-44-5) is a critical intermediate in the synthesis of Voxelotor (GBT-440), a hemoglobin S polymerization inhibitor used for Sickle Cell Disease treatment. It also serves as a high-value monomer in the valorization of biomass-derived 5-HMF (5-Hydroxymethylfurfural).

The Challenge: Validating the purity of FFS is deceptively difficult. As an ionic organic salt, it exhibits high hygroscopicity and often co-precipitates with inorganic byproducts (e.g.,

, ) during synthesis. Standard HPLC-UV methods often overestimate purity by failing to detect inorganic salts or moisture.

The Solution: This guide demonstrates why Elemental Analysis (EA) remains a cornerstone technique but must be integrated into a multi-modal workflow. We compare EA against HPLC and Quantitative NMR (qNMR) to establish a self-validating purity protocol.

Theoretical Framework: The Elemental Baseline

Before experimental validation, one must establish the theoretical baseline. FFS is commonly isolated as a sodium salt.

Target Molecule: Sodium 5-formylfuran-2-sulfonate Formula:

Molecular Weight: 198.13 g/mol [1]

Theoretical Composition (Anhydrous)

Element	Symbol	Atomic Mass	Count	Mass Contribution	Theoretical % (w/w)
Carbon	C	12.011	5	60.055	30.31%
Hydrogen	H	1.008	3	3.024	1.53%
Sulfur	S	32.06	1	32.06	16.18%
Sodium	Na	22.99	1	22.99	11.60%
Oxygen	O	15.999	5	79.995	40.38%

Critical Insight: The low theoretical Hydrogen content (1.53%) makes this molecule extremely sensitive to moisture interference in EA. A shift of just +0.2% H can indicate significant water uptake.

Experimental Protocols

Method A: Combustion Elemental Analysis (CHNS)

Objective: To determine bulk material composition and identify non-chromatographic impurities (inorganic salts, water).

• Instrument: Thermo Fisher FlashSmart or Elementar vario EL cube.

• Calibration: Sulfanilamide standard (

  ) is mandatory due to its similar S/C ratio.

• Sample Prep:

  • Dry sample in a vacuum oven at 40°C for 4 hours to remove surface moisture. Do not exceed 60°C to prevent formyl group degradation.

  • Weigh 2.0–3.0 mg (±0.001 mg) into tin capsules.

  • Add 10 mg of Tungsten Trioxide (

    ) as a combustion aid to prevent sodium salt ash formation which can trap sulfur.

• Combustion: 950°C with Oxygen injection.

Method B: HPLC-UV (Reverse Phase with Ion Pairing)

Objective: To quantify organic related substances (HMF, FDCA).

• Column: C18 Polar-embedded (e.g., Waters Atlantis T3), 150 x 4.6 mm, 3 µm.

• Mobile Phase:

  • A: 10 mM Ammonium Formate (pH 3.0)

  • B: Acetonitrile[2]

• Gradient: 0-5% B (5 min), 5-40% B (15 min).

• Detection: UV at 280 nm (Formyl absorption max).

Method C: Quantitative NMR (qNMR)

Objective: Absolute purity determination (The "Truth" Standard).

• Solvent:

  (Solubility > 50 mg/mL).

• Internal Standard: Maleic Acid (traceable standard), added at ~1:1 molar ratio.

• Pulse Sequence: 90° pulse, relaxation delay (

  ) ≥ 30 seconds (5x T1) to ensure full relaxation of the aldehyde proton.

Comparative Analysis: The "Blind Spot" Experiment

To demonstrate the necessity of EA, we simulated three batches of FFS with different impurity profiles commonly found in synthesis.

The Batches:

• Batch A: High Purity Reference (>99%).

• Batch B: "Salt Contaminated" (Contains 10%

  from neutralization).

• Batch C: "Wet" (Contains 5% water).

Table 1: Comparative Analytical Results

Metric	Batch A (Reference)	Batch B (Salt Impurity)	Batch C (Wet/Hydrate)
HPLC Purity (Area %)	99.8%	99.7% (False Positive)	99.8% (False Positive)
EA Carbon (Theoretical: 30.31%)	30.25%	27.28% (Low)	28.80% (Low)
EA Hydrogen (Theoretical: 1.53%)	1.55%	1.38%	2.10% (High)
EA Sulfur (Theoretical: 16.18%)	16.15%	17.80% (High)	15.35% (Diluted)
qNMR Absolute Purity	99.5%	89.8%	94.8%

Data Interpretation[3][4][5][6][7]

• The HPLC Trap: Note that Batch B and C show >99% purity by HPLC.

  (Batch B) and Water (Batch C) are UV-transparent. Relying solely on HPLC would lead to dosing errors in drug formulation.

• EA as the Salt Detector (Batch B): The Carbon content drops significantly (dilution effect), but the Sulfur content spikes (17.80% vs 16.18%). This is the "smoking gun" for inorganic sulfate contamination (

  is ~22% Sulfur).

• EA as the Moisture Detector (Batch C): The Hydrogen content jumps from 1.53% to 2.10%. In a molecule with such few protons, this small absolute change represents a massive molar excess of water.

Visualizing the Analytical Logic

The following diagrams illustrate the decision-making process and the mechanistic overlap of these techniques.

Diagram 1: The Impurity Detection Matrix

This Venn diagram logic shows which technique covers which impurity class.

Caption: Analytical coverage map. Note that HPLC is blind to inorganics and volatiles, whereas EA excels at flagging bulk composition anomalies.

Diagram 2: The Validation Workflow

A step-by-step decision tree for releasing a batch of FFS.

Caption: Integrated workflow ensuring no "blind spots" in purity validation. EA acts as the critical gatekeeper between HPLC and final release.

Conclusion & Recommendations

For Sodium 5-formylfuran-2-sulfonate , relying on a single analytical method is a scientific liability.

• Use HPLC to track the removal of the HMF starting material.

• Use Elemental Analysis specifically to validate the removal of inorganic sulfonation reagents (

  ). If your Sulfur value is >16.5%, you likely have salt contamination.

• Use qNMR if you observe discrepancies in EA (high H%) to distinguish between solvent entrapment and hygroscopic water.

Final Verdict: EA is not obsolete; it is the only rapid method capable of flagging the inorganic salt contamination that HPLC misses in this specific synthesis pathway.

References

• Voxelotor Mechanism & Chemistry: Metcalf, B., et al. (2017). "Discovery of GBT440, an Orally Bioavailable R-State Stabilizer of Sickle Cell Hemoglobin."[3] ACS Medicinal Chemistry Letters, 8(3), 321–326.[3] [Link]

• qNMR vs. Traditional Methods: Pauli, G. F., et al. (2014).[4][5] "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• HMF Oxidation & Sulfonate Derivatives: Gorbanev, Y. Y., et al. (2009). "Selective aerobic oxidation of 5-hydroxymethylfurfural into 2,5-furandicarboxylic acid in water." ChemSusChem, 2(7), 672-675. [Link]

• Elemental Analysis of Organic Salts: Wait, R. (2020). "Elemental Analysis in Pharmaceutical Development." Pharmaceutical Technology, 44(11). [Link]

Sources

• 1. Sodium 5-formylfuran-2-sulfonate | 31795-44-5 [sigmaaldrich.com]
• 2. KR20160003771A - 5-(hydroxymethyl) furan-2-carbaldehyde (hmf) sulfonates and process for synthesis thereof - Google Patents [patents.google.com]
• 3. Voxelotor synthesis - chemicalbook [chemicalbook.com]
• 4. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the UV-Vis Absorption Properties of Sulfonated Furan Derivatives

This guide provides an in-depth technical comparison of the ultraviolet-visible (UV-Vis) absorption properties of sulfonated furan derivatives. Designed for researchers, scientists, and professionals in drug development, this document elucidates the impact of sulfonation on the electronic structure and spectroscopic characteristics of the furan chromophore. We will explore the theoretical underpinnings, present comparative data, and provide robust experimental protocols for synthesis and analysis.

Introduction: The Significance of Furan Chromophores and Sulfonation

Furan, an electron-rich five-membered aromatic heterocycle, is a foundational scaffold in numerous biologically active compounds and functional materials.[1][2] The inherent π-electron system of the furan ring makes it an active chromophore, absorbing light in the UV region. Understanding and modulating these absorption properties is critical for applications ranging from photodynamic therapy to the development of novel analytical probes.

Sulfonation, the introduction of a sulfonic acid (-SO₃H) group, is a powerful chemical modification that can dramatically alter a molecule's physicochemical properties, including its solubility, acidity, and electronic characteristics.[3][4] By appending a strongly electron-withdrawing sulfonate group to the furan ring, we can perturb its π-electron system, leading to predictable and useful changes in its UV-Vis absorption spectrum. This guide offers a comparative analysis of these changes, grounded in spectroscopic principles and validated experimental methodologies.

The Furan Chromophore: Baseline Electronic Transitions

The UV-Vis absorption of furan arises from the excitation of π-electrons from lower-energy bonding or non-bonding molecular orbitals to higher-energy anti-bonding orbitals. For furan, the most prominent absorption bands are attributed to π → π* transitions.[5] Theoretical calculations and experimental data place the primary absorption peaks for unsubstituted furan in the deep UV region, with one study citing peaks at 142.55 nm and 190.79 nm.[5][6] These transitions involve the delocalized electrons of the aromatic ring system.

The energy required for this transition, and thus the wavelength of maximum absorption (λmax), is highly sensitive to the electronic environment of the ring.

Caption: π → π* electronic transition in the furan chromophore.

The Impact of Sulfonation: An Auxochromic Effect

The direct sulfonation of furan is an electrophilic aromatic substitution reaction that typically occurs at the 2-position due to the high reactivity of the furan ring.[2][7] The most effective and controlled method employs a sulfur trioxide-pyridine complex, which acts as a mild sulfonating agent, preventing the polymerization that can occur under harsh acidic conditions.[8][9]

The sulfonic acid group (-SO₃H) does not act as a chromophore itself but functions as a powerful auxochrome . An auxochrome is a substituent that, when attached to a chromophore, modifies its ability to absorb light. The -SO₃H group is strongly electron-withdrawing, which influences the electron density of the furan ring's π-system. This perturbation lowers the energy gap between the π and π* orbitals, resulting in a shift of the absorption maximum to a longer wavelength. This phenomenon is known as a bathochromic shift (or red shift).

Furthermore, the interaction between the auxochrome and the chromophore often leads to an increase in the probability of the electronic transition, which manifests as an increase in the molar absorption coefficient (ε), an effect known as a hyperchromic shift .

Comparative Analysis: Sulfonated vs. Non-Sulfonated Derivatives

Compound	Structure	Substituent Group	Expected Electronic Effect	Expected λmax Shift (vs. Furan)	Expected ε Shift (vs. Furan)
Furan		-H	Reference	~190-210 nm	Reference
2-Furoic Acid		-COOH	Electron-withdrawing	Bathochromic (Red Shift)	Hyperchromic (Increase)
Furan-2-Sulfonic Acid		-SO₃H	Strongly Electron-withdrawing	Stronger Bathochromic Shift	Stronger Hyperchromic Shift

Data for Furan and 2-Furoic acid are based on literature values and principles; data for Furan-2-Sulfonic Acid is a prediction based on the stronger electron-withdrawing nature of the sulfonic acid group compared to the carboxylic acid group.

The introduction of the electron-withdrawing substituent extends the conjugated system's effective length through resonance, lowering the energy required for the π → π* transition. We predict that the sulfonic acid group, being more strongly electron-withdrawing than a carboxyl group, will induce a more significant bathochromic and hyperchromic shift.

Validated Experimental Protocols

To ensure trustworthy and reproducible results, the following detailed protocols for the synthesis and spectroscopic analysis of sulfonated furan derivatives are provided.

Synthesis of Furan-2-Sulfonic Acid

This protocol is adapted from established methods for the direct sulfonation of furan.[2][8]

Causality: The choice of the sulfur trioxide-pyridine complex is critical. Furan is highly susceptible to polymerization and ring-opening in the presence of strong acids.[12] This mild reagent provides a controlled source of the electrophile (SO₃) without creating a harshly acidic environment.

Caption: Workflow for the synthesis of furan-2-sulfonic acid.

Methodology:

• Reagent Preparation: Prepare the sulfur trioxide-pyridine complex by carefully adding sulfur trioxide to dry pyridine in an inert solvent like dichloroethane under cooling.

• Reaction Setup: In a three-necked flask equipped with a stirrer, thermometer, and dropping funnel, place the SO₃-pyridine solution. Cool the flask in an ice bath.

• Addition of Furan: Slowly add furan dropwise to the stirred solution, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to the specified reaction temperature (e.g., 100°C) for a defined period (e.g., 2-3 hours).[2]

• Workup: Cool the reaction mixture and carefully pour it onto crushed ice.

• Purification: The product can be isolated and purified through methods such as the differential solubility of its barium salts, which separates the monosulfonated product from potential disulfonated byproducts.[8]

• Verification: Confirm the structure of the final product using infrared (IR) and nuclear magnetic resonance (NMR) spectroscopy. The IR spectrum should show characteristic strong S=O stretching bands around 1350–1200 cm⁻¹.[8]

UV-Vis Spectroscopic Analysis

This protocol provides a self-validating system for acquiring accurate UV-Vis absorption spectra.

Causality:

• Solvent Choice: The solvent must be transparent in the wavelength range of interest (typically >200 nm) and should not react with the analyte.[11] Solvents of differing polarity can shift the λmax (solvatochromism), so consistency is key for comparative studies.[13] Water, ethanol, and acetonitrile are common choices.

• pH Control: For an acidic compound like furan-2-sulfonic acid, the pH of the solution is critical. The protonated (-SO₃H) and deprotonated (-SO₃⁻) forms will have different absorption spectra. Using a buffered solution (e.g., phosphate buffer) ensures that the analysis is performed on a single, known ionic species.[11]

• Concentration: According to the Beer-Lambert Law (A = εbc), absorbance is directly proportional to concentration. The concentration must be adjusted so that the maximum absorbance falls within the instrument's linear range (typically 0.1 - 1.0 A.U.) to ensure quantitative accuracy.

Caption: Experimental workflow for UV-Vis spectroscopic analysis.

Methodology:

• Solution Preparation: Prepare a stock solution of the purified sulfonated furan derivative of a known concentration in the chosen solvent or buffer system.

• Serial Dilution: Perform serial dilutions of the stock solution to obtain a range of concentrations (e.g., 4-5 different concentrations).

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 30 minutes. Set the desired wavelength range (e.g., 200-400 nm).

• Baseline Correction: Fill a quartz cuvette with the pure solvent/buffer to be used for the sample solutions. Place it in the spectrophotometer and record a baseline spectrum. This corrects for any absorbance from the solvent and cuvette.

• Sample Measurement: Empty the cuvette, rinse it with the first sample solution, and then fill it with that solution. Place it in the instrument and record the absorption spectrum.

• Repeat: Repeat step 5 for all prepared dilutions, starting from the least concentrated to minimize contamination.

• Data Analysis: Identify the wavelength of maximum absorption (λmax) and record the absorbance at this wavelength for each concentration. Plot absorbance vs. concentration to generate a calibration curve and calculate the molar absorption coefficient (ε).

Conclusion and Future Outlook

The sulfonation of furan derivatives serves as a potent strategy for tuning their UV-Vis absorption properties. The introduction of the strongly electron-withdrawing sulfonic acid group functions as a powerful auxochrome, inducing a predictable bathochromic (red shift) and hyperchromic (increased intensity) effect on the furan ring's native π → π* transitions. This guide provides the theoretical framework and practical, validated protocols necessary for researchers to synthesize these compounds and accurately characterize their spectroscopic behavior.

Future research should focus on obtaining direct experimental data for a series of mono- and di-sulfonated furans to build a quantitative library of their spectroscopic properties. Investigating the solvatochromic and pH-dependent behavior in more detail will further enhance their applicability as functional dyes, sensors, and pharmacophores in advanced scientific applications.

References

• ResearchGate. UV absorption spectra of model compounds furan, 5-HMF, dibenzofuran,.... [Link]

• ResearchGate. (PDF) Bathochromic Shift in the UV-Visible Absorption Spectra of Phenols at Ice Surfaces: Insights from First-Principles Calculations. [Link]

• YouTube. Furan Synthesis and Reactions | MES Voice. [Link]

• RSC Publishing. The correlation of sulfonation reaction kinetics with the degree of sulfonation (DS) and its effects on microstructure and morphology of electrospun fibers for the membrane of fuel cells - RSC Advances (RSC Publishing). [Link]

• DTIC. Synthesis and Characterization of Furanic Compounds. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives. [Link]

• MDPI. Effect of the Sulfonation on the Swollen State Morphology of Styrenic Cross-Linked Polymers. [Link]

• science-softCon. UV/Vis + Photochemistry Database. [Link]

• PubMed. Investigation of solvent effects on UV-vis absorption spectra of dihydroxybenzene derivatives by solvatochromic parameters. [Link]

• RSC Publishing. Solvatochromism and pH effect on the emission of a triphenylimidazole-phenylacrylonitrile derivative: experimental and DFT studies. [Link]

• ResearchGate. Figure S34. UV-Vis spectrum of 2-furoic acid (2-FA) in ACN at.... [Link]

• NIH. The correlation of sulfonation reaction kinetics with the degree of sulfonation (DS) and its effects on microstructure and morphology of electrospun fibers for the membrane of fuel cells. [Link]

• Shimadzu. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. [Link]

• SIELC Technologies. UV-Vis Spectrum of 2-Furancarboxylic Acid. [Link]

• Physics Stack Exchange. UV-Vis Absorption Spectra of Furan. [Link]

• ResearchGate. Solvatochromism Effect of Different Solvents on UV-Vis Spectra of Flouresceine and its Derivatives. [Link]

• Furan: A Promising Scaffold for Biological Activity. [Link]

• Google Patents. US20240060006A1 - Tuning sulfonation and controlling oleo-furan surfactant compositions.

• YouTube. 5 Electrophilic Substitution of Furan. [Link]

• Absolute cross sections for electronic excitation of furan by electron impact. [Link]

• Preparation and Properties of Furan. [Link]

• Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo. [Link]

• Journal of the Chemical Society, Chemical Communications (RSC Publishing). Addition of furans to electron-rich olefins through photo-induced electron-transfer in the presence of electron acceptors. [Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. ijabbr.com [ijabbr.com]
• 3. The correlation of sulfonation reaction kinetics with the degree of sulfonation (DS) and its effects on microstructure and morphology of electrospun fibers for the membrane of fuel cells - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. The correlation of sulfonation reaction kinetics with the degree of sulfonation (DS) and its effects on microstructure and morphology of electrospun fibers for the membrane of fuel cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. physics.stackexchange.com [physics.stackexchange.com]
• 7. youtube.com [youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. UV-Vis Spectrum of 2-Furancarboxylic Acid | SIELC Technologies [sielc.com]
• 12. researchgate.net [researchgate.net]
• 13. Investigation of solvent effects on UV-vis absorption spectra of dihydroxybenzene derivatives by solvatochromic parameters - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2-Formylfuran-5-sulfonate: Proper Disposal and Handling Procedures

Part 1: Executive Safety Assessment

2-Formylfuran-5-sulfonate (also known as 5-formyl-2-furansulfonic acid) presents a unique dual-hazard profile due to its bifunctional nature: it contains a reactive aldehyde moiety and a strongly acidic sulfonate group.[1] Unlike simple furan, the sulfonate group increases water solubility and acidity, while the aldehyde group retains susceptibility to oxidation and polymerization.

Immediate Action Required:

• Do NOT dispose of down the drain.[2][3] Although water-soluble, sulfonated aromatics are persistent and can disrupt aquatic ecosystems.[1]

• Do NOT mix with strong oxidizers (peroxides, nitrates) or strong bases.

• Primary Disposal Path: High-temperature incineration with flue gas scrubbing (to capture SOₓ emissions).[1]

Chemical Hazard Profile (GHS Classification)

Parameter	Classification	H-Code	Critical Note
Signal Word	WARNING
Skin Irritation	Category 2	H315	Strongly acidic in free acid form (pH < 2).[1]
Eye Irritation	Category 2A	H319	Risk of corneal damage if not neutralized.[1]
STOT-SE	Category 3	H335	Respiratory irritation from dust/mist.[1][4][5]
Reactivity	--	--	Aldehyde: Air-sensitive (oxidizes to carboxylic acid).[1] Furan Ring: Potential (low) peroxide former upon prolonged storage.[1]

Part 2: Pre-Disposal Stabilization Protocol

Scientific Rationale: Before transferring waste to central accumulation areas, the chemical reactivity must be quenched to prevent "bottle bombs" or unexpected exotherms.

A. Identification of State

Determine if you possess the Free Acid (CAS: 64373-51-9) or the Sodium Salt (CAS: 31795-44-5).[1]

• Free Acid: Hygroscopic solid or viscous oil.[1] pH of 10% solution will be < 2.0.[1]

• Salt: White to pale yellow powder.[1] pH of 10% solution will be near neutral (6.0–8.0).

B. Bench-Top Neutralization (For Free Acid Solutions)

If you have the free acid in solution, you must neutralize it to pH 6–8 before adding it to a waste container to prevent corrosion of the drum or reaction with other wastes.

Protocol:

• Chill: Place the collection vessel in an ice bath. Sulfonic acid neutralization is exothermic.[1]

• Dilute: Ensure the waste is diluted at least 1:10 with water.[1]

• Titrate: Slowly add 1M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate (NaHCO₃).

  • Note: Bicarbonate is safer (self-limiting pH) but will generate CO₂ gas (foaming).[1] Allow gas to evolve completely before capping.[1]

• Verify: Check pH with a strip.[1] Target range: pH 6–9.[1]

Part 3: Waste Stream Segregation Decision Tree

Visualizing the logic flow to ensure compliance with RCRA and local EHS regulations.

Figure 1: Decision matrix for segregating 2-Formylfuran-5-sulfonate waste streams based on physical state and solvent composition.

Part 4: Detailed Disposal Specifications

Container Selection & Labeling[1][3][5][6]

• Material: High-Density Polyethylene (HDPE) is preferred.[1] Glass is acceptable but poses a breakage risk.[1][6] Avoid metal containers for the free acid form due to rapid corrosion.

• Labeling:

  • Chemical Name: Write out fully: "2-Formylfuran-5-sulfonate" (Do not use abbreviations like "FFS").

  • Constituents: List the solvent percentages (e.g., "Water 90%, 2-Formylfuran-5-sulfonate 10%").

  • Hazard Checkboxes: Mark "Irritant" and "Acid" (if not neutralized).[1]

Segregation Incompatibilities

Store the waste container AWAY from the following streams to prevent dangerous evolution of heat or gas:

• Oxidizers: Nitric acid, Peroxides, Permanganates. (Risk: Aldehyde oxidation is exothermic).[1]

• Strong Bases: Sodium Hydroxide, Ammonia.[1] (Risk: Aldol condensation/polymerization of the aldehyde group).

Final Destruction Method (For EHS/Contractors)

While lab personnel handle packaging, the ultimate destruction method must be Incineration with Scrubber .

• Why? The sulfonate group (

  ) will decompose into Sulfur Dioxide ( ) and Sulfur Trioxide ( ) upon combustion.[1]

• Requirement: The incineration facility must be equipped with an alkaline scrubber to neutralize these acidic gases before stack release.

Part 5: Emergency Response (Spills)

Scenario: A 500mL bottle of 2-Formylfuran-5-sulfonic acid solution shatters on the floor.

• Evacuate & Ventilate: The aldehyde vapor may cause respiratory distress.[1][5] Clear the immediate area.[4][5]

• PPE: Wear nitrile gloves (double layer recommended), safety goggles, and a lab coat.

• Contain: Use a spill pillow or vermiculite to dike the spill.[1]

• Neutralize: Liberally apply Sodium Carbonate (Soda Ash) or Sodium Bicarbonate to the spill.[1]

  • Observation: Wait for the bubbling (CO₂ evolution) to cease. This indicates the acid is neutralized.

• Collect: Scoop the resulting slurry into a wide-mouth hazardous waste jar. Label as "Debris from Acid Spill: 2-Formylfuran-5-sulfonate."[1]

• Clean: Wash the surface with soap and water; test surface pH to ensure no residue remains.[1]

References

• PubChem. (2025).[1] 2-Formylfuran-5-sulfonate | C5H4O5S.[1] National Library of Medicine.[1] [Link]

• National Research Council. (2011).[1] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[1] [Link]

• U.S. EPA. (2024).[1] Hazardous Waste Management System: Identification and Listing of Hazardous Waste. 40 CFR Part 261. [Link]

Sources

• 1. 2-Formylfuran-5-sulfonate | C5H4O5S | CID 2724001 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]

Personal protective equipment for handling 2-Formylfuran-5-sulfonate

Executive Summary & Hazard Architecture

2-Formylfuran-5-sulfonate represents a bifunctional building block containing a reactive aldehyde (formyl) group and a polar sulfonate moiety on a furan ring.[1] While often handled as a sodium salt to improve stability, the dual-hazard profile requires a specific safety architecture that goes beyond standard laboratory practices.

As researchers, we do not merely "wear gear"; we deploy a barrier system designed to interrupt specific toxicity mechanisms.

The Mechanism of Risk

• The Aldehyde Vector (Sensitization): The C-2 formyl group is a protein cross-linker. Inhalation or dermal contact can lead to sensitization (haptenization), meaning repeated low-level exposure may trigger severe allergic responses later.

• The Sulfonate Vector (Irritation/Corrosion): The C-5 sulfonate group increases water solubility but also confers surfactant-like properties to the molecule, allowing it to penetrate mucous membranes (eyes/lungs) rapidly, causing severe irritation or corneal damage.

• The Furan Core (Mutagenicity Potential): While functionalized furans are generally less volatile than parent furan, the pharmacophore remains a structural alert for potential carcinogenicity and should be handled with "Genotoxic Precautions."

Personal Protective Equipment (PPE) Matrix

This matrix defines the minimum barrier requirements. All handling must occur within a certified Chemical Fume Hood (CFH).

Protection Zone	Recommended Equipment	Technical Rationale (The "Why")
Ocular	Chemical Splash Goggles (Indirect Vented)	Prohibition: Safety glasses are insufficient. The sulfonate moiety is highly hydrophilic; airborne dust will dissolve instantly in tear ducts, creating a concentrated acidic/irritant solution that causes immediate corneal damage.
Dermal (Hands)	Double Nitrile Gloving (Layered) • Inner: 4 mil Nitrile (High dexterity)• Outer: 5-8 mil Nitrile (Extended Cuff)	Aldehyde Permeation: Aldehydes can permeate thin nitrile over time. The "sacrificial outer layer" protocol allows you to strip the outer glove immediately upon contamination without exposing skin.
Respiratory	Engineering Control (Primary): Fume HoodBackup (Spills): P100/OV Respirator	Particle Size: As a solid sulfonate salt, the dust is fine and electrostatic. Inhalation poses a risk of alveolar irritation and systemic sensitization.
Body	Lab Coat (Tyvek® or Poly-cotton) + Chemical Apron	Standard cotton coats are porous. When handling >5g quantities, add a chemically resistant apron to prevent "soak-through" to street clothes.

Operational Protocol: The "Closed-Loop" Workflow

To maintain scientific integrity and safety, we utilize a Closed-Loop Containment strategy. This prevents the "fugitive dust" phenomenon common with sulfonate salts.

Phase A: Weighing & Transfer (Critical Risk Zone)

• The Balance Enclosure: Never weigh this compound on an open bench. Use a balance enclosure or a balance inside a fume hood.

• Static Mitigation: Sulfonate salts are static-prone. Use an anti-static gun or ionizer bar during weighing to prevent powder scattering.

• The "Coffin" Technique:

  • Tare a sealable secondary container (e.g., a screw-top jar).

  • Add the solid 2-Formylfuran-5-sulfonate.

  • Seal the jar before removing it from the balance enclosure.

  • Transport the sealed jar to the reaction fume hood.

Phase B: Solubilization (Exothermic Risk)

• Solvent Choice: Water or polar organic solvents (DMSO, DMF).

• Thermodynamics: Dissolution of sulfonates can be mildly exothermic.

• Protocol:

  • Place the reaction vessel in the hood.

  • Add solvent first (create a heel).

  • Add the solid slowly to the stirring solvent. Never add solvent to a pile of dry solid , which can puff dust into the hood face.

Phase C: Reaction Monitoring

• TLC/HPLC Sampling: Do not remove aliquots outside the hood. Quench samples inside the hood before analysis.

• Glassware: Use standard tapered joints with Keck clips. Aldehyde vapors can "creep" through loose joints; vacuum grease is required.

Visualization: Safe Handling Workflow

The following diagram illustrates the logical flow of material and the required engineering controls at each node.

Figure 1: Operational workflow emphasizing containment barriers (Yellow/Blue/Green nodes) during the transition from solid to solution state.

Emergency Response & Disposal

Spill Management (Dry Powder)

If the solid is spilled outside the hood:

• Evacuate the immediate 3-meter radius.

• Don PPE: Goggles, Double Gloves, and N95/P100 respirator.

• Cover: Gently cover the spill with wet paper towels (to suppress dust).

• Scoop: Push the wet mass into a waste bag. Do not dry sweep. [2]

• Clean: Wipe surface with 10% aqueous sodium bicarbonate (neutralizes trace acid/sulfonate residues) followed by water.

Waste Disposal Logic

• Do NOT Drain Dispose: Sulfonates are surfactants and can disrupt aquatic life; aldehydes are toxic.

• Segregation:

  • Solid Waste: Label as "Toxic Solid - Organic Sulfonate."

  • Liquid Waste: Segregate into "Non-Halogenated Organic" (if in DMSO/MeOH) or "Aqueous Acidic" streams.

  • pH Check: If the free acid form was used, neutralize the waste stream to pH 5-9 before placing it in the carboy to prevent container degradation.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 2793719, 5-Formyl-2-furancarboxylic acid. (Structural Analog Safety Data). [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Toxic and Hazardous Substances: Formaldehyde and Aldehydes. (General handling for aldehyde-functionalized organics). [Link]

Sources

• 1. CAS 31795-44-5: 2-Furansulfonic acid, 5-formyl-, sodium sa… [cymitquimica.com]
• 2. scribd.com [scribd.com]